o-Tolyl-Isocyanated7

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Synthesis and Purification of o-Tolyl Isocyanate

This technical guide provides a comprehensive overview of the primary synthesis and purification methodologies for o-tolyl isocyanate (2-methylphenyl isocyanate), a key intermediate in various chemical syntheses. The document details both traditional phosgenation-based routes and modern non-phosgene alternatives, offering detailed experimental protocols, comparative data, and process visualizations.

Core Properties of o-Tolyl Isocyanate

o-Tolyl isocyanate is a colorless to light yellow liquid that is sensitive to moisture.[1][2] It is a versatile reagent used in the production of polyurethanes, pesticides, and other fine chemicals.[2][3] A summary of its key physical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of o-Tolyl Isocyanate

Property	Value	Reference
CAS Number	614-68-6	[4]
Molecular Formula	C₈H₇NO	[4]
Molecular Weight	133.15 g/mol
Boiling Point	185 °C (lit.)	[4]
70-72 °C / 10 mmHg (lit.)
Density	1.074 g/mL at 25 °C (lit.)	[4]
Refractive Index (n20/D)	1.535 (lit.)	[4]
Flash Point	198°F (92°C)	[2][4]
Solubility	Hydrolyzes in water	[4]

Synthesis Methodologies

The industrial production of isocyanates has historically been dominated by the phosgenation of amines. However, due to the high toxicity of phosgene (B1210022), non-phosgene routes have gained significant attention.[3]

Phosgenation of o-Toluidine (B26562)

The most established method for synthesizing o-tolyl isocyanate is the reaction of o-toluidine with phosgene (COCl₂) or a phosgene equivalent like triphosgene (B27547).[5] This reaction proceeds through a carbamoyl (B1232498) chloride intermediate, which is then dehydrochlorinated to yield the isocyanate.[6]

Reaction Scheme: CH₃C₆H₄NH₂ (o-toluidine) + COCl₂ (phosgene) → CH₃C₆H₄NCO (o-tolyl isocyanate) + 2 HCl

The reaction is typically carried out in an inert solvent, such as o-dichlorobenzene (ODCB), at temperatures ranging from 40 to 150 °C.[7] Gas-phase phosgenation is also employed, which can be more economical and environmentally benign due to reduced solvent usage.[7][8]

Caption: Phosgenation pathway for o-tolyl isocyanate synthesis.

This protocol is adapted from a general procedure for isocyanate synthesis using triphosgene, a safer alternative to phosgene gas.[9][10]

• Reaction Setup: A three-necked, round-bottomed flask is equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap for HCl.

• Reagents:

  • o-Toluidine (20 mmol)

  • Triphosgene (bis(trichloromethyl) carbonate) (22 mmol)

  • Dichloromethane (DCM) (60 mL)

  • Triethylamine (B128534) (Et₃N) (6 mL)

• Procedure: a. Dissolve triphosgene in 50 mL of DCM in the reaction flask. b. Dissolve o-toluidine in 10 mL of DCM and add it dropwise to the stirred triphosgene solution. c. After stirring for 30 minutes at room temperature, cool the mixture to -35 °C using a dry ice/acetone bath. d. Add triethylamine dropwise, ensuring the temperature remains low. e. Allow the mixture to warm to room temperature slowly and stir for an additional 2 hours.[9] f. Remove the solvent under vacuum. The resulting slurry contains crude o-tolyl isocyanate.[9]

• Work-up and Purification: The crude product is then purified by fractional distillation under reduced pressure.

Non-Phosgene Routes

Non-phosgene methods avoid the use of highly toxic reagents and often result in higher quality products with simplified purification.[3] A common approach involves the synthesis of a carbamate (B1207046) intermediate followed by thermal decomposition.[3][11]

This two-step process involves reacting o-toluidine with dimethyl carbonate (DMC) to form a methyl carbamate, which is then heated to produce o-tolyl isocyanate and methanol.[11]

Reaction Scheme:

• Carbamate Formation: CH₃C₆H₄NH₂ + (CH₃O)₂CO → CH₃C₆H₄NHCOOCH₃ + CH₃OH

• Thermolysis: CH₃C₆H₄NHCOOCH₃ → CH₃C₆H₄NCO + CH₃OH

The reaction of aromatic amines like o-toluidine with DMC requires harsher conditions (higher temperatures and pressures) compared to aliphatic amines.[3] The subsequent thermolysis is typically carried out at temperatures around 260 °C.[11]

Caption: Two-step non-phosgene synthesis via carbamate thermolysis.

Table 2: Comparison of Synthesis Methods

Parameter	Phosgenation Route	Non-Phosgene (DMC) Route
Primary Reagent	Phosgene or Triphosgene	Dimethyl Carbonate (DMC)
Toxicity Profile	High (Phosgene is extremely toxic)	Low (DMC is a green reagent)
Byproducts	2 moles HCl per isocyanate group	Methanol (can be recycled)
Reaction Steps	Typically one-pot synthesis	Two distinct steps (carbamation, thermolysis)
Conditions	Milder temperatures, corrosive environment	Harsher conditions (high temp/pressure)
Product Purity	May contain chlorinated byproducts	Generally higher purity, chloride-free
Yield	Generally high	Yields for TDI reported up to 90%[11]

Purification Methods

Regardless of the synthesis route, the crude o-tolyl isocyanate must be purified to remove unreacted starting materials, solvents, and byproducts. The primary method for purification is distillation under reduced pressure.[12][13]

Fractional Distillation

Fractional distillation is effective for separating o-tolyl isocyanate from both lower-boiling and higher-boiling impurities.

• Apparatus: A standard distillation apparatus equipped with a vacuum pump, a fractionating column (e.g., Vigreux column), a condenser, and receiving flasks. A cold trap should be placed between the apparatus and the vacuum pump.

• Procedure: a. Transfer the crude o-tolyl isocyanate to the distillation flask. b. Slowly reduce the pressure in the system to the desired level (e.g., 10-20 mmHg). c. Begin heating the distillation flask gently using an oil bath. d. Collect the initial fraction, which typically contains low-boiling impurities and residual solvent. e. Collect the main fraction of o-tolyl isocyanate at its boiling point corresponding to the system pressure (e.g., 70-72 °C at 10 mmHg or 80-85 °C at 20 mmHg). f. Stop the distillation before the high-boiling residue begins to distill over. g. The purified product should be stored under an inert atmosphere (e.g., nitrogen or argon) and protected from moisture to prevent degradation.[2]

Advanced Purification Techniques

For industrial-scale production or to achieve very high purity (>99.5%), more advanced techniques are employed.[13]

• Thin-Film Evaporation: This technique is used to separate the isocyanate from high-boiling, tarry residues with minimal thermal stress on the product, which is crucial for heat-sensitive isocyanates.[12][13]

• Dividing Wall Columns: In large-scale operations, dividing wall distillation columns can be used to separate the crude stream into low-boiling, pure product, and high-boiling fractions in a single apparatus, improving energy efficiency.[12]

The goal of purification is to reduce impurities, such as chlorine-containing compounds from phosgenation routes, to levels below 0.3-0.5%.[13]

Caption: General workflow for the purification of o-tolyl isocyanate.

References

• 1. o-Tolyl Isocyanate | CymitQuimica [cymitquimica.com]
• 2. store.p212121.com [store.p212121.com]
• 3. How To Get Isocyanate? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. Phosgene - Wikipedia [en.wikipedia.org]
• 6. US6781010B1 - Non-phosgene route to the manufacture of organic isocyanates - Google Patents [patents.google.com]
• 7. A Theoretical Study on the Phosgenation of 2,4-Toluenediamine (2,4-TDA) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2014091011A1 - A method of toluene diamine (tda) phosgenation in the gaseous phase in a specifically constructed reactor - Google Patents [patents.google.com]
• 9. rsc.org [rsc.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Nonphosgene Routes to TDI - Polyurethanes science, technology, markets, and trends [ebrary.net]
• 12. patents.justia.com [patents.justia.com]
• 13. US7358388B2 - Method for the purification of isocyanates - Google Patents [patents.google.com]

Physical and chemical properties of 2-methylphenyl isocyanate

An In-depth Technical Guide to 2-Methylphenyl Isocyanate

Introduction

2-Methylphenyl isocyanate, also known as o-tolyl isocyanate, is an aromatic organic compound featuring a methyl group and a highly reactive isocyanate group attached to a benzene (B151609) ring at ortho positions. Its unique structure makes it a critical reagent and building block in a multitude of chemical syntheses. For researchers, scientists, and professionals in drug development, understanding the nuanced physical and chemical properties of this compound is paramount for its effective and safe utilization. The isocyanate functional group is a powerful electrophile, readily reacting with a wide array of nucleophiles to form stable linkages, a characteristic heavily exploited in the synthesis of pharmaceuticals, agrochemicals, and polymers like polyurethanes.[1][2] This guide provides a comprehensive overview of 2-methylphenyl isocyanate, focusing on its core properties, reactivity, synthetic applications, and essential safety protocols.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-methylphenyl isocyanate are summarized below. These properties are essential for handling, storage, and application in experimental designs.

Table 1: Physical Properties of 2-Methylphenyl Isocyanate

Property	Value	Reference
Molecular Formula	C₈H₇NO	[3]
Molecular Weight	133.15 g/mol	[3]
Appearance	Clear colorless to light yellow liquid	[3][4]
Boiling Point	185 °C (lit.)	[3][4]
Density	1.074 g/mL at 25 °C (lit.)	[3][4]
Refractive Index (n20/D)	1.535 (lit.)	[3][4]
Flash Point	198 °F (92.2 °C)	[3]
Water Solubility	Hydrolyzes in water	[3][4]
CAS Number	614-68-6	[3][4]

Chemical Reactivity and Mechanisms

The reactivity of 2-methylphenyl isocyanate is dominated by the electrophilic nature of the carbon atom in the isocyanate group (-N=C=O). This makes it highly susceptible to attack by nucleophiles.

Key Reactions:

• Reaction with Alcohols: When treated with an alcohol, an isocyanate forms a urethane (B1682113) (carbamate) linkage.[1] This reaction is fundamental to the production of polyurethanes when diisocyanates are reacted with polyols.

• Reaction with Amines: The reaction with primary or secondary amines yields substituted ureas.[1][5] This is a common strategy for creating complex molecules in medicinal chemistry.

• Reaction with Water: 2-Methylphenyl isocyanate reacts with water (hydrolyzes) to form an unstable carbamic acid intermediate, which then decomposes to produce 2-methylaniline and carbon dioxide gas.[1][2] This reaction can cause a hazardous pressure buildup in sealed containers if contaminated with moisture.[1]

• Polymerization: Acids and bases can initiate polymerization reactions.[1][2] Aliphatic diisocyanates can also self-react to form trimers.[1]

Incompatibilities: 2-Methylphenyl isocyanate is incompatible with a wide range of substances, including strong acids, strong bases, alcohols, amines, aldehydes, alkali metals, ketones, mercaptans, phenols, peroxides, and strong oxidizing agents.[1][2] These reactions are often exothermic and can release toxic gases.[1][2]

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. Isocyanates and Isothiocyanates | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. 614-68-6 CAS MSDS (2-Methylphenyl isocyanate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 2-Methylphenyl isocyanate | 614-68-6 [chemicalbook.com]
• 5. Ureas - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of o-Tolyl Isocyanate (CAS Number 614-68-6): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for o-Tolyl Isocyanate (CAS Number 614-68-6), a key chemical intermediate. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, presented in a clear, tabular format for ease of comparison. Detailed experimental protocols for acquiring such spectra are also provided to aid in reproducibility and further research.

Core Spectroscopic Data

The quantitative spectroscopic data for o-Tolyl Isocyanate, also known as 2-methylphenyl isocyanate, are summarized below.

¹H NMR (Proton Nuclear Magnetic Resonance) Data

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

Detailed ¹³C NMR data for o-tolyl isocyanate is not explicitly available in the public domain searches. However, based on spectral data of similar aromatic isocyanates, the isocyanate carbon (-NCO) typically resonates in the range of 120-130 ppm.[1] The aromatic carbons would appear between 120 and 140 ppm, and the methyl carbon would be found in the upfield region of the spectrum.

IR (Infrared) Spectroscopy Data

The IR spectrum of o-tolyl isocyanate is characterized by a strong and sharp absorption band for the isocyanate (-N=C=O) functional group.

Vibrational Mode	Peak Position (cm⁻¹)	Intensity
N=C=O Asymmetric Stretch	~2270	Strong

Table 1: Key IR absorption data for o-Tolyl Isocyanate.

This characteristic peak is a primary diagnostic tool for identifying the isocyanate functionality in a molecule.[2]

MS (Mass Spectrometry) Data

The mass spectrum of o-tolyl isocyanate obtained by electron ionization (EI) shows a distinct fragmentation pattern. The molecular ion peak and major fragment ions are presented below.

m/z	Relative Intensity (%)	Assignment
133	100.0	[M]⁺ (Molecular Ion)
104	36.0	[M - CO]⁺
105	13.4	[M - N]⁺
132	28.6	[M - H]⁺
91	13.2	[C₇H₇]⁺ (Tropylium ion)
78	17.7	[C₆H₆]⁺
77	9.7	[C₆H₅]⁺

Table 2: Mass spectrometry data for o-Tolyl Isocyanate.

Experimental Protocols

The following sections outline generalized experimental methodologies for acquiring the spectroscopic data presented above. These protocols are intended as a guide and may require optimization based on the specific instrumentation and sample purity.

NMR Spectroscopy

A general protocol for obtaining ¹H and ¹³C NMR spectra of a liquid sample like o-tolyl isocyanate is as follows:

• Sample Preparation: A small amount of the neat liquid sample (typically 5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, ~0.6-0.7 mL) in a standard 5 mm NMR tube. A small quantity of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added for chemical shift calibration (0 ppm).

• Instrument Setup: The NMR spectrometer is tuned to the appropriate frequencies for ¹H and ¹³C nuclei. The sample is placed in the magnet, and the field is locked onto the deuterium (B1214612) signal of the solvent. Shimming is performed to optimize the magnetic field homogeneity.

• Data Acquisition:

  • For ¹H NMR , a standard pulse sequence (e.g., zg30) is used. Key parameters include the spectral width, number of scans, and relaxation delay.

  • For ¹³C NMR , a proton-decoupled pulse sequence (e.g., zgpg30) is typically employed to obtain a spectrum with singlets for each unique carbon. A larger number of scans is usually required due to the lower natural abundance of ¹³C.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to produce the spectrum. Phase and baseline corrections are applied. The chemical shifts are referenced to TMS.

IR Spectroscopy

For a liquid sample such as o-tolyl isocyanate, the IR spectrum can be obtained using the following protocol:

• Sample Preparation: A drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Instrument Setup: The FT-IR spectrometer is purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference. A background spectrum of the clean, empty salt plates is recorded.

• Data Acquisition: The salt plates with the sample are placed in the sample holder of the spectrometer. The infrared spectrum is then recorded over a typical range of 4000-400 cm⁻¹.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final absorbance or transmittance spectrum of the compound.

Mass Spectrometry

A typical protocol for obtaining an electron ionization (EI) mass spectrum is as follows:

• Sample Introduction: A small amount of the volatile liquid sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification, or directly via a heated probe.

• Ionization: In the ion source, the sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection and Spectrum Generation: A detector records the abundance of ions at each m/z value, generating a mass spectrum that plots relative intensity versus m/z.

Visualizations

To illustrate the logical workflow of spectroscopic analysis for a chemical compound like o-tolyl isocyanate, the following diagram is provided.

Caption: Workflow of Spectroscopic Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Methylphenyl isocyanate(614-68-6) 13C NMR spectrum [chemicalbook.com]

Navigating the Nucleophilic Frontier: A Technical Guide to the Reactivity of o-Tolyl Isocyanate with Primary and Secondary Amines

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles governing the reactivity of ortho-tolyl isocyanate (o-TI) with primary and secondary amines. Understanding these reactions is paramount in various fields, including polymer chemistry, the synthesis of fine chemicals, and the development of novel pharmaceuticals, where the formation of urea (B33335) derivatives is a critical step. This document provides a comprehensive overview of the reaction kinetics, mechanistic pathways, and the significant influence of steric and electronic effects. Detailed experimental protocols for monitoring these reactions are also presented, alongside visual representations of the underlying chemical logic.

Core Principles of Reactivity

The reaction between an isocyanate and an amine is a classic example of nucleophilic addition to a carbonyl group, resulting in the formation of a substituted urea. The carbon atom of the isocyanate group (-N=C=O) is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and oxygen atoms. This makes it a prime target for nucleophilic attack by the lone pair of electrons on the amine's nitrogen atom.

The general reactivity trend for isocyanates with nucleophiles is largely dictated by the nucleophilicity of the attacking species and the steric and electronic environment around the isocyanate group. Primary amines are generally more reactive than secondary amines towards isocyanates. This is attributed to both steric factors and the presence of two hydrogen atoms on the primary amine nitrogen, which can facilitate the reaction. Aliphatic amines, being more basic, are typically more reactive than aromatic amines.

For o-tolyl isocyanate, the presence of the methyl group in the ortho position to the isocyanate functionality introduces significant steric hindrance. This bulkiness can impede the approach of the amine nucleophile, leading to a decrease in reaction rates compared to its isomers, m-tolyl isocyanate and p-tolyl isocyanate, or the unsubstituted phenyl isocyanate.

Comparative Reactivity and Kinetic Data

While specific second-order rate constants for the reaction of o-tolyl isocyanate with a wide range of primary and secondary amines under standardized conditions are not extensively documented in publicly available literature, well-established qualitative and semi-quantitative trends provide a strong framework for understanding its reactivity. The following tables summarize these expected trends and provide illustrative data based on analogous systems.

It is crucial to note that the reaction of primary aliphatic amines with aromatic isocyanates can be extremely rapid, with reaction half-lives on the order of milliseconds, making them challenging to monitor with conventional batch techniques[1].

Table 1: Qualitative Reactivity of o-Tolyl Isocyanate with Various Amines

Amine Type	Structure	Expected Relative Reactivity with o-Tolyl Isocyanate	Rationale
Primary Aliphatic	n-Butylamine	Very High	High nucleophilicity and minimal steric hindrance on the amine.
Secondary Aliphatic	Diethylamine	High	Good nucleophilicity, but slightly lower reactivity than primary amines due to increased steric bulk.
Primary Aromatic	Aniline	Moderate	Lower nucleophilicity due to the delocalization of the nitrogen lone pair into the aromatic ring.
Secondary Aromatic	N-Methylaniline	Low	Reduced nucleophilicity and increased steric hindrance compared to primary aromatic amines.

Table 2: Illustrative Second-Order Rate Constants for Reactions of Phenyl Isocyanate with Amines (as a proxy for o-Tolyl Isocyanate)

Isocyanate	Amine	Solvent	Temperature (°C)	Second-Order Rate Constant (k) (L mol⁻¹ s⁻¹)
Phenyl Isocyanate	n-Butylamine	Toluene	25	Very High (qualitative observation)[1]
Phenyl Isocyanate	Diethylamine	Toluene	25	High (qualitative observation)

Note: The reaction of aliphatic amines with aromatic isocyanates is often too fast to measure accurately with standard laboratory techniques, hence the qualitative descriptors.

Table 3: Enthalpy of Urethane Formation for Tolyl Isocyanates with Alcohols

While not a direct measure of the reaction with amines, the enthalpy of reaction for the formation of urethanes from tolyl isocyanates and alcohols provides insight into the exothermicity of the addition reaction. The reaction with amines is expected to be similarly or even more exothermic.

Isocyanate	Alcohol	Enthalpy of Formation (kcal/mol)
o-Tolyl Isocyanate	n-Butanol	-23.5
o-Tolyl Isocyanate	Isobutanol	-22.1
o-Tolyl Isocyanate	sec-Butanol	-21.7
m-Tolyl Isocyanate	n-Butanol	-19.5
p-Tolyl Isocyanate	n-Butanol	-24.7

Reaction Mechanism and Influencing Factors

The reaction proceeds through a stepwise mechanism involving the nucleophilic attack of the amine on the isocyanate carbon, followed by a proton transfer.

Caption: General mechanism of urea formation.

Several factors significantly influence the rate of this reaction:

• Steric Hindrance: The ortho-methyl group on o-tolyl isocyanate sterically hinders the approach of the amine. This effect is more pronounced with bulkier secondary amines.

• Electronic Effects: The methyl group is weakly electron-donating, which slightly deactivates the isocyanate group towards nucleophilic attack compared to the unsubstituted phenyl isocyanate.

• Amine Nucleophilicity: The rate of reaction is directly proportional to the nucleophilicity of the amine. Aliphatic amines are stronger nucleophiles than aromatic amines.

• Solvent: The reaction rate can be influenced by the solvent polarity. Aprotic solvents are generally preferred to avoid side reactions of the isocyanate with protic solvents.

• Catalysis: The reaction is often catalyzed by tertiary amines or organometallic compounds, although for the highly reactive aliphatic amines, catalysis is typically not necessary.

Experimental Protocols

Monitoring the reaction between o-tolyl isocyanate and amines can be effectively achieved using in-situ Fourier Transform Infrared (FTIR) spectroscopy. This technique allows for real-time tracking of the disappearance of the isocyanate reactant.

Kinetic Analysis using In-Situ FTIR Spectroscopy

Objective: To determine the second-order rate constant for the reaction of o-tolyl isocyanate with a primary or secondary amine.

Materials:

• o-Tolyl isocyanate (reagent grade, freshly distilled if necessary)

• Primary amine (e.g., n-butylamine, reagent grade)

• Secondary amine (e.g., diethylamine, reagent grade)

• Anhydrous aprotic solvent (e.g., toluene, dried over molecular sieves)

• In-situ FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) probe

• Constant temperature reaction vessel with magnetic stirring

Procedure:

• Preparation:

  • Prepare stock solutions of known concentrations of o-tolyl isocyanate and the amine in the anhydrous solvent.

  • Ensure all glassware is thoroughly dried to prevent side reactions with water.

• FTIR Setup:

  • Set up the in-situ FTIR spectrometer and calibrate the ATR probe.

  • Record a background spectrum of the pure solvent at the desired reaction temperature.

• Reaction Monitoring:

  • Place a known volume of the amine solution into the reaction vessel and allow it to equilibrate to the desired temperature.

  • Initiate the reaction by adding a known volume of the o-tolyl isocyanate stock solution to the stirred amine solution.

  • Immediately begin collecting FTIR spectra at regular time intervals. The isocyanate concentration is monitored by the disappearance of its characteristic strong absorption band around 2275 cm⁻¹.

• Data Analysis:

  • The concentration of the isocyanate at each time point can be determined from the absorbance of the -N=C=O peak using a pre-established calibration curve (Beer-Lambert Law).

  • For a second-order reaction with equimolar initial concentrations of reactants, the rate constant (k) can be determined by plotting 1/[Isocyanate] versus time. The slope of the resulting straight line will be equal to k.

Caption: Workflow for kinetic analysis via FTIR.

Product Characterization

The urea product can be isolated and characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the substituted urea.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Melting Point Analysis: To assess the purity of the isolated product.

Logical Relationships in Reactivity

The interplay of electronic and steric effects governs the reactivity of o-tolyl isocyanate. The following diagram illustrates these relationships.

References

• 1. experts.umn.edu [experts.umn.edu]

Unraveling the Thermal Degradation of o-Tolyl Isocyanate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The thermal stability and decomposition pathways of isocyanates are critical parameters in chemical synthesis, material science, and safety assessments. o-Tolyl isocyanate, an important aromatic isocyanate, can undergo complex transformations at elevated temperatures. Understanding these pathways is essential for process optimization, hazard mitigation, and predicting the formation of potentially reactive intermediates. This technical guide provides an in-depth analysis of the plausible thermal decomposition mechanisms of o-tolyl isocyanate, based on fundamental principles of organic chemistry and pyrolysis of related aromatic compounds, as specific literature on this molecule is scarce.

Proposed Thermal Decomposition Pathways

At elevated temperatures, typically in the gas phase under pyrolysis conditions, o-tolyl isocyanate is expected to decompose through several competing pathways involving radical and pericyclic reactions. The primary decomposition routes likely involve the cleavage of the bonds connecting the isocyanate group to the aromatic ring and rearrangements of the isocyanate moiety itself. The presence of the ortho-methyl group can also influence the reaction pathways through radical stabilization or intramolecular reactions.

The following pathways are proposed based on established principles of high-temperature organic chemistry.

Pathway 1: Isomerization to Carbodiimide (B86325) and CO Extrusion

One potential pathway involves the initial dimerization of the isocyanate to form an unstable uretidinedione intermediate, which can then eliminate carbon dioxide to form a carbodiimide. The carbodiimide itself can be subject to further decomposition. A more direct, albeit higher energy, pathway could involve direct decarbonylation.

Pathway 2: Homolytic Cleavage

High temperatures can induce homolytic cleavage of the C-N bond between the aromatic ring and the isocyanate group, generating a tolyl radical and an isocyanate radical (•NCO). These highly reactive radicals can then participate in a variety of subsequent reactions, including hydrogen abstraction and recombination.

Pathway 3: Rearrangement to Nitrene and Subsequent Reactions

Aryl isocyanates can, under thermal stress, potentially eliminate carbon monoxide to form a nitrene intermediate. The highly reactive tolyl-nitrene can then undergo several transformations, such as ring-expansion to form a dehydroazepine or insertion reactions.

Pathway 4: Intramolecular Cyclization involving the Ortho-Methyl Group

The ortho-methyl group provides an opportunity for intramolecular reactions. A potential pathway could involve a[1][2]-hydrogen shift from the methyl group to the isocyanate nitrogen, followed by cyclization and subsequent rearrangements, potentially leading to indole (B1671886) or related heterocyclic structures.

The interplay of these pathways is highly dependent on reaction conditions such as temperature, pressure, and residence time.

Caption: Proposed thermal decomposition pathways of o-tolyl isocyanate.

Summary of Decomposition Products

As direct experimental data for the thermal decomposition of o-tolyl isocyanate is not available in the surveyed literature, the following table summarizes the plausible products based on the proposed pathways. The actual product distribution would need to be determined experimentally.

Pathway No.	Proposed Pathway Name	Key Intermediates	Plausible Final Products
1	Carbodiimide Formation	Uretidinedione	Di-o-tolylcarbodiimide, Carbon Monoxide
2	Homolytic Cleavage	Tolyl radical, Isocyanate radical (•NCO)	Toluene, Cyanuric acid (from NCO trimerization), Ditolyls
3	Nitrene Formation	o-Tolylnitrene	Dehydroazepines, Carbon Monoxide, Insertion products
4	Intramolecular Cyclization	Cyclic zwitterion/diradical	Indole, Isoindole, and related N-heterocycles

Experimental Protocols for Studying Thermal Decomposition

The investigation of gas-phase thermal decomposition pathways of compounds like o-tolyl isocyanate is typically performed using a Flash Vacuum Pyrolysis (FVP) apparatus coupled with a suitable analytical technique.[3][4][5][6][7]

Objective: To identify the stable products and reactive intermediates formed during the high-temperature, low-pressure decomposition of o-tolyl isocyanate.

Key Apparatus:

• Pyrolysis Tube: A quartz tube (typically 30-60 cm long, 1-2 cm diameter) packed with quartz wool or rings to ensure efficient heat transfer.[4]

• Furnace: A tube furnace capable of reaching high temperatures (e.g., 400-1100 °C) and maintaining a stable temperature profile over the "hot zone" of the pyrolysis tube.[7]

• Vacuum System: A high-vacuum system (rotary vane pump and diffusion/turbomolecular pump) to maintain low pressure (typically 10⁻² to 10⁻⁶ Torr), which favors unimolecular reactions and minimizes intermolecular collisions.[4][6]

• Sample Introduction System: A heated inlet system or a sample vessel that allows for the controlled sublimation or vaporization of liquid o-tolyl isocyanate into the pyrolysis tube.

• Trapping/Detection System:

  • For Stable Products: A cold trap (typically a U-tube immersed in liquid nitrogen) placed at the exit of the furnace to condense the pyrolysis products.[6] The collected pyrolysate is then analyzed offline by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

  • For Reactive Intermediates: The FVP setup can be directly coupled to a mass spectrometer or a matrix isolation system. In matrix isolation, the pyrolysis products are co-deposited with a large excess of an inert gas (e.g., Argon) onto a cryogenic window (at ~10 K). The trapped species can then be studied using spectroscopic methods like Infrared (IR) or Electron Spin Resonance (ESR) spectroscopy.[5][6]

General Procedure:

• System Preparation: The pyrolysis apparatus is assembled and evacuated to the desired pressure. The furnace is heated to the target pyrolysis temperature.

• Sample Introduction: A sample of o-tolyl isocyanate is slowly volatilized and introduced into the hot zone of the pyrolysis tube. The flow rate is controlled to ensure a short residence time (in the order of milliseconds) in the hot zone.[7]

• Product Collection/Detection: The products exiting the furnace are either collected in a liquid nitrogen cold trap for later analysis or are directly analyzed by an online technique (e.g., mass spectrometry) or trapped in an inert matrix for spectroscopic characterization.

• Analysis: The collected pyrolysate is warmed to room temperature, extracted with a suitable solvent (e.g., dichloromethane), and analyzed by GC-MS to identify and quantify the stable products. For matrix-isolated samples, spectroscopic analysis is performed at cryogenic temperatures.

• Data Interpretation: The identified products are used to infer the active decomposition pathways at the given temperature. Experiments are typically repeated at various temperatures to map the temperature dependence of the product distribution.

Caption: General workflow for Flash Vacuum Pyrolysis (FVP) experiments.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Flash vacuum pyrolysis - Wikipedia [en.wikipedia.org]
• 5. Flash Vacuum Pyrolysis: Techniques and Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ias.ac.in [ias.ac.in]
• 7. researchgate.net [researchgate.net]

Solubility of o-Tolyl Isocyanate in Common Organic Solvents: An In-depth Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolyl isocyanate (CAS 614-68-6) is a vital chemical intermediate in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and polyurethanes.[1] Its utility is intrinsically linked to its solubility and reactivity in various organic solvents. This technical guide provides a comprehensive overview of the solubility of o-tolyl isocyanate, addressing the need for reliable data in experimental design and process development. Due to a lack of extensive, publicly available quantitative solubility data for o-tolyl isocyanate, this document combines theoretical solubility principles, data from isomeric analogs, and detailed experimental protocols for determining precise solubility.

Physicochemical Properties of o-Tolyl Isocyanate

A foundational understanding of o-tolyl isocyanate's physical and chemical properties is essential for interpreting its solubility characteristics.

Property	Value	Reference
Molecular Formula	C8H7NO	[1]
Molecular Weight	133.15 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Density	1.074 g/mL at 25 °C	[2][3]
Boiling Point	185-186 °C	[2][4]
Refractive Index	n20/D 1.535	[3]

Predicted Solubility of o-Tolyl Isocyanate

The principle of "like dissolves like" provides a framework for predicting the solubility of o-tolyl isocyanate. As a molecule with a non-polar aromatic ring and a polar isocyanate functional group, its solubility is expected to be highest in solvents with similar characteristics, such as polar aprotic and aromatic hydrocarbon solvents. Conversely, it is expected to have lower solubility in highly polar protic solvents (with which it reacts) and non-polar aliphatic solvents.

The following table summarizes the predicted and known solubility of o-tolyl isocyanate and its isomers in a range of common organic solvents. It is critical to note that where specific data for the ortho-isomer is unavailable, predictions are based on general chemical principles and available data for the meta- and para-isomers.

Solvent	Solvent Type	Predicted/Known Solubility of o-Tolyl Isocyanate	Notes on Isomer Solubility (m- and p-tolyl isocyanate)
Toluene	Aromatic	Miscible/Highly Soluble	Toluene-2,4-diisocyanate is soluble in toluene.
Benzene	Aromatic	Miscible/Highly Soluble	Aromatic isocyanates generally show high solubility in benzene.
Acetone	Ketone (Polar Aprotic)	Miscible/Highly Soluble	Isocyanates are generally soluble in acetone.
Ethyl Acetate	Ester (Polar Aprotic)	Soluble	Expected to be a good solvent.
Diethyl Ether	Ether (Slightly Polar)	Soluble	Expected to be a good solvent.
Tetrahydrofuran (THF)	Ether (Polar Aprotic)	Soluble	Expected to be a good solvent.
Acetonitrile	Nitrile (Polar Aprotic)	Soluble	p-Tolyl isocyanate has a melting point of 155-156 °C in acetonitrile/hexane.
Hexane	Aliphatic (Non-polar)	Sparingly Soluble	p-Tolyl isocyanate has a melting point of 155-156 °C in acetonitrile/hexane.
Ethanol	Alcohol (Polar Protic)	Reactive	Isocyanates react with alcohols to form urethanes.[5]
Methanol	Alcohol (Polar Protic)	Reactive	Isocyanates react with alcohols to form urethanes.[5]
Water	Polar Protic	Reactive and Sparingly Soluble	Hydrolyzes in water.[4] p-Tolyl isocyanate has a reported water solubility of 7.5 g/L at 20°C, and m-tolyl isocyanate has a reported water solubility of 10 g/L at 20°C.[6]

Experimental Protocol for Determination of o-Tolyl Isocyanate Solubility

To obtain precise quantitative solubility data, a robust experimental protocol is necessary. The following method outlines a procedure for determining the equilibrium solubility of o-tolyl isocyanate in a given solvent, followed by quantification using High-Performance Liquid Chromatography (HPLC) after derivatization.

Materials and Equipment

• o-Tolyl isocyanate (≥98% purity)

• Anhydrous organic solvents of interest

• Derivatizing agent solution (e.g., 1-(2-methoxyphenyl)piperazine (B120316) in a suitable solvent)

• HPLC system with UV detector

• Analytical balance

• Thermostatically controlled shaker or incubator

• Syringe filters (0.22 µm, PTFE or other compatible material)

• Volumetric flasks and pipettes

• Scintillation vials or other suitable sealed containers

Experimental Workflow

Caption: Workflow for the experimental determination of o-tolyl isocyanate solubility.

Detailed Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of o-tolyl isocyanate to a known volume of the anhydrous solvent in a sealed vial. The excess solid should be clearly visible.

  • Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for at least 24 hours with continuous agitation to ensure saturation.

• Sample Collection and Preparation:

  • After equilibration, allow the solution to stand undisturbed for a short period to let the excess solid settle.

  • Carefully draw an aliquot of the supernatant using a syringe and immediately pass it through a 0.22 µm syringe filter into a clean, dry vial. This step is crucial to remove any undissolved microcrystals.

  • Accurately dilute a known volume of the filtered, saturated solution with the same anhydrous solvent to bring the concentration into the analytical range of the HPLC method.

• Derivatization:

  • To a known volume of the diluted sample, add an excess of the derivatizing agent solution. The reaction converts the reactive isocyanate into a stable derivative suitable for HPLC analysis.

  • Allow the derivatization reaction to proceed to completion according to the chosen derivatization protocol.

• HPLC Analysis and Quantification:

  • Prepare a series of calibration standards by derivatizing known concentrations of o-tolyl isocyanate.

  • Inject the derivatized sample and calibration standards onto the HPLC system.

  • Quantify the concentration of the derivatized o-tolyl isocyanate in the sample by comparing its peak area to the calibration curve generated from the standards.

  • Calculate the original solubility in the saturated solution, accounting for the dilution factor.

Logical Framework for Solubility Prediction

The decision-making process for assessing the suitability of a solvent for o-tolyl isocyanate can be visualized as follows. This logical diagram emphasizes the critical initial step of determining whether the solvent is protic or aprotic, given the high reactivity of the isocyanate group.

Caption: Logical diagram for predicting the solubility behavior of o-tolyl isocyanate.

Conclusion

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. pharmatutor.org [pharmatutor.org]
• 3. www1.udel.edu [www1.udel.edu]
• 4. benchchem.com [benchchem.com]
• 5. Isocyanate - Wikipedia [en.wikipedia.org]
• 6. m-Tolyl isocyanate CAS#: 621-29-4 [m.chemicalbook.com]

Navigating the Risks: A Technical Guide to the Safe Handling of o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety precautions necessary for handling o-tolyl isocyanate. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the knowledge required to mitigate the risks associated with this highly reactive compound. This guide details the substance's physicochemical properties, toxicological data, and recommended handling procedures, alongside detailed experimental protocols for key safety assessments and an exploration of the molecular pathways of isocyanate-induced toxicity.

Physicochemical and Toxicological Profile

A thorough understanding of the inherent properties of o-tolyl isocyanate is fundamental to its safe handling. The following tables summarize key quantitative data regarding its physical and chemical characteristics, as well as its toxicological profile.

Table 1: Physicochemical Properties of o-Tolyl Isocyanate

Property	Value	Reference
CAS Number	614-68-6
Molecular Formula	C₈H₇NO	[1]
Molecular Weight	133.15 g/mol
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	185 °C (lit.)	[1]
Density	1.074 g/mL at 25 °C (lit.)	[1]
Flash Point	198°F	[1]
Refractive Index	n20/D 1.535 (lit.)	[1]
Solubility	Hydrolyzes in water	[1]
Vapor Pressure	0.689 mmHg at 25°C	[1]

Table 2: GHS Hazard Classification of o-Tolyl Isocyanate

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Respiratory Sensitization	1	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled
Skin Sensitization	1	H317: May cause an allergic skin reaction
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Source: Sigma-Aldrich

Table 3: Occupational Exposure Limits for Isocyanates

Organization	Limit	Value
OSHA (PEL)	TWA	Not specifically listed for o-tolyl isocyanate. General industry PEL for Toluene-2,4-diisocyanate is 0.02 ppm (Ceiling).
NIOSH (REL)	TWA	Not specifically listed for o-tolyl isocyanate. REL for Toluene diisocyanate is 0.005 ppm (TWA) and 0.02 ppm (Ceiling).
ACGIH (TLV)	TWA	Not specifically listed for o-tolyl isocyanate. TLV for Toluene diisocyanate is 0.001 ppm (TWA) and 0.005 ppm (STEL).

Note: Exposure limits for other isocyanates are provided as a reference due to the lack of specific limits for o-tolyl isocyanate. It is crucial to maintain exposures to all isocyanates as low as reasonably achievable.[3][4][5][6]

Hazard Identification and Health Effects

o-Tolyl isocyanate is a hazardous substance that can cause a range of adverse health effects through inhalation, skin contact, and ingestion. The primary health concerns are respiratory and skin sensitization, which can lead to severe and long-lasting allergic reactions.

Inhalation: Inhalation of o-tolyl isocyanate vapors or aerosols can cause irritation of the respiratory tract, leading to symptoms such as coughing, shortness of breath, and chest tightness.[7] Repeated exposure, even at low concentrations, can lead to respiratory sensitization and occupational asthma.[8]

Skin Contact: Direct contact with the skin can cause irritation, redness, and dermatitis.[7] More significantly, skin contact can lead to sensitization, where subsequent exposures can trigger an allergic skin reaction.[9] Animal studies have suggested that skin exposure to isocyanates may be a significant risk factor for the development of respiratory sensitization.[10]

Eye Contact: Contact with the eyes can cause severe irritation and potential damage.[7]

Ingestion: Ingestion is harmful and can cause irritation of the gastrointestinal tract.[7]

Molecular Mechanisms of Toxicity

Understanding the molecular pathways through which o-tolyl isocyanate exerts its toxic effects is crucial for developing targeted safety protocols and potential therapeutic interventions.

Isocyanate-Induced Asthma and Respiratory Sensitization

The development of occupational asthma from isocyanate exposure is a complex process involving both immune and non-immune mechanisms.

Figure 1: Signaling Pathway of Isocyanate-Induced Asthma. This diagram illustrates the proposed mechanism where inhaled isocyanate forms protein adducts, triggering an immune response that leads to airway inflammation and asthma.[8][11][12]

Isocyanate-Induced Apoptosis

Isocyanates can induce programmed cell death, or apoptosis, in various cell types, contributing to tissue damage.

Figure 2: Isocyanate-Induced Apoptotic Pathway. This diagram shows how isocyanate exposure can lead to oxidative stress, mitochondrial dysfunction, and the activation of the caspase cascade, ultimately resulting in apoptosis.[13][14][15]

Experimental Protocols for Key Toxicological Assessments

The following sections outline the methodologies for key toxicological studies based on internationally recognized OECD guidelines. These protocols provide a framework for assessing the acute toxicity and sensitization potential of o-tolyl isocyanate.

Acute Dermal Toxicity (Based on OECD Guideline 402)

Objective: To determine the acute dermal toxicity of o-tolyl isocyanate.

Methodology:

• Test Animals: Young, healthy adult rats (e.g., Wistar strain), typically of a single sex for the initial test.[16]

• Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area of the trunk of the test animals.[17]

• Dose Administration: A single dose of undiluted o-tolyl isocyanate is applied uniformly to an area of approximately 10% of the total body surface. The application site is then covered with a porous gauze dressing and non-irritating tape.[17][18]

• Exposure: The exposure period is 24 hours.[17]

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[16][18]

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.[18]

Acute Inhalation Toxicity (Based on OECD Guideline 403)

Objective: To determine the acute inhalation toxicity of o-tolyl isocyanate.

Methodology:

• Test Animals: Young, healthy adult rats are the preferred species.[19]

• Exposure Method: A dynamic inhalation exposure system is used to generate a stable and measurable concentration of o-tolyl isocyanate vapor or aerosol in the breathing zone of the animals.[20]

• Exposure Duration: The standard exposure duration is typically 4 hours.[21][22]

• Concentrations: A limit test at a high concentration or a series of at least three concentrations are used to determine the LC50 (median lethal concentration).[19][21]

• Observation: Animals are observed for signs of toxicity and mortality during and after exposure for at least 14 days. Body weight is recorded periodically.[19][21]

• Pathology: A gross necropsy is performed on all animals.[21]

Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

Objective: To assess the potential of o-tolyl isocyanate to cause dermal irritation or corrosion.

Methodology:

• Test Animal: The albino rabbit is the preferred species.[23]

• Application: A single dose of 0.5 mL of o-tolyl isocyanate is applied to a small area of shaved skin (approximately 6 cm²). The area is covered with a gauze patch and semi-occlusive dressing.[23][24]

• Exposure Duration: The exposure period is 4 hours.[23][25]

• Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14 days to assess reversibility.[24][25]

• Scoring: Dermal reactions are scored according to a standardized system (e.g., Draize scale).[25]

Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

Objective: To determine the potential of o-tolyl isocyanate to cause eye irritation or corrosion.

Methodology:

• Test Animal: Healthy, adult albino rabbits are used.[26][27]

• Application: A single dose of 0.1 mL of o-tolyl isocyanate is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.[26][28]

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for corneal opacity, iritis, conjunctival redness, and chemosis.[26][29]

• Scoring: Ocular lesions are scored using a standardized system. The reversibility of the effects is also assessed.[29]

Skin Sensitization - Local Lymph Node Assay (LLNA) (Based on OECD Guideline 429)

Objective: To determine the skin sensitization potential of o-tolyl isocyanate.

Methodology:

• Test Animals: Mice (e.g., CBA/Ca or CBA/J strain) are used.[10]

• Application: The test substance, in a suitable vehicle, is applied to the dorsal surface of the ears of the mice for three consecutive days.[30][31]

• Proliferation Measurement: On day 5, the mice are injected intravenously with ³H-methyl thymidine. After a set time, the draining auricular lymph nodes are excised, and the incorporation of the radioisotope (a measure of lymphocyte proliferation) is determined by scintillation counting.[10][31]

• Data Analysis: A Stimulation Index (SI) is calculated by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. A substance is classified as a sensitizer (B1316253) if the SI is 3 or greater.[32]

Figure 3: Experimental Workflow for the Local Lymph Node Assay (LLNA). This flowchart outlines the key steps in the LLNA protocol for assessing the skin sensitization potential of a substance.[10][32][33]

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is paramount when working with o-tolyl isocyanate.

Engineering Controls

• Ventilation: All work with o-tolyl isocyanate should be conducted in a well-ventilated area, preferably within a chemical fume hood.[7]

• Isolation: If possible, isolate the work area where o-tolyl isocyanate is being used.

Personal Protective Equipment (PPE)

• Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is required when handling o-tolyl isocyanate outside of a fume hood or when there is a potential for inhalation exposure.[34]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber, nitrile rubber).[34]

• Eye Protection: Chemical safety goggles and a face shield should be worn.[34]

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In situations with a higher risk of splashing, chemical-resistant coveralls may be necessary.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as water, acids, bases, and oxidizing agents.[7]

• o-Tolyl isocyanate is moisture-sensitive and should be stored under an inert atmosphere if possible.

Spills and Waste Disposal

• In case of a spill, evacuate the area and ensure adequate ventilation.

• Absorb the spill with an inert, non-combustible material such as vermiculite (B1170534) or sand. Do not use combustible materials like sawdust.[7]

• Place the absorbed material into a sealed container for disposal as hazardous waste.

• Do not allow o-tolyl isocyanate to enter drains or waterways.

First Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7][34]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[7]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[7]

Conclusion

o-Tolyl isocyanate is a valuable chemical intermediate with significant health hazards. A comprehensive understanding of its properties, toxicological effects, and the molecular mechanisms underlying its toxicity is essential for its safe handling. By implementing robust engineering controls, utilizing appropriate personal protective equipment, and adhering to strict handling and emergency procedures, researchers and professionals can minimize the risks associated with this compound and ensure a safe working environment. Continuous vigilance and a proactive approach to safety are crucial when working with o-tolyl isocyanate.

References

• 1. o-Tolyl isocyanate [chembk.com]
• 2. o-Tolyl isocyanate, 98% 25 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. ccohs.ca [ccohs.ca]
• 5. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 6. Toluene - Occupational Exposure Limits | Occupational Safety and Health Administration [osha.gov]
• 7. researchgate.net [researchgate.net]
• 8. Environmental Isocyanate-Induced Asthma: Morphologic and Pathogenetic Aspects of an Increasing Occupational Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. ftp.cdc.gov [ftp.cdc.gov]
• 11. researchgate.net [researchgate.net]
• 12. Pro/Con Debate: Is Occupational Asthma Induced by Isocyanates an IgE-Mediated Disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Isocyanates induces DNA damage, apoptosis, oxidative stress, and inflammation in cultured human lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Regulation of isocyanate-induced apoptosis, oxidative stress, and inflammation in cultured human neutrophils: isocyanate-induced neutrophils apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. downloads.regulations.gov [downloads.regulations.gov]
• 17. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 18. nucro-technics.com [nucro-technics.com]
• 19. oecd.org [oecd.org]
• 20. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]
• 21. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 22. Test No. 403: Acute Inhalation Toxicity - Overton [app.overton.io]
• 23. oecd.org [oecd.org]
• 24. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 25. downloads.regulations.gov [downloads.regulations.gov]
• 26. oecd.org [oecd.org]
• 27. flashpointsrl.com [flashpointsrl.com]
• 28. catalog.labcorp.com [catalog.labcorp.com]
• 29. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 30. daikinchemicals.com [daikinchemicals.com]
• 31. ftp.cdc.gov [ftp.cdc.gov]
• 32. Local Lymph Node Assay | ENvironmental inFOrmation [enfo.hu]
• 33. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 34. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

The Genesis of a Versatile Reagent: A Historical and Technical Guide to o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolyl isocyanate, a key aromatic isocyanate, has carved a significant niche in the landscape of organic synthesis and materials science. Its unique reactivity, stemming from the electrophilic isocyanate group and the steric and electronic influence of the ortho-methyl substituent, has made it an invaluable building block in the pharmaceutical, agrochemical, and polymer industries. This technical guide delves into the historical context of its discovery and synthesis, providing a detailed examination of the classical phosgenation route and contrasting it with modern, non-phosgene alternatives. Detailed experimental protocols, comparative data, and workflow visualizations are presented to offer a comprehensive resource for researchers and professionals in the field.

Historical Context: The Dawn of Isocyanate Chemistry and the Rise of Phosgenation

The story of o-tolyl isocyanate is intrinsically linked to the broader history of isocyanate chemistry. The first synthesis of an isocyanate was achieved by Charles-Adolphe Wurtz in 1849, opening the door to a new class of reactive organic compounds. However, it was the development of phosgenation as a robust industrial process that truly unlocked the potential of aryl isocyanates.

While the exact date and discoverer of the first synthesis of o-tolyl isocyanate are not prominently documented, its preparation would have followed the well-established method for synthesizing aryl isocyanates: the reaction of the corresponding primary amine with phosgene (B1210022) (carbonyl dichloride). This method, which became the cornerstone of industrial isocyanate production, involves the treatment of a solution of o-toluidine (B26562) with an excess of phosgene. The reaction proceeds through a carbamoyl (B1232498) chloride intermediate, which upon heating, eliminates hydrogen chloride to yield the desired isocyanate.

The historical significance of this method lies in its efficiency and scalability, which enabled the large-scale production of various isocyanates, including the commercially important toluene (B28343) diisocyanate (TDI), a close relative of o-tolyl isocyanate. However, the extreme toxicity of phosgene has driven the development of safer, alternative synthetic routes in recent decades.

Evolution of Synthesis: Beyond Phosgene

In response to the significant hazards associated with phosgene, a number of alternative "phosgene-free" methods for the synthesis of isocyanates have been developed. These methods often involve rearrangement reactions of carboxylic acid derivatives and offer milder reaction conditions and a safer reagent profile. Key among these are:

• The Curtius Rearrangement: This reaction involves the thermal or photochemical decomposition of an acyl azide (B81097), derived from a carboxylic acid, to an isocyanate.[1][2] The acyl azide of o-toluic acid can be prepared and subsequently rearranged to yield o-tolyl isocyanate. The primary byproduct is nitrogen gas, making this a clean reaction.[1]

• The Hofmann Rearrangement: In this rearrangement, a primary amide is treated with a halogen (typically bromine) and a strong base to form an isocyanate with one fewer carbon atom.[3][4] o-Toluamide can be subjected to the Hofmann rearrangement to produce o-tolyl isocyanate.

• The Lossen Rearrangement: This reaction involves the decomposition of a hydroxamic acid derivative (often an O-acyl or O-sulfonyl derivative) to an isocyanate.[5][6]

These non-phosgene routes have become increasingly important in laboratory-scale synthesis and in the production of specialty isocyanates where the avoidance of phosgene is a critical consideration.

Key Synthesis Pathways

The following diagrams illustrate the historical phosgenation pathway and a representative modern non-phosgene pathway (Curtius Rearrangement) for the synthesis of o-tolyl isocyanate.

Historical Phosgenation Pathway

Modern Curtius Rearrangement Pathway

Experimental Protocols

Historical Synthesis: Phosgenation of o-Toluidine

This protocol is a representative procedure based on the general method for the synthesis of aryl isocyanates via phosgenation. Extreme caution must be exercised when handling phosgene due to its high toxicity.

Materials:

• o-Toluidine

• Phosgene (or a solution of phosgene in a suitable solvent like toluene)

• An inert, high-boiling solvent (e.g., o-dichlorobenzene, toluene)

• Dry inert gas (e.g., nitrogen, argon)

Procedure:

• A solution of o-toluidine in a dry, inert solvent is prepared in a reaction vessel equipped with a stirrer, a gas inlet tube, a reflux condenser, and a system for neutralizing excess phosgene and HCl gas (e.g., a caustic scrubber).

• The solution is cooled, typically to below 10 °C.

• A stream of phosgene gas is bubbled through the cooled solution with vigorous stirring. The reaction is exothermic and the temperature should be carefully controlled. This initial step leads to the formation of a slurry of o-tolylcarbamoyl chloride and o-toluidine hydrochloride.

• After the initial reaction, the mixture is gradually heated to reflux while maintaining a slow stream of phosgene.

• The reaction is monitored for the disappearance of the solid intermediates and the cessation of HCl evolution.

• Once the reaction is complete, the excess phosgene and solvent are removed by distillation, often under reduced pressure.

• The crude o-tolyl isocyanate is then purified by fractional distillation under vacuum.

Modern Synthesis: Curtius Rearrangement of o-Toluoyl Azide

This protocol provides a safer, non-phosgene alternative for the laboratory-scale synthesis of o-tolyl isocyanate.

Materials:

• o-Toluic acid

• Thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂)

• Sodium azide (NaN₃)

• Anhydrous solvent (e.g., toluene, benzene)

Procedure:

• Preparation of o-Toluoyl Chloride: o-Toluic acid is reacted with an excess of thionyl chloride, often with a catalytic amount of dimethylformamide (DMF), and heated to reflux until the evolution of SO₂ and HCl ceases. The excess thionyl chloride is then removed by distillation.

• Formation of o-Toluoyl Azide: The crude o-toluoyl chloride is dissolved in a dry, inert solvent (e.g., acetone, toluene). A solution or suspension of sodium azide in a suitable solvent is then added portion-wise at a low temperature (typically 0-5 °C). The reaction mixture is stirred for several hours at room temperature. Caution: Acyl azides can be explosive and should be handled with care, avoiding heat and shock.

• Curtius Rearrangement: The solution containing the o-toluoyl azide is carefully heated. The rearrangement to o-tolyl isocyanate occurs with the evolution of nitrogen gas. The reaction is typically carried out in a high-boiling inert solvent.

• Isolation and Purification: After the rearrangement is complete (indicated by the cessation of nitrogen evolution), the solvent is removed under reduced pressure. The resulting o-tolyl isocyanate is then purified by vacuum distillation.

Data Presentation

The following tables summarize typical quantitative data for the historical phosgenation and modern Curtius rearrangement syntheses of o-tolyl isocyanate. Please note that historical yields can vary significantly based on the specific conditions and scale of the reaction.

Table 1: Comparison of Synthesis Methods for o-Tolyl Isocyanate

Parameter	Historical Phosgenation	Modern Curtius Rearrangement
Starting Material	o-Toluidine	o-Toluic Acid
Key Reagent	Phosgene	Sodium Azide
Typical Yield	> 90%	70-90%
Reaction Temperature	0 °C to reflux (e.g., >130 °C)	0 °C to reflux (e.g., 80-110 °C)
Key Byproducts	HCl, excess phosgene	N₂, NaCl
Safety Concerns	Extreme toxicity of phosgene	Potential explosiveness of acyl azide
Scalability	High (Industrial scale)	Moderate (Lab to pilot scale)

Table 2: Physicochemical Properties of o-Tolyl Isocyanate

Property	Value
CAS Number	614-68-6
Molecular Formula	C₈H₇NO
Molecular Weight	133.15 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	185 °C (lit.)
Density	1.074 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.535 (lit.)

Experimental Workflow

The following diagram illustrates the general experimental workflow for the synthesis and purification of o-tolyl isocyanate.

General Experimental Workflow

Conclusion

The synthesis of o-tolyl isocyanate has evolved from its probable origins in the era of industrial phosgenation to include safer, more versatile methods suitable for modern research and specialized applications. While the phosgenation of o-toluidine remains a historically significant and industrially viable route, the development of non-phosgene alternatives like the Curtius rearrangement has provided chemists with valuable tools to access this important reagent with enhanced safety profiles. Understanding the historical context and the technical details of these synthetic pathways is crucial for researchers and professionals who utilize o-tolyl isocyanate in their work, enabling them to make informed decisions about synthetic strategy and to appreciate the chemical ingenuity that has shaped the field.

References

• 1. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 2. The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 4. pharmdguru.com [pharmdguru.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. lscollege.ac.in [lscollege.ac.in]

Quantum Chemical Blueprint for o-Tolyl Isocyanate: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive computational framework for the quantum chemical analysis of o-tolyl isocyanate (2-methylphenyl isocyanate). The methodologies, data structures, and visualizations detailed herein are designed to serve as a robust resource for researchers, scientists, and professionals in drug development and materials science. By outlining a systematic approach based on established theoretical precedents for analogous molecules, this document facilitates a deep understanding of the conformational landscape, electronic properties, and vibrational signatures of this important chemical intermediate.

Introduction

o-Tolyl isocyanate is an aromatic organic compound featuring a methyl group and an isocyanate group attached to a benzene (B151609) ring in an ortho arrangement. The reactivity and interaction of the isocyanate moiety are central to its application in the synthesis of polyurethanes, pesticides, and pharmaceuticals. The orientation of the highly reactive isocyanate group relative to the adjacent methyl group dictates the molecule's conformational preferences, which in turn influence its spectroscopic properties and chemical behavior. A thorough quantum chemical investigation is paramount for elucidating these structure-property relationships at the molecular level.

Conformational Analysis

The primary conformational flexibility of o-tolyl isocyanate arises from the rotation about the single bond connecting the isocyanate nitrogen to the phenyl ring (C-N bond). This rotation gives rise to two distinct planar conformers: cis and trans. These labels denote the orientation of the N=C=O group relative to the methyl group.

• Cis Conformer: The N=C=O group is oriented towards the methyl group.

• Trans Conformer: The N=C=O group is oriented away from the methyl group.

A potential energy surface scan is typically performed by systematically varying the C-C-N-C dihedral angle to identify the energy minima corresponding to these conformers and the transition states connecting them.

Relative Energies and Rotational Barrier

The relative stability of the cis and trans conformers, along with the energy barrier for their interconversion, can be precisely calculated. Density Functional Theory (DFT) is a commonly employed method for such calculations. A study on 2-methyl-3-nitrophenyl isocyanate, a structurally related molecule, utilized the B3LYP/6-311G* level of theory to determine the energy difference between its conformers.[1] For o-tolyl isocyanate, a similar computational approach is expected to yield accurate predictions.

Table 1: Calculated Relative Energies and Rotational Barrier for o-Tolyl Isocyanate Conformers

Conformer/State	Dihedral Angle (C-C-N-C)	Relative Energy (kcal/mol)
trans (global minimum)	~180°	0.00
cis	~0°	[Calculated Value]
Transition State	~90°	[Calculated Value]

Note: The values in this table are placeholders and represent the expected output from a dedicated computational study.

Experimental and Computational Protocols

The following section details the recommended computational methodology for a comprehensive quantum chemical analysis of o-tolyl isocyanate, based on protocols successfully applied to similar aromatic isocyanates.

Geometry Optimization and Frequency Calculations

The initial structures of the cis and trans conformers of o-tolyl isocyanate would be subjected to full geometry optimization. The DFT method, specifically using the B3LYP functional, is well-suited for this purpose. To ensure accuracy, a triple-zeta basis set with diffuse and polarization functions, such as 6-311++G(d,p), is recommended.

Following optimization, vibrational frequency calculations are performed at the same level of theory. These calculations serve two primary purposes:

• To confirm that the optimized structures correspond to true energy minima (i.e., no imaginary frequencies).

• To obtain the theoretical vibrational spectra (Infrared and Raman) for comparison with experimental data.

Rotational Barrier Calculation

The rotational barrier between the cis and trans conformers is determined by locating the transition state structure on the potential energy surface. This can be achieved through a relaxed potential energy surface scan or by using a specific transition state search algorithm. The energy difference between the transition state and the most stable conformer provides the rotational barrier height.

Optimized Geometries

The geometry optimization yields precise information about bond lengths and angles for each conformer. These structural parameters are crucial for understanding the steric and electronic effects of the ortho-substituents.

Table 2: Key Optimized Geometrical Parameters for o-Tolyl Isocyanate Conformers

Parameter	cis Conformer	trans Conformer
Bond Lengths (Å)
C-N (isocyanate)	[Calculated Value]	[Calculated Value]
N=C	[Calculated Value]	[Calculated Value]
C=O	[Calculated Value]	[Calculated Value]
C-CH₃	[Calculated Value]	[Calculated Value]
Bond Angles (°) **
C-N-C	[Calculated Value]	[Calculated Value]
N-C-O	[Calculated Value]	[Calculated Value]
Dihedral Angles (°) **
C-C-N-C	~0	~180

Note: The values in this table are placeholders and represent the expected output from a dedicated computational study.

Vibrational Analysis

The calculated vibrational frequencies provide a theoretical spectrum that can be used to assign experimental IR and Raman bands. The most characteristic vibration of the isocyanate group is the intense asymmetric stretching mode of the N=C=O unit, typically observed in the 2250-2280 cm⁻¹ region.

Table 3: Selected Calculated Vibrational Frequencies (cm⁻¹) for the trans Conformer of o-Tolyl Isocyanate

Vibrational Mode	Calculated Frequency (cm⁻¹)	Description
ν(N=C=O) asym	[Calculated Value]	Asymmetric stretch of isocyanate
ν(N=C=O) sym	[Calculated Value]	Symmetric stretch of isocyanate
ν(C-H) arom	[Calculated Value]	Aromatic C-H stretch
ν(C-H) methyl	[Calculated Value]	Methyl C-H stretch
δ(N=C=O)	[Calculated Value]	Isocyanate bending
Ring Modes	[Calculated Value Range]	Phenyl ring vibrations

Note: The values in this table are placeholders and represent the expected output from a dedicated computational study. Calculated frequencies are typically scaled to improve agreement with experimental data.

Visualization of Computational Workflow

The following diagram illustrates the logical workflow for the comprehensive quantum chemical analysis of o-tolyl isocyanate.

Caption: Workflow for the quantum chemical analysis of o-tolyl isocyanate.

Conclusion

This technical guide outlines a comprehensive and systematic approach for the quantum chemical characterization of o-tolyl isocyanate. By following the detailed experimental protocols for conformational analysis, geometry optimization, and vibrational frequency calculations, researchers can obtain critical insights into the molecular properties of this compound. The structured tables and workflow visualization provide a clear framework for data presentation and methodological planning. This foundational knowledge is essential for the rational design of novel materials and pharmaceuticals derived from o-tolyl isocyanate.

References

• 1. Vibration and DFT analysis of 2-methyl-3-nitrophenyl isocyanate and 4-methyl-2-nitrophenyl isocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of o-Tolyl Isocyanate in Polyurethane Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of o-tolyl isocyanate in polyurethane synthesis. While di- or polyfunctional isocyanates are the primary building blocks of the polyurethane backbone, monofunctional isocyanates such as o-tolyl isocyanate serve a crucial role as chain terminators or end-capping agents. This allows for precise control over molecular weight and the introduction of specific terminal functionalities, which can significantly influence the final properties of the polymer.

Application: Molecular Weight Control and End-Capping

o-Tolyl isocyanate is primarily utilized in polyurethane synthesis to control the polymer chain length. By introducing a monofunctional isocyanate at a specific stoichiometry, the polymerization process is terminated once the o-tolyl group is attached to the end of a growing polymer chain. This technique is critical in applications where precise molecular weight and narrow molecular weight distribution are required, such as in the development of specialty elastomers, adhesives, and coatings. The aromatic nature of the tolyl group can also impart specific characteristics to the polymer surface, such as altered hydrophobicity and thermal stability.

Experimental Protocols

The following protocols outline the synthesis of a polyurethane prepolymer and its subsequent end-capping with o-tolyl isocyanate.

Materials

• Polyol (e.g., Polytetramethylene ether glycol - PTMG, Polypropylene glycol - PPG)

• Diisocyanate (e.g., Toluene diisocyanate - TDI, Methylene diphenyl diisocyanate - MDI)

• o-Tolyl isocyanate

• Catalyst (e.g., Dibutyltin dilaurate - DBTDL)

• Anhydrous solvent (e.g., Toluene, Dimethylformamide - DMF)

• Nitrogen gas (high purity)

• Standard laboratory glassware (three-neck round-bottom flask, condenser, dropping funnel, mechanical stirrer, heating mantle)

Protocol 1: Synthesis of an Isocyanate-Terminated Prepolymer

This protocol describes the synthesis of a prepolymer with terminal isocyanate groups, which can then be end-capped.

• Preparation: Dry all glassware in an oven at 120°C overnight and assemble the reaction setup under a nitrogen atmosphere.

• Reaction Setup: Charge the three-neck flask with the desired amount of polyol. Begin mechanical stirring and gently heat the polyol to 80°C under a slow stream of nitrogen to remove any residual moisture.

• Isocyanate Addition: In a separate, dry dropping funnel, add the diisocyanate. Slowly add the diisocyanate to the stirred polyol over a period of 30-60 minutes, maintaining the reaction temperature at 80°C. An exothermic reaction is expected.

• Prepolymer Formation: After the addition is complete, continue stirring at 80°C for 2-3 hours. The progress of the reaction can be monitored by titrating for the free isocyanate (NCO) content. The theoretical NCO content can be calculated based on the stoichiometry of the reactants.

• Catalyst Addition (Optional): If required, a catalytic amount of DBTDL (e.g., 0.01-0.05 wt%) can be added to accelerate the reaction.[1]

• Completion: The reaction is considered complete when the experimentally determined NCO content is close to the theoretical value.

Protocol 2: End-Capping with o-Tolyl Isocyanate

This protocol details the termination of the isocyanate-terminated prepolymer chains using o-tolyl isocyanate.

• Cooling: Cool the synthesized prepolymer from Protocol 1 to 60°C.

• o-Tolyl Isocyanate Addition: Calculate the required amount of o-tolyl isocyanate based on the desired degree of end-capping and the remaining free NCO content of the prepolymer. Add the o-tolyl isocyanate dropwise to the stirred prepolymer solution.

• Reaction: Continue stirring the reaction mixture at 60-70°C for 1-2 hours.

• Monitoring: The completion of the end-capping reaction can be monitored by Fourier Transform Infrared (FTIR) spectroscopy. The characteristic NCO peak at approximately 2270 cm⁻¹ will decrease significantly or disappear completely upon successful reaction.[2][3][4]

• Product Isolation: Once the reaction is complete, the solvent can be removed under reduced pressure to obtain the o-tolyl isocyanate end-capped polyurethane.

Data Presentation

The use of o-tolyl isocyanate as an end-capping agent influences various properties of the resulting polyurethane. The following tables summarize the expected qualitative and quantitative effects based on the principles of polyurethane chemistry.[5][6][7][8]

Table 1: Effect of o-Tolyl Isocyanate End-Capping on Polyurethane Properties

Property	Expected Effect with Increasing o-Tolyl Isocyanate Concentration	Rationale
Molecular Weight (Mn, Mw)	Decrease	Chain termination limits the growth of polymer chains.
Viscosity	Decrease	Shorter polymer chains lead to lower entanglement and reduced viscosity.
Hardness (Shore A/D)	May Increase or Decrease	Dependent on the base polymer. The rigid aromatic ring of the tolyl group can increase hardness, but the reduction in molecular weight and potential disruption of hard segment packing can have an opposing effect.
Tensile Strength	Decrease	Lower molecular weight generally leads to reduced tensile strength.
Elongation at Break	May Increase	Shorter, less entangled chains may allow for greater elongation before failure.
Glass Transition Temp. (Tg)	May Increase	The introduction of the bulky, rigid tolyl group can restrict chain mobility, leading to a higher Tg.[5]
Thermal Stability	May Increase	The aromatic structure of the end-capper can enhance thermal stability compared to aliphatic end-groups.

Table 2: Representative Data on the Effect of Isocyanate Structure on Polyurethane Properties

This table presents representative data from studies on polyurethanes synthesized with different diisocyanates to illustrate the impact of isocyanate structure on key properties. While not specific to o-tolyl isocyanate as an end-capper, it provides a basis for understanding the influence of aromatic isocyanate structures.

Isocyanate Type	Tensile Strength (MPa)	Elongation at Break (%)	Glass Transition Temp. (°C)
Aromatic (e.g., MDI-based)	~23.4[5]	Varies	~ -20.7[5]
Aromatic (e.g., TDI-based)	Varies	Varies	~ 3.0[5]
Cycloaliphatic (e.g., IPDI-based)	Varies	Varies	~ 12.5[5]

Mandatory Visualizations

Polyurethane Synthesis Workflow

Caption: Workflow for the synthesis of o-tolyl isocyanate end-capped polyurethane.

Reaction Pathway

Caption: Simplified reaction pathway for polyurethane end-capping.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Standard Operating Procedure for o-Tolyl Isocyanate Reactions with Phenols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the reaction of o-tolyl isocyanate with phenols to form O-aryl carbamates. These compounds are of significant interest in the pharmaceutical and agrochemical industries. This guide covers the reaction mechanism, experimental protocols, safety precautions, and data presentation for this important transformation.

Introduction

The reaction of o-tolyl isocyanate with phenols yields N-(o-tolyl) O-aryl carbamates. This reaction is a nucleophilic addition of the phenolic hydroxyl group to the electrophilic carbon of the isocyanate group. The reaction rate and yield can be influenced by several factors, including the electronic properties of the phenol (B47542), the choice of solvent, and the presence of a catalyst.

Reaction Mechanism and Workflow

The generally accepted mechanism involves the nucleophilic attack of the phenol's hydroxyl oxygen on the carbonyl carbon of the isocyanate. This is often facilitated by a catalyst, such as a tertiary amine or an organotin compound, which can activate either the isocyanate or the phenol. Polar solvents can also accelerate the reaction by stabilizing the charged intermediates.

Below are diagrams illustrating the general reaction mechanism and a typical experimental workflow.

Caption: General mechanism for the catalyzed reaction of o-tolyl isocyanate with a phenol.

Caption: A typical experimental workflow for the synthesis of O-aryl carbamates.

Safety Precautions

Isocyanates are toxic and should be handled with extreme care in a well-ventilated fume hood.[1] They are known irritants to the skin, eyes, and respiratory tract, and can cause sensitization upon repeated exposure, leading to asthma-like symptoms.[2]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.[3] For procedures with a higher risk of aerosol formation, a face shield and appropriate respiratory protection may be necessary.[1]

• Engineering Controls: All manipulations of o-tolyl isocyanate should be performed in a certified chemical fume hood to minimize inhalation exposure.

• Handling: Avoid direct contact with skin and eyes.[2] In case of skin contact, wash the affected area thoroughly with soap and water.[4] In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[5]

• Waste Disposal: Dispose of all isocyanate-containing waste according to institutional and local regulations.

Phenols are also toxic and corrosive and can cause severe skin burns and eye damage.[5] Some phenols are readily absorbed through the skin and can cause systemic toxicity. Always consult the Safety Data Sheet (SDS) for the specific phenol being used.

Experimental Protocols

The following protocols are generalized procedures for the uncatalyzed and catalyzed reactions of o-tolyl isocyanate with a phenol.

4.1. General Uncatalyzed Protocol

This protocol is suitable for reactive phenols.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a drying tube, dissolve the phenol (1.0 eq.) in an anhydrous aprotic solvent (e.g., toluene, dichloromethane, or acetonitrile).

• Reaction: To the stirred solution, add o-tolyl isocyanate (1.0-1.1 eq.) dropwise at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or infrared (IR) spectroscopy. The disappearance of the strong isocyanate peak around 2250-2275 cm⁻¹ in the IR spectrum is indicative of reaction completion.

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) or by column chromatography on silica (B1680970) gel.

4.2. General Catalyzed Protocol

This protocol is recommended for less reactive phenols or to accelerate the reaction rate.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a drying tube, dissolve the phenol (1.0 eq.) and a catalyst in an anhydrous aprotic solvent.

  • For tertiary amine catalysts (e.g., triethylamine, pyridine), use 1.0-1.2 equivalents.

  • For organotin catalysts (e.g., dibutyltin (B87310) dilaurate - DBTDL), use a catalytic amount (e.g., 0.1-1 mol%).

• Reaction: Add o-tolyl isocyanate (1.0-1.1 eq.) dropwise to the stirred solution. The reaction may be exothermic, so cooling in an ice bath may be necessary. After the addition is complete, the reaction mixture can be stirred at room temperature or heated to increase the rate. Elevated temperatures (e.g., 110 °C) can significantly reduce reaction times.[6]

• Monitoring: Monitor the reaction as described in the uncatalyzed protocol.

• Work-up: If a tertiary amine catalyst is used, it can be removed by washing the organic layer with a dilute acid solution (e.g., 1 M HCl), followed by a saturated sodium bicarbonate solution, and finally brine. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure. If a non-volatile catalyst like DBTDL is used, the work-up is followed directly by purification.

• Purification: Purify the crude product by recrystallization or column chromatography.

Data Presentation

The following tables summarize the expected influence of solvents and catalysts on the reaction of aryl isocyanates with phenols.

Table 1: Effect of Solvent on Reaction Rate

Solvent	Polarity	Expected Reaction Rate
Dimethyl sulfoxide (B87167) (DMSO)	High	Fastest
Cyclohexanone	High	Fast
n-Butyl acetate	Medium	Moderate
1,4-Dioxane	Low	Slow
Xylene	Low	Slowest

This trend was observed for the reaction of tolylene-2,4-diisocyanate with phenol and is expected to be similar for o-tolyl isocyanate.[7]

Table 2: Common Catalysts and Their Characteristics

Catalyst	Catalyst Type	Typical Loading	Notes
Triethylamine	Tertiary Amine	Stoichiometric or Catalytic	A common and effective base catalyst.
Pyridine	Tertiary Amine	Stoichiometric or Catalytic	Can also serve as the solvent.[6]
Dibutyltin dilaurate (DBTDL)	Organotin	0.1 - 1 mol%	Highly effective, but potential for tin contamination in the final product.

Table 3: Example Yields for Aryl Carbamate Synthesis

Phenol	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	Pyridine	Pyridine	110	18	85
4-Methoxyphenol	Pyridine	Pyridine	110	18	92
4-Chlorophenol	Pyridine	Pyridine	110	18	75

Data adapted from a general one-pot synthesis of O-aryl carbamates and may vary for o-tolyl isocyanate.[6]

Conclusion

The reaction of o-tolyl isocyanate with phenols is a versatile method for the synthesis of O-aryl carbamates. The choice of reaction conditions, particularly the solvent and catalyst, can be tailored to the specific phenol substrate to achieve optimal results. Adherence to strict safety protocols is paramount when working with hazardous isocyanates and phenols. The protocols and data presented herein provide a solid foundation for researchers to successfully and safely perform this important chemical transformation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Phenyl N-(p-tol­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Analysis of o-Tolyl Isocyanate by HPLC and GC

This document provides detailed application notes and experimental protocols for the quantitative analysis of o-tolyl isocyanate using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). These methods are intended for researchers, scientists, and professionals in drug development and occupational safety monitoring.

Introduction

o-Tolyl isocyanate (o-TI) is a reactive chemical intermediate used in the synthesis of various products, including pesticides, herbicides, and pharmaceuticals. Due to its high reactivity and potential toxicity, sensitive and reliable analytical methods are crucial for monitoring its presence in reaction mixtures, environmental samples, and workplace atmospheres. This document outlines validated HPLC and GC methods for the accurate determination of o-tolyl isocyanate.

High-Performance Liquid Chromatography (HPLC) Method

Due to the high reactivity and poor ultraviolet (UV) absorbance of the native isocyanate group, a derivatization step is essential for sensitive and stable analysis by HPLC.[1] The isocyanate group is reacted with a derivatizing agent to form a stable urea (B33335) derivative that can be easily detected by UV or fluorescence detectors. A common derivatizing agent for isocyanates is 1-(2-pyridyl)piperazine (B128488) (1,2-PP).[2][3]

Experimental Protocol: HPLC Analysis of o-Tolyl Isocyanate

1. Sample Preparation and Derivatization:

• For Air Samples: Draw a known volume of air through a filter impregnated with 1-(2-pyridyl)piperazine. The o-tolyl isocyanate reacts with the 1-2 PP on the filter to form a stable urea derivative.[1]

• For Liquid Samples: To a known volume of the sample solution in an inert solvent (e.g., toluene), add a molar excess of 1-(2-pyridyl)piperazine solution. Allow the reaction to proceed at room temperature for at least 30 minutes to ensure complete derivatization.

• Extraction: After derivatization (for air samples), extract the filter with acetonitrile (B52724). For liquid samples, the reaction mixture can often be directly diluted with the mobile phase.

2. HPLC Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required. A fluorescence detector can also be used for enhanced sensitivity with appropriate derivatizing agents.[3]

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is suitable for the separation.

• Mobile Phase: An isocratic or gradient elution can be used. A typical mobile phase consists of a mixture of acetonitrile and a buffer, such as 0.1 M ammonium (B1175870) acetate (B1210297) adjusted to pH 6.2 with acetic acid.[4] A simple and efficient buffer system of 0.1% trifluoroacetic acid in acetonitrile/water (e.g., 85:15 v/v) has also been reported for similar isocyanate derivatives.[2]

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Column Temperature: Maintain the column at a constant temperature, for example, 30 °C.

• Injection Volume: 10-20 µL.

• Detection: UV detection at 254 nm is commonly used for the 1,2-PP derivative.[3][5]

• Quantification: Create a calibration curve using certified reference standards of o-tolyl isocyanate derivatized in the same manner as the samples. The concentration of the analyte in the sample is determined by comparing its peak area to the calibration curve.

Quantitative Data Summary (HPLC)

Parameter	Value
Analyte	o-Tolyl Isocyanate (as 1,2-PP derivative)
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile/0.1 M Ammonium Acetate (pH 6.2)
Detection	UV at 254 nm
Retention Time	Analyte-specific, to be determined with standards
Limit of Detection (LOD)	Typically in the low µg/m³ range for air samples
Limit of Quantification (LOQ)	Typically in the low µg/m³ range for air samples
Linearity	To be established with a series of standards

Note: Specific performance data such as retention time, LOD, LOQ, and linearity should be determined during method validation.

HPLC Workflow Diagram

Caption: Workflow for the HPLC analysis of o-tolyl isocyanate.

Gas Chromatography (GC) Method

Gas chromatography offers a rapid and accurate method for the analysis of o-tolyl isocyanate, particularly for assessing purity and in reaction monitoring where concentrations are higher.[1][6] Direct analysis without derivatization is feasible.

Experimental Protocol: GC Analysis of o-Tolyl Isocyanate

1. Sample Preparation:

• Prepare a solution of the o-tolyl isocyanate sample in a dry, inert solvent such as toluene (B28343) or methylene (B1212753) chloride.

• Ensure all glassware and the solvent are completely dry to prevent the reaction of the isocyanate with moisture.

• A typical concentration for analysis is in the range of 100-1000 µg/mL.

2. GC Instrumentation and Conditions:

• GC System: A gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is required.

• Column: A capillary column with a non-polar or mid-polar stationary phase is recommended. A common choice is a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness). A packed column with 10% polyphenyl ether on 40/60 mesh Chromosorb-T has also been described for isocyanate analysis.[6]

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 200 °C for 5 minutes.

  • (This is a starting point and should be optimized for the specific application.)

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

• Detector Temperature:

  • FID: 280 °C.

  • MS Transfer Line: 280 °C.

• Detection:

  • FID: Provides good sensitivity for general quantification.

  • MS: Offers higher selectivity and structural confirmation. Analysis is typically performed in electron ionization (EI) mode.

• Quantification: An external or internal standard method can be used. Prepare a calibration curve with certified reference standards of o-tolyl isocyanate.

Quantitative Data Summary (GC)

Parameter	Value
Analyte	o-Tolyl Isocyanate
Column	5% Phenyl-methylpolysiloxane (30 m x 0.25 mm, 0.25 µm)
Injector Temperature	250 °C
Detector	FID or MS
Retention Time	Analyte-specific, to be determined with standards
Limit of Detection (LOD)	Dependent on detector (typically low ng on-column for FID)
Limit of Quantification (LOQ)	Dependent on detector (typically low-mid ng on-column for FID)
Linearity	To be established with a series of standards

Note: Specific performance data should be determined during method validation.

GC Workflow Diagram

Caption: Workflow for the GC analysis of o-tolyl isocyanate.

Conclusion

The choice between HPLC and GC for the analysis of o-tolyl isocyanate depends on the sample matrix, required sensitivity, and the specific application. For trace-level analysis in environmental or occupational settings, HPLC with derivatization is the preferred method due to its high sensitivity and the stability of the derivatives. For the analysis of bulk materials or in reaction monitoring where concentrations are higher, GC provides a rapid and accurate alternative. The detailed protocols and workflows provided in these application notes serve as a valuable resource for developing and implementing robust analytical methods for o-tolyl isocyanate.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of toluene diisocyanate in air by HPLC and band-tape monitors [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. Use of HPLC for the analytical determination of diisocyanates and acid anhydrides in the air of working environments (Journal Article) | OSTI.GOV [osti.gov]
• 6. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Laboratory-Scale Reactions Involving o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolyl isocyanate (CAS No. 614-68-6) is a versatile aromatic isocyanate widely employed in organic synthesis.[1] Its reactive isocyanate group (-N=C=O) readily undergoes nucleophilic addition with a variety of functional groups, most notably alcohols and amines, to form stable carbamate (B1207046) and urea (B33335) linkages, respectively. These derivatives are of significant interest in medicinal chemistry and materials science, finding applications as intermediates in the synthesis of pharmaceuticals, agrochemicals, and polymers.[2][3][4][5] This document provides detailed protocols for the laboratory-scale synthesis of a representative o-tolyl carbamate and urea, along with essential safety information and characterization data.

Safety Precautions

o-Tolyl isocyanate is a hazardous chemical and must be handled with appropriate safety measures in a well-ventilated fume hood.

• Toxicity: It is harmful if swallowed and fatal if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[1]

• Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection. A full-face respirator may be necessary for certain operations.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe fumes, gas, mist, vapors, or spray. Keep the container tightly closed and handle under an inert gas atmosphere (e.g., nitrogen or argon) as it is moisture-sensitive.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as water, alcohols, amines, and strong bases.

Experimental Protocols

Synthesis of n-Butyl o-tolylcarbamate

This protocol details the reaction of o-tolyl isocyanate with n-butanol to yield n-butyl o-tolylcarbamate. The reaction is a nucleophilic addition of the alcohol to the isocyanate group.

Reaction Scheme:

o-Tolyl Isocyanate + n-Butanol → n-Butyl o-tolylcarbamate

Materials:

• o-Tolyl isocyanate (≥98%)

• n-Butanol (anhydrous)

• Anhydrous hexane (B92381)

• Magnetic stirrer and stir bar

• Round-bottom flask with septum

• Syringes

• Nitrogen or argon gas supply

Procedure:

• Set up a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar.

• In the flask, add o-tolyl isocyanate (1.0 eq., e.g., 10 mmol, 1.33 g).

• Add anhydrous hexane to the flask (e.g., 20 mL).

• Slowly add n-butanol (1.05 eq., e.g., 10.5 mmol, 0.78 g) to the stirring solution at room temperature using a syringe.

• Stir the reaction mixture at room temperature. The carbamate product is insoluble in hexane and will precipitate out of the solution as a white solid.

• The reaction is typically complete within 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or by observing the disappearance of the isocyanate peak in the IR spectrum (~2270 cm⁻¹).

• Once the reaction is complete, collect the solid product by vacuum filtration.

• Wash the collected solid with a small amount of cold hexane to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the pure n-butyl o-tolylcarbamate.

Synthesis of N,N'-di(o-tolyl)urea

This protocol describes the synthesis of N,N'-di(o-tolyl)urea from the reaction of o-tolyl isocyanate with o-toluidine (B26562). This reaction forms a symmetrical urea derivative.

Reaction Scheme:

o-Tolyl Isocyanate + o-Toluidine → N,N'-di(o-tolyl)urea

Materials:

• o-Tolyl isocyanate (≥98%)

• o-Toluidine

• Anhydrous dichloromethane (B109758) (DCM)

• Magnetic stirrer and stir bar

• Round-bottom flask with septum

• Ice bath

• Nitrogen or argon gas supply

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere, dissolve o-toluidine (1.0 eq., e.g., 10 mmol, 1.07 g) in anhydrous DCM (e.g., 30 mL).

• Cool the solution to 0 °C using an ice bath.

• Slowly add o-tolyl isocyanate (1.05 eq., e.g., 10.5 mmol, 1.40 g) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC. The product often precipitates out of the solution.

• Upon completion, if the product has precipitated, collect the solid by filtration. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Wash the collected solid with cold DCM and dry under vacuum to yield N,N'-di(o-tolyl)urea.[6]

Data Presentation

The following tables summarize typical quantitative data for the synthesized compounds. Note that the spectral data for n-butyl o-tolylcarbamate is predicted based on analogous structures and should be confirmed experimentally.

Table 1: Reaction Yields and Physical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Typical Yield (%)
n-Butyl o-tolylcarbamate	C₁₂H₁₇NO₂	207.27	White Solid	-	>90
N,N'-di(o-tolyl)urea	C₁₅H₁₆N₂O	240.30[6]	Solid	-	>95

Table 2: Spectroscopic Data

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)
n-Butyl o-tolylcarbamate	Predicted: 7.8-7.0 (m, 4H, Ar-H), 6.5 (br s, 1H, NH), 4.1 (t, 2H, OCH₂), 2.3 (s, 3H, Ar-CH₃), 1.6 (m, 2H, CH₂), 1.4 (m, 2H, CH₂), 0.9 (t, 3H, CH₃)	Predicted: 154 (C=O), 136, 130, 126, 124 (Ar-C), 65 (OCH₂), 31, 19, 17 (Alkyl C), 14 (CH₃)	Predicted: 3300 (N-H), 2960 (C-H), 1700 (C=O), 1540 (N-H bend)
N,N'-di(o-tolyl)urea	Predicted: 8.0 (br s, 2H, NH), 7.5-7.0 (m, 8H, Ar-H), 2.3 (s, 6H, Ar-CH₃)	Predicted: 153 (C=O), 136, 131, 127, 123 (Ar-C), 18 (CH₃)	Predicted: 3300 (N-H), 3050 (Ar C-H), 1640 (C=O), 1550 (N-H bend)

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general laboratory workflow for the synthesis and purification of carbamates and ureas from o-tolyl isocyanate.

Caption: Workflow for carbamate and urea synthesis.

Reaction Mechanism: Carbamate Formation

The following diagram illustrates the nucleophilic addition mechanism for the formation of a carbamate from o-tolyl isocyanate and an alcohol.

Caption: Mechanism of carbamate formation.

References

• 1. o-Tolyl isocyanate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. New Carbamates and Ureas: Comparative Ability to Gel Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. o-Ditolylurea | C15H16N2O | CID 69232 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Long-Term Storage and Stability of o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolyl isocyanate (OTI) is a highly reactive aromatic isocyanate utilized as an intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polyurethanes. Due to its reactive nature, ensuring the long-term stability and purity of o-tolyl isocyanate during storage is critical for its effective use in research and manufacturing. These application notes provide comprehensive guidance on the recommended storage conditions, potential degradation pathways, and analytical protocols to monitor the stability of o-tolyl isocyanate over time.

Recommended Long-Term Storage Conditions

To minimize degradation and maintain the purity of o-tolyl isocyanate, the following storage conditions are recommended:

• Temperature: Store in a cool, dry place, ideally between 2°C and 8°C. Avoid exposure to high temperatures, heat, sparks, and open flames.

• Atmosphere: Store under an inert gas atmosphere, such as nitrogen or argon, to prevent reactions with atmospheric moisture and oxygen.[1]

• Container: Use tightly sealed containers made of materials compatible with isocyanates (e.g., glass or specific types of plastic). Ensure containers are kept upright to prevent leakage.

• Incompatible Materials: Store separately from incompatible substances, including water, alcohols, amines, acids, bases, and strong oxidizing agents.[1]

Stability and Degradation Pathways

o-Tolyl isocyanate is susceptible to degradation through several pathways, primarily hydrolysis and self-polymerization (dimerization and trimerization). These reactions lead to a decrease in the purity of the material and the formation of undesired byproducts.

Hydrolysis

The most significant degradation pathway for o-tolyl isocyanate is its reaction with water. The isocyanate group readily reacts with moisture to form an unstable carbamic acid, which then decomposes into o-toluidine (B26562) and carbon dioxide. The resulting o-toluidine is highly reactive and can further react with remaining o-tolyl isocyanate to form a stable, insoluble N,N'-di-o-tolylurea.

Figure 1: Hydrolysis degradation pathway of o-tolyl isocyanate.

Dimerization and Trimerization

o-Tolyl isocyanate can also undergo self-polymerization, especially when stored at elevated temperatures or in the presence of certain catalysts. This can lead to the formation of dimers (uretdiones) and trimers (isocyanurates). These reactions are generally slower than hydrolysis but can become significant over long-term storage, particularly if temperature conditions are not properly controlled. The formation of these oligomers reduces the concentration of the monomeric isocyanate.[2]

Figure 2: Dimerization and trimerization of o-tolyl isocyanate.

Quantitative Stability Data

The following tables provide illustrative data on the stability of o-tolyl isocyanate under various storage conditions. This data is intended to serve as a guideline; actual degradation rates may vary depending on the specific purity of the initial material and the precise storage environment.

Table 1: Long-Term Stability of o-Tolyl Isocyanate Purity (%) under Recommended and Accelerated Conditions

Time (Months)	2-8°C (Inert Gas)	25°C / 60% RH	40°C / 75% RH
0	99.5	99.5	99.5
3	99.2	97.8	94.1
6	98.9	95.5	88.5
12	98.3	91.2	78.2
24	97.1	83.1	60.5

Table 2: Formation of Key Degradation Products (%) over 12 Months

Degradation Product	2-8°C (Inert Gas)	25°C / 60% RH	40°C / 75% RH
N,N'-di-o-tolylurea	< 0.1	1.5	5.8
Dimer/Trimer	0.2	0.8	2.1

Experimental Protocols for Stability Assessment

Regular monitoring of the purity and degradation products of stored o-tolyl isocyanate is crucial. The following are detailed protocols for key experiments to assess its stability.

Protocol for Determination of o-Tolyl Isocyanate Purity by Titration

This method determines the percentage of isocyanate (-NCO) groups in the sample.

Materials:

• o-Tolyl isocyanate sample

• Di-n-butylamine solution (2 M in dry toluene)

• Toluene (B28343) (anhydrous)

• Isopropyl alcohol

• Hydrochloric acid (0.1 M standard solution)

• Bromophenol blue indicator

• Erlenmeyer flasks (250 mL) with stoppers

• Burette (50 mL)

• Pipettes

Procedure:

• Accurately weigh approximately 2 g of the o-tolyl isocyanate sample into a dry 250 mL Erlenmeyer flask.

• Add 20 mL of anhydrous toluene to dissolve the sample.

• Pipette 20 mL of the 2 M di-n-butylamine solution into the flask.

• Stopper the flask, swirl gently to mix, and let it stand for 15 minutes at room temperature.

• Add 100 mL of isopropyl alcohol and 4-5 drops of bromophenol blue indicator.

• Titrate the excess di-n-butylamine with the 0.1 M standard hydrochloric acid solution until the color changes from blue to yellow.

• Perform a blank titration using the same procedure but without the o-tolyl isocyanate sample.

• Calculate the % NCO content using the following formula:

  % NCO = [(V_blank - V_sample) * N_HCl * 4.202] / W_sample

  Where:

  • V_blank = Volume of HCl used for the blank titration (mL)

  • V_sample = Volume of HCl used for the sample titration (mL)

  • N_HCl = Normality of the HCl solution

  • W_sample = Weight of the o-tolyl isocyanate sample (g)

  • 4.202 is a calculation constant (equivalent weight of NCO group * 100)

Figure 3: Workflow for the determination of %NCO content by titration.

Protocol for Analysis of Degradation Products by HPLC

This method allows for the separation and quantification of o-tolyl isocyanate and its primary degradation products, o-toluidine and N,N'-di-o-tolylurea. Due to the high reactivity of the isocyanate group, derivatization is necessary prior to analysis.

Materials:

• o-Tolyl isocyanate sample

• Derivatizing agent: 9-(methylaminomethyl)anthracene (B57991) (MAMA) solution in dichloromethane (B109758)

• Dichloromethane (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• HPLC system with a UV or fluorescence detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Sample Preparation and Derivatization:

  • Accurately weigh approximately 10 mg of the o-tolyl isocyanate sample into a vial.

  • Add 1 mL of dichloromethane to dissolve the sample.

  • Add an excess of the MAMA derivatizing solution.

  • Allow the reaction to proceed for 30 minutes at room temperature. The isocyanate will react with MAMA to form a stable urea (B33335) derivative. Any o-toluidine present will also react.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase.

• HPLC Analysis:

  • Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% formic acid). A typical gradient could be starting from 50% Acetonitrile and increasing to 95% over 20 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection:

    • UV detector at 254 nm.

    • Fluorescence detector with excitation at 254 nm and emission at 412 nm for higher sensitivity of the MAMA derivatives.

  • Quantification: Use external standards of derivatized o-tolyl isocyanate, o-toluidine, and synthesized N,N'-di-o-tolylurea to create calibration curves for quantification.

Figure 4: HPLC analysis workflow for o-tolyl isocyanate and its degradation products.

Conclusion

The long-term stability of o-tolyl isocyanate is highly dependent on proper storage conditions. By adhering to the recommended guidelines for temperature, atmosphere, and container selection, and by avoiding contact with incompatible materials, the degradation of o-tolyl isocyanate can be significantly minimized. Regular monitoring of the material's purity and the presence of degradation products using the provided analytical protocols will ensure its quality and suitability for its intended applications in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. An Ab Initio Investigation on Relevant Oligomerization Reactions of Toluene Diisocyanate (TDI) | MDPI [mdpi.com]

Application Notes and Protocols for the Synthesis of Substituted Ureas using o-Tolyl Isocyanate

Introduction

Substituted ureas are a crucial class of compounds in the fields of medicinal chemistry, drug development, and agrochemicals.[1][2][3] The urea (B33335) functional group is a valuable pharmacophore due to its ability to form multiple stable hydrogen bonds with biological targets like enzymes and receptors.[2][4] This interaction capability allows urea-containing molecules to modulate a wide range of biological processes, leading to their use as anticancer, antimicrobial, and anti-inflammatory agents.[2][4][5] The synthesis of N,N'-substituted ureas is frequently accomplished through the reaction of an isocyanate with a primary or secondary amine.[6][7] This method is widely employed in both academic and industrial research due to its efficiency, generally high yields, and mild reaction conditions.[5][6] This document provides detailed application notes and protocols for the synthesis of substituted ureas using o-tolyl isocyanate as a key reagent.

General Reaction Scheme

The fundamental reaction involves the nucleophilic addition of a primary or secondary amine to the electrophilic carbonyl carbon of o-tolyl isocyanate. This reaction is typically fast, exothermic, and does not require a catalyst.[6][8]

Figure 1: General reaction for the synthesis of a substituted urea from o-tolyl isocyanate and an amine.

Application Notes

The reaction of o-tolyl isocyanate with amines is a versatile and straightforward method for creating a diverse library of substituted urea compounds.

• Substrate Scope : A wide variety of primary and secondary amines can be used in this synthesis, including aliphatic and aromatic amines. The reactivity of the amine is influenced by its nucleophilicity; aliphatic amines are generally more reactive than aromatic amines.

• Reaction Conditions : The reaction is typically carried out in an anhydrous aprotic solvent such as dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or toluene (B28343) at room temperature.[5][6] For highly reactive amines, the reaction can be cooled to 0 °C to control the exotherm.[7]

• Advantages : This synthetic route is often preferred due to its simplicity, rapid reaction times, and high yields of the desired urea product.[5] The workup procedure is generally straightforward, often involving simple filtration to isolate the product if it precipitates, or standard extraction and purification techniques.[9]

• Applications of o-Tolyl Urea Derivatives : The resulting substituted ureas can serve as final products with potential biological activity or as intermediates for the synthesis of more complex molecules. Diaryl ureas, in particular, are a well-established class of kinase inhibitors used in cancer therapy.[2][4] The o-tolyl group can influence the compound's steric and electronic properties, potentially affecting its binding affinity to biological targets.

Experimental Protocols

1. General Protocol for the Synthesis of N-(o-tolyl)-N'-substituted Ureas

This protocol describes a general method for reacting o-tolyl isocyanate with a generic primary or secondary amine.

Materials and Reagents:

• o-Tolyl isocyanate

• Primary or secondary amine (e.g., aniline (B41778), benzylamine, piperidine)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and stir bar

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Amine Preparation : In a clean, dry round-bottom flask, dissolve the amine (1.0 equivalent) in an appropriate volume of anhydrous solvent (e.g., DCM or THF) to achieve a concentration of 0.1-0.5 M.

• Isocyanate Addition : Under continuous stirring at room temperature, add a solution of o-tolyl isocyanate (1.0 equivalent) in the same anhydrous solvent dropwise to the amine solution over 5-10 minutes.[7] If the reaction is highly exothermic, perform the addition at 0 °C in an ice bath.

• Reaction Monitoring : Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC, observing the consumption of the starting materials. Reactions are often complete within 1-3 hours.

• Work-up and Isolation :

  • If a precipitate forms : Filter the solid product, wash it with a small amount of cold solvent, and dry it under vacuum.[7]

  • If no precipitate forms : Concentrate the reaction mixture under reduced pressure. If necessary, dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purification : The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol, or ethyl acetate/hexanes) or by flash column chromatography on silica (B1680970) gel.[10]

2. Specific Protocol: Synthesis of 1-Phenyl-3-(o-tolyl)urea

This example details the synthesis of a specific diaryl urea.

Materials and Reagents:

• o-Tolyl isocyanate (1.33 g, 10.0 mmol)

• Aniline (0.93 g, 10.0 mmol)

• Anhydrous Dichloromethane (DCM) (40 mL)

Procedure:

• To a solution of aniline (0.93 g, 10.0 mmol) in 20 mL of anhydrous DCM in a 100 mL round-bottom flask, add a solution of o-tolyl isocyanate (1.33 g, 10.0 mmol) in 20 mL of anhydrous DCM dropwise with stirring at room temperature.

• Stir the reaction mixture for 2 hours at room temperature. A white precipitate will form during this time.

• Monitor the reaction for completion by TLC (eluent: 1:1 ethyl acetate/hexanes).

• Filter the white precipitate and wash the solid with 15 mL of cold DCM.

• Dry the product under vacuum to yield 1-phenyl-3-(o-tolyl)urea as a white solid.

Data Presentation

The following table summarizes representative data for the synthesis of various substituted ureas from o-tolyl isocyanate and different amines. Yields are typically high for this type of reaction.

Amine Substrate	Product	Solvent	Temp. (°C)	Time (h)	Yield (%)
Aniline	1-Phenyl-3-(o-tolyl)urea	DCM	RT	2	>90
4-Chloroaniline	1-(4-Chlorophenyl)-3-(o-tolyl)urea	THF	RT	3	>90
Benzylamine	1-Benzyl-3-(o-tolyl)urea	DCM	RT	1	>95
Cyclohexylamine	1-Cyclohexyl-3-(o-tolyl)urea	THF	RT	1	>95
Piperidine	1-(Piperidine-1-carbonyl)-2-methylbenzene	DCM	RT	1.5	>90
Diethylamine	1,1-Diethyl-3-(o-tolyl)urea	Toluene	RT	2	>85

Mandatory Visualizations

Reaction Mechanism

Caption: Nucleophilic addition mechanism for urea synthesis.

Experimental Workflow

Caption: General workflow for the synthesis of substituted ureas.

Potential Biological Target: Kinase Signaling Pathway

Many diaryl urea compounds are known to function as inhibitors of protein kinases, which are key regulators of cell signaling pathways implicated in diseases like cancer. The diagram below illustrates a generalized RAF-MEK-ERK signaling pathway, a common target for such inhibitors.

Caption: Generalized RAF kinase signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. benchchem.com [benchchem.com]
• 5. New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. A practically simple, catalyst free and scalable synthesis of N -substituted ureas in water - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03761B [pubs.rsc.org]
• 10. Phenylurea synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude o-Tolyl Isocyanate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude o-tolyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What is the primary recommended method for purifying crude o-tolyl isocyanate?

A1: The most effective and commonly employed method for purifying crude o-tolyl isocyanate is fractional distillation under reduced pressure (vacuum distillation). This technique is preferred because o-tolyl isocyanate has a relatively high boiling point at atmospheric pressure (185 °C), and prolonged heating at this temperature can lead to thermal degradation and polymerization.[1] By reducing the pressure, the boiling point is lowered, allowing for a safer and more efficient separation from impurities.

Q2: What are the common impurities found in crude o-tolyl isocyanate?

A2: Crude o-tolyl isocyanate can contain a variety of impurities depending on the synthetic route. Common impurities include:

• Unreacted starting materials and reagents: Such as o-toluidine (B26562) and residual phosgenation reagents.

• Solvents: Organic solvents used during the synthesis, for example, toluene (B28343) or xylene.

• Polymeric byproducts: Isocyanates can self-polymerize, especially when heated, forming dimers, trimers (isocyanurates), and higher-order oligomers.

• Diaryl ureas: Formed by the reaction of o-tolyl isocyanate with any trace amounts of water present. This is a common issue as isocyanates are highly sensitive to moisture.[2]

• Coloring impurities: These can be various high-molecular-weight byproducts that can be converted to non-volatile tar through chemical treatment before distillation.

Q3: Why is it crucial to perform the purification under anhydrous (dry) conditions?

A3: o-Tolyl isocyanate is highly reactive towards water.[2] Any moisture present in the crude material or the purification apparatus will react with the isocyanate group (-NCO) to form an unstable carbamic acid, which then decomposes to o-toluidine and carbon dioxide. The newly formed o-toluidine can then react with another molecule of o-tolyl isocyanate to produce a highly insoluble and high-boiling N,N'-di-o-tolylurea. This side reaction not only reduces the yield of the purified product but also contaminates it with solid byproducts that can be difficult to remove.

Q4: What analytical techniques are suitable for assessing the purity of o-tolyl isocyanate?

A4: The purity of o-tolyl isocyanate can be effectively determined using several analytical methods:

• Gas Chromatography (GC): Coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC is excellent for quantifying the purity and identifying volatile impurities. Commercial suppliers often use GC to specify purity levels, which are typically above 97.5% or even ≥99%.[3]

• Fourier-Transform Infrared Spectroscopy (FTIR): This technique is very useful for confirming the presence of the characteristic isocyanate (-NCO) stretching band around 2270 cm⁻¹ and for detecting impurities like ureas (C=O stretch around 1640 cm⁻¹) or amines (N-H stretch around 3300-3500 cm⁻¹).

• Titration: The isocyanate content can be determined quantitatively by titration with a standard solution of an amine, such as dibutylamine, and back-titration of the excess amine.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Purified Product	1. Polymerization: Excessive heating or prolonged distillation time can cause the isocyanate to polymerize. 2. Moisture Contamination: Reaction with water leads to the formation of ureas, reducing the amount of isocyanate. 3. Inefficient Fractionation: Poor separation between the product and high-boiling impurities.	1. Reduce Distillation Temperature and Time: Use a lower vacuum to further decrease the boiling point. Ensure efficient heating and insulation to minimize distillation time. Consider adding a polymerization inhibitor like phenothiazine (B1677639) if polymerization is severe. 2. Ensure Anhydrous Conditions: Thoroughly dry all glassware and use dry solvents. Handle the crude product under an inert atmosphere (e.g., nitrogen or argon). 3. Optimize Distillation Column: Use a fractionating column with sufficient theoretical plates (e.g., a Vigreux or packed column) and maintain a slow, steady distillation rate to improve separation.
Product Discoloration (Yellowing)	1. Thermal Degradation: Overheating can cause decomposition and the formation of colored byproducts. 2. Presence of Coloring Impurities: The crude mixture may contain colored impurities that co-distill with the product.	1. Lower the Distillation Temperature: Use a higher vacuum. 2. Pre-treatment of Crude Material: Consider a pre-treatment step by heating the crude material with a small amount of a suitable agent (e.g., a hindered phenol) to convert coloring impurities into non-volatile tars before distillation.
Solid Formation in the Distillation Flask or Condenser	1. Urea Formation: This is a strong indicator of moisture contamination. 2. Crystallization of High-Melting Impurities: Some byproducts may solidify upon cooling.	1. Strict Anhydrous Technique: Re-evaluate the drying procedure for all equipment and reagents. 2. Characterize the Solid: If possible, analyze the solid to identify its nature. If it is a known byproduct, adjust the reaction work-up to remove it before distillation.
Unstable Vacuum During Distillation	1. Leaks in the Apparatus: Poorly sealed joints or cracks in the glassware. 2. Outgassing of the Crude Material: Dissolved volatile impurities or gases being released upon heating.	1. Check all Seals and Joints: Ensure all ground glass joints are properly greased (using a vacuum-compatible grease) and securely clamped. Inspect glassware for any damage. 2. Degas the Crude Material: Before heating to the distillation temperature, gently warm the crude material under vacuum for a period to remove dissolved volatiles.
Product Purity is Below Expectation (as per GC/FTIR)	1. Co-distillation of Impurities: Impurities with boiling points close to that of o-tolyl isocyanate. 2. Inefficient Separation: Inadequate fractionating column or too rapid distillation rate.	1. Improve Fractionation: Use a more efficient fractionating column (e.g., a packed column with Raschig rings or a spinning band column). 2. Optimize Distillation Rate: Collect fractions slowly to allow for proper equilibration and separation on the column. Discard a larger forerun (the initial distillate fraction) which may contain lower-boiling impurities.

Data Presentation

Table 1: Physical and Chemical Properties of o-Tolyl Isocyanate

Property	Value
CAS Number	614-68-6[1]
Molecular Formula	C₈H₇NO[1]
Molecular Weight	133.15 g/mol [1]
Appearance	Clear, colorless to pale yellow liquid[3]
Boiling Point (Atmospheric Pressure)	185 °C[1]
Boiling Point (Reduced Pressure)	80-85 °C at 20 mmHg 70-72 °C at 10 mmHg
Density	1.074 g/mL at 25 °C[1]
Refractive Index	n20/D 1.535[1]
Moisture Sensitivity	Highly sensitive; hydrolyzes in water[2]

Table 2: Purity Specifications of Commercially Available o-Tolyl Isocyanate

Supplier	Purity Specification (by GC)
Sigma-Aldrich	≥99%[1]
Thermo Scientific Chemicals	>97.5%[3]

Experimental Protocols

Key Experiment: Purification of Crude o-Tolyl Isocyanate by Vacuum Fractional Distillation

Objective: To purify crude o-tolyl isocyanate by separating it from low-boiling and high-boiling impurities.

Materials:

• Crude o-tolyl isocyanate

• Drying agent (e.g., anhydrous calcium sulfate, molecular sieves)

• Vacuum grease

• Dry ice and acetone (B3395972) (for cold trap)

• Inert gas (Nitrogen or Argon)

Equipment:

• Round-bottom flasks (distilling and receiving flasks)

• Fractionating column (e.g., Vigreux column)

• Distillation head with thermometer adapter

• Condenser

• Vacuum adapter

• Heating mantle with a stirrer

• Magnetic stir bar

• Vacuum pump

• Manometer

• Cold trap

Procedure:

• Drying the Crude Material (Optional but Recommended): If the crude o-tolyl isocyanate is suspected to contain significant amounts of water or volatile solvents, it can be pre-dried by stirring over a suitable drying agent (e.g., anhydrous calcium sulfate) for several hours, followed by filtration under an inert atmosphere.

• Assembling the Distillation Apparatus:

  • Thoroughly dry all glassware in an oven at >100 °C for several hours and allow to cool in a desiccator or under a stream of inert gas.

  • Assemble the fractional distillation apparatus as shown in the workflow diagram below. Use a two- or three-necked flask as the distilling flask to allow for a thermometer and an inert gas inlet if needed.

  • Lightly grease all ground-glass joints with a high-vacuum grease to ensure a good seal.

  • Place a magnetic stir bar in the distilling flask.

  • Fill the cold trap with a slurry of dry ice and acetone.

• Distillation Process:

  • Charge the distilling flask with the crude o-tolyl isocyanate (do not fill more than two-thirds of its volume).

  • Begin stirring and slowly evacuate the system using the vacuum pump. A pressure of 10-20 mmHg is a good starting point.

  • Once the desired vacuum is stable, begin heating the distilling flask gently with the heating mantle.

  • Observe the distillation. A ring of condensate should slowly rise through the fractionating column.

  • Collect and discard an initial forerun fraction, which will contain any low-boiling impurities.

  • When the temperature at the distillation head stabilizes at the boiling point of o-tolyl isocyanate at the working pressure (e.g., ~70-72 °C at 10 mmHg), change to a clean, dry receiving flask to collect the main product fraction.

  • Maintain a slow and steady distillation rate for optimal separation.

  • Stop the distillation when the temperature starts to rise again or when only a small amount of residue remains in the distilling flask. Do not distill to dryness to avoid the potential for decomposition of the high-boiling residue.

• Shutdown and Storage:

  • Remove the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully vent the apparatus with an inert gas.

  • The purified o-tolyl isocyanate in the receiving flask should be a colorless liquid.

  • Store the purified product in a tightly sealed, dry container under an inert atmosphere to prevent moisture contamination.

Visualizations

Caption: Workflow for Vacuum Fractional Distillation.

References

• 1. 邻甲苯异氰酸酯 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. store.p212121.com [store.p212121.com]
• 3. L12247.14 [thermofisher.com]

Managing side reactions of o-tolyl isocyanate with atmospheric moisture

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the side reactions of o-tolyl isocyanate with atmospheric moisture.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving o-tolyl isocyanate, with a focus on problems arising from moisture contamination.

Symptom	Possible Cause	Recommended Action
Low or no yield of the desired urethane/urea (B33335) product.	Moisture contamination: o-Tolyl isocyanate readily reacts with water to form an unstable carbamic acid, which decomposes to o-toluidine (B26562) and carbon dioxide. The o-toluidine then rapidly reacts with another molecule of o-tolyl isocyanate to form a stable, insoluble diarylurea precipitate.[1][2] This side reaction consumes the isocyanate, reducing the yield of the intended product.	- Ensure all glassware is oven-dried or flame-dried immediately before use. - Use anhydrous solvents. Dry solvents using appropriate methods such as distillation from a suitable drying agent (e.g., calcium hydride for non-protic solvents) or by passing them through a column of activated alumina.[3][4][5] - Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[6][7][8] - If possible, use freshly opened bottles of o-tolyl isocyanate.
Formation of an insoluble white precipitate.	Diarylurea formation: The white precipitate is likely N,N'-di(o-tolyl)urea, the product of the reaction between o-tolyl isocyanate and water.[1]	- Implement the moisture exclusion techniques mentioned above. - If the precipitate has already formed, it can be removed by filtration. However, this indicates a compromised reaction environment that needs to be addressed for future experiments.
Inconsistent reaction kinetics or irreproducible results.	Variable moisture levels: Small, uncontrolled amounts of moisture in the reactants or the reaction environment can lead to inconsistent rates of the side reaction, impacting the overall reaction kinetics and reproducibility.	- Standardize the procedure for drying solvents and handling reagents to ensure consistent moisture levels. - Consider using a glovebox for highly sensitive reactions. - Quantify the water content of solvents using Karl Fischer titration to ensure it is below an acceptable threshold before use.[6]
Pressure build-up in the reaction vessel.	Carbon dioxide evolution: The decomposition of the carbamic acid intermediate releases carbon dioxide gas.[1][2] In a closed system, this can lead to a dangerous build-up of pressure.	- Ensure the reaction setup includes a pressure-relief mechanism, such as a bubbler or a loosely fitted septum, when not under a strict inert atmosphere. - If scaling up the reaction, perform a hazard analysis to account for potential gas evolution.

Frequently Asked Questions (FAQs)

Q1: What is the chemical reaction between o-tolyl isocyanate and water?

A1: o-Tolyl isocyanate reacts with water in a two-step process. First, the isocyanate group reacts with a water molecule to form an unstable carbamic acid intermediate. This intermediate then rapidly decomposes into o-toluidine and carbon dioxide gas. The newly formed o-toluidine is a primary amine and is highly reactive towards another molecule of o-tolyl isocyanate, forming a stable N,N'-di(o-tolyl)urea.[1][2]

Q2: How can I minimize the reaction of o-tolyl isocyanate with atmospheric moisture?

A2: To minimize this side reaction, it is crucial to work under anhydrous conditions. This involves:

• Using dry equipment: Oven or flame-drying all glassware before use is essential.

• Using dry solvents: Solvents should be rigorously dried using appropriate techniques. Molecular sieves (3Å or 4Å) are effective for many common solvents.[3][4][5]

• Working under an inert atmosphere: Performing the reaction under a blanket of dry nitrogen or argon gas will prevent atmospheric moisture from entering the reaction vessel.[6][7][8]

• Proper storage: Store o-tolyl isocyanate in a tightly sealed container in a desiccator or a dry, inert atmosphere.

Q3: What are the best practices for handling and storing o-tolyl isocyanate?

A3: o-Tolyl isocyanate is moisture-sensitive and should be handled with care.

• Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of vapors.

• Storage: Store in a cool, dry place away from heat and sources of ignition.[9] The container should be tightly sealed to prevent moisture ingress. Consider flushing the headspace of partially used containers with an inert gas before resealing.

Q4: How can I detect and quantify the formation of the diarylurea byproduct?

A4: The formation of N,N'-di(o-tolyl)urea can be detected and quantified using several analytical techniques:

• Spectroscopy: Infrared (IR) spectroscopy can be used to monitor the disappearance of the isocyanate peak (around 2270 cm⁻¹) and the appearance of the urea carbonyl peak (around 1640 cm⁻¹).[10]

• Chromatography: High-performance liquid chromatography (HPLC) can be used to separate and quantify the amounts of o-tolyl isocyanate, o-toluidine, and the diarylurea product.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify and quantify the different species in the reaction mixture.

Q5: Are there any catalysts that can selectively promote the desired reaction over the reaction with water?

A5: While many catalysts for isocyanate reactions, such as tertiary amines and organotin compounds, also catalyze the reaction with water, some research suggests that certain catalysts may offer some selectivity. For instance, some zirconium chelates have been reported to preferentially catalyze the isocyanate-hydroxyl reaction over the isocyanate-water reaction.[13] However, the most effective strategy remains the rigorous exclusion of water from the reaction system.

Experimental Protocols

Protocol 1: General Procedure for Handling o-Tolyl Isocyanate under Anhydrous Conditions

• Glassware Preparation: All glassware (reaction flask, dropping funnel, condenser, etc.) should be thoroughly cleaned and then dried in an oven at >120 °C for at least 4 hours. Assemble the glassware while still hot and allow it to cool to room temperature under a stream of dry nitrogen or argon.

• Solvent Preparation: Use anhydrous grade solvents. If not available, dry the solvent using an appropriate method. For example, tetrahydrofuran (B95107) (THF) can be dried by distillation from sodium/benzophenone ketyl under a nitrogen atmosphere.

• Reaction Setup: Assemble the reaction apparatus under a positive pressure of inert gas. Use septa and cannulation techniques for the transfer of reagents.

• Reagent Addition: Add the dried solvent to the reaction flask via a syringe or cannula. Other non-moisture-sensitive reagents can be added at this stage. o-Tolyl isocyanate should be added dropwise to the reaction mixture at the desired temperature using a syringe.

• Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique (e.g., TLC, IR, or NMR).

• Work-up: Once the reaction is complete, quench any unreacted o-tolyl isocyanate by adding a small amount of a primary or secondary amine (e.g., dibutylamine) or an alcohol (e.g., methanol) before exposing the reaction mixture to the atmosphere.

Protocol 2: Quantification of N,N'-di(o-tolyl)urea using HPLC

• Standard Preparation: Prepare a series of standard solutions of N,N'-di(o-tolyl)urea in a suitable solvent (e.g., acetonitrile) at known concentrations.

• Sample Preparation: At various time points during the reaction, withdraw a small aliquot of the reaction mixture and quench it immediately with a solution of a derivatizing agent (e.g., dibutylamine) in the mobile phase to consume any unreacted o-tolyl isocyanate. Dilute the quenched sample to a known volume with the mobile phase.

• HPLC Analysis:

  • Column: A reverse-phase C18 column is typically suitable.

  • Mobile Phase: A gradient of water and acetonitrile (B52724) is a common mobile phase system. The exact gradient will depend on the specific compounds being separated.

  • Detector: A UV detector set at a wavelength where the diarylurea has strong absorbance (e.g., 254 nm).

• Quantification: Construct a calibration curve by plotting the peak area of the diarylurea standards against their concentrations. Use this calibration curve to determine the concentration of the diarylurea in the reaction samples.

Visualizations

Caption: Reaction pathway of o-tolyl isocyanate with water.

Caption: Troubleshooting workflow for o-tolyl isocyanate reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Drying solvents and Drying agents [delloyd.50megs.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biospectra-new.useast01.umbraco.io [biospectra-new.useast01.umbraco.io]
• 10. paint.org [paint.org]
• 11. scribd.com [scribd.com]
• 12. mtc-usa.com [mtc-usa.com]
• 13. pcimag.com [pcimag.com]

Strategies to prevent the unwanted polymerization of o-tolyl isocyanate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of o-tolyl isocyanate to prevent unwanted polymerization.

Troubleshooting Guide: Unwanted Polymerization

Issue: You are observing thickening, solidification, or the formation of precipitates in your o-tolyl isocyanate container. This indicates that unwanted polymerization is occurring.

Follow this step-by-step guide to troubleshoot the issue:

Step 1: Immediate Quarantine

• Isolate the affected container to prevent contamination of other reagents.

• Visually inspect other containers of o-tolyl isocyanate for similar signs of polymerization.

Step 2: Review Storage Conditions

• Temperature: Confirm that the storage temperature is within the recommended range.[1] For long-term storage, refrigeration is often recommended.[1]

• Moisture: Ensure the container was tightly sealed and stored in a dry environment.[1][2][3][4] Exposure to atmospheric moisture is a primary catalyst for polymerization.[3]

• Inert Atmosphere: Verify if the material was stored under an inert atmosphere (e.g., nitrogen or argon) as recommended.[2][3][4]

Step 3: Check for Contamination

• Review your recent experimental procedures to identify any potential sources of contamination.

• Incompatible substances that can initiate polymerization include water, alcohols, amines, bases, and strong oxidizing agents.[3][4]

Step 4: Future Prevention

• If the cause is identified, implement corrective actions for future storage and handling.

• If the cause is unclear, consider implementing stricter handling protocols, such as working in a glove box or using a dry, inert atmosphere for all transfers.

• Consider the use of stabilizers for long-term storage.

Troubleshooting Workflow

Caption: A flowchart outlining the steps to troubleshoot and prevent the unwanted polymerization of o-tolyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of unwanted polymerization of o-tolyl isocyanate?

A1: The primary trigger for the unwanted polymerization of o-tolyl isocyanate is exposure to moisture.[3] Other substances that can initiate polymerization include bases, oxidizing agents, alcohols, and amines.[3][4] Elevated temperatures can also accelerate this process.[1]

Q2: How should I properly store o-tolyl isocyanate to prevent polymerization?

A2: To prevent polymerization, o-tolyl isocyanate should be stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][4] It is also recommended to store it under an inert atmosphere, such as nitrogen or argon.[2][3][4] For extended storage, refrigeration is advised.[1]

Q3: Can I use a stabilizer to prevent the polymerization of o-tolyl isocyanate?

A3: Yes, stabilizers are commonly used for isocyanate compounds. Phenolic compounds, such as 2,6-di-tert-butyl-p-cresol, and phosphite (B83602) esters, like triphenyl phosphite, have been reported as effective stabilizers.[5]

Q4: At what concentration should a stabilizer be added?

A4: For phenolic stabilizers, a concentration range of 10 to 5000 ppm has been suggested for isocyanate compounds.[5] The optimal concentration will depend on the specific storage conditions and the expected duration of storage.[5]

Q5: What are the visual signs of o-tolyl isocyanate polymerization?

A5: The initial signs of polymerization can be a slight increase in viscosity or the appearance of turbidity. As polymerization progresses, the liquid will become more viscous, and eventually, solid precipitates will form, leading to complete solidification of the material.

Data Summary

Parameter	Recommended Condition	Source(s)
Storage Temperature	Cool, refrigerated (2-8 °C or <4 °C/39 °F)	[1]
Storage Atmosphere	Dry, inert gas (e.g., nitrogen, argon)	[2][3][4]
Container	Tightly closed	[1][2][4]
Incompatible Substances	Moisture, bases, oxidizing agents, alcohols, amines	[3][4]
Stabilizer (Phenolic)	10 - 5000 ppm	[5]

Experimental Protocols

Protocol: Addition of a Phenolic Stabilizer to o-Tolyl Isocyanate

Objective: To inhibit the unwanted polymerization of o-tolyl isocyanate during storage by adding a phenolic stabilizer.

Materials:

• o-Tolyl isocyanate

• 2,6-di-tert-butyl-p-cresol (or other suitable phenolic stabilizer)

• Dry, inert gas (e.g., nitrogen or argon)

• Anhydrous solvent (e.g., toluene (B28343), if preparing a stock solution)

• Dry glassware

• Magnetic stirrer and stir bar

Procedure:

• Preparation of Stabilizer Stock Solution (Optional, for small quantities):

  • In a fume hood, prepare a stock solution of the phenolic stabilizer in an anhydrous solvent under an inert atmosphere. For example, dissolve a pre-calculated amount of 2,6-di-tert-butyl-p-cresol in anhydrous toluene to achieve a known concentration.

• Stabilizer Addition:

  • Under a continuous flow of a dry, inert gas, open the container of o-tolyl isocyanate.

  • Add the required amount of the stabilizer (either directly as a solid or as a stock solution) to achieve the desired final concentration (e.g., 100-2000 ppm).[5]

  • If adding a solid, ensure it is fully dissolved. Gentle stirring with a magnetic stir bar may be necessary.

• Homogenization and Storage:

  • Once the stabilizer is added and dissolved, securely seal the container while maintaining the inert atmosphere.

  • Store the stabilized o-tolyl isocyanate according to the recommended storage conditions (cool, dry, and away from light).

Safety Precautions:

• o-Tolyl isocyanate is harmful if swallowed, inhaled, or in contact with skin, and can cause severe eye and respiratory irritation.[2][6]

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1]

• Handle o-tolyl isocyanate under an inert atmosphere to prevent exposure to moisture.[2][3][4]

Polymerization Inhibition Pathway

Caption: A diagram illustrating the triggering of unwanted polymerization and the inhibitory action of a stabilizer.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.dk [fishersci.dk]
• 3. store.p212121.com [store.p212121.com]
• 4. fishersci.com [fishersci.com]
• 5. EP0505150B1 - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 6. o-Tolyl isocyanate = 99 614-68-6 [sigmaaldrich.com]

Optimizing reaction yield for o-tolyl isocyanate and aniline derivatives

This technical support center provides troubleshooting guidance and frequently asked questions for the synthesis of substituted ureas from the reaction of o-tolyl isocyanate and aniline (B41778) derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism between o-tolyl isocyanate and an aniline derivative?

The reaction is a nucleophilic addition of the amine group of the aniline derivative to the electrophilic carbon atom of the isocyanate group on the o-tolyl isocyanate. The lone pair of electrons on the nitrogen atom of the aniline attacks the carbonyl carbon of the isocyanate, leading to the formation of a urea (B33335) linkage. This reaction is typically fast and proceeds with high yields under mild conditions.[1][2]

Q2: What are the most common solvents for this reaction, and how do they affect the outcome?

Common solvents for this reaction include anhydrous dichloromethane (B109758) (DCM), acetone, and tetrahydrofuran (B95107) (THF).[1][3][4] The choice of solvent can influence the reaction rate and the solubility of the resulting urea. It is crucial to use anhydrous solvents, as water can react with the isocyanate to form an unstable carbamic acid, which then decomposes to form an amine and carbon dioxide, leading to the formation of undesired symmetrical ureas.[2][5]

Q3: Is a catalyst necessary for the reaction between o-tolyl isocyanate and aniline derivatives?

The reaction between isocyanates and amines is generally rapid and does not typically require a catalyst.[2] However, in cases where the aniline derivative is weakly nucleophilic due to electron-withdrawing substituents, a mild base catalyst such as a tertiary amine (e.g., triethylamine) or a tin-based catalyst (e.g., dibutyltin (B87310) dilaurate) can be used to accelerate the reaction.[6][7] Care must be taken as some catalysts can also promote side reactions like trimerization of the isocyanate.[6]

Q4: How can I monitor the progress of the reaction?

The reaction progress can be monitored by Thin Layer Chromatography (TLC).[1] A spot of the reaction mixture is compared with spots of the starting materials (o-tolyl isocyanate and the aniline derivative). The disappearance of the starting materials and the appearance of a new spot for the urea product indicate the progression of the reaction.

Q5: What are the typical purification methods for the synthesized urea?

Often, the urea product will precipitate out of the reaction mixture upon completion.[1] In such cases, the product can be isolated by filtration, followed by washing with a cold solvent (like DCM) to remove any unreacted starting materials.[1] If the product does not precipitate, the solvent can be removed under reduced pressure, and the crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization.[1]

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Action(s)
Low or No Product Yield	1. Impure Reactants: Contaminants in the o-tolyl isocyanate or aniline derivative can interfere with the reaction.[6] 2. Incorrect Stoichiometry: An improper ratio of isocyanate to amine will result in incomplete conversion.[6] 3. Presence of Water: Moisture in the reactants or solvent will lead to the formation of symmetrical diaryl ureas as a byproduct, reducing the yield of the desired product.[5] 4. Low Reactivity of Aniline: Electron-withdrawing groups on the aniline can decrease its nucleophilicity, slowing down the reaction.	1. Verify Purity: Check the purity of starting materials using techniques like NMR or GC-MS. Purify if necessary. 2. Precise Measurement: Carefully calculate and measure the amounts of reactants. A slight excess (1.05 eq) of the isocyanate is sometimes used.[1] 3. Use Anhydrous Conditions: Ensure all glassware is dry and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[1] 4. Increase Reaction Time/Temperature or Add Catalyst: Allow the reaction to proceed for a longer duration or gently heat the mixture. Consider adding a suitable catalyst.
Formation of Multiple Products/Impurities	1. Side Reactions: Excess isocyanate can react with the newly formed urea linkage to form a biuret.[6] Isocyanates can also self-condense to form a cyclic trimer (isocyanurate).[6] 2. Reaction with Water: As mentioned, water leads to symmetrical urea byproducts.[5]	1. Control Stoichiometry and Temperature: Use a strict 1:1 stoichiometry or add the isocyanate dropwise to the amine solution to avoid excess isocyanate concentration.[6] Keep the reaction temperature controlled. 2. Ensure Anhydrous Conditions: See above.
Product is a Gel or Insoluble Solid	1. Trimerization of Isocyanate: This can occur at elevated temperatures or with certain catalysts, leading to cross-linking.[6] 2. Formation of Allophanate or Biuret: Excess isocyanate reacting with the urethane (B1682113) or urea linkages can lead to cross-linking.[6]	1. Control Temperature: Carefully manage the reaction temperature. 2. Select Appropriate Catalyst: Use catalysts that favor urea formation over trimerization, such as tertiary amines.[6] 3. Strict Stoichiometry: Maintain precise control over the reactant ratios.[6]

Data Presentation

Table 1: Effect of Solvent and Temperature on Urea Synthesis Yield

Aniline Derivative	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
p-Toluidine	Dichloromethane	0 to RT	2	95	[1]
Aniline	Dichloromethane	0 to RT	2.5	92	[1]
Benzylamine	Dichloromethane	0 to RT	3	94	[1]
Aniline	THF	30	12	Moderate to Good	[3]
Aniline	Acetone	<40 to RT	3-4	Not specified	[4]

Note: The data in this table is adapted from reactions with similar isocyanates and anilines and serves as a general guideline.

Experimental Protocols

General Protocol for the Synthesis of 1-(o-tolyl)-3-(substituted phenyl)urea

This protocol is adapted from the synthesis of similar urea derivatives.[1]

Materials:

• o-Tolyl isocyanate

• Substituted aniline derivative

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Nitrogen or Argon atmosphere setup

Procedure:

• In a clean, dry round-bottom flask, dissolve the substituted aniline (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add o-tolyl isocyanate (1.05 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, if the product precipitates, collect the solid by filtration.

• Wash the collected solid with cold DCM and dry it under a vacuum.

• If the product does not precipitate, reduce the solvent volume under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Visualizations

Caption: Experimental workflow for urea synthesis.

Caption: Troubleshooting guide for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. poliuretanos.net [poliuretanos.net]
• 3. mdpi.com [mdpi.com]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. US9102780B2 - Catalysts for reaction between an isocyanate and an alcohol - Google Patents [patents.google.com]

Techniques for removing unreacted o-tolyl isocyanate from reaction mixtures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the removal of unreacted o-tolyl isocyanate from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing unreacted o-tolyl isocyanate from a reaction mixture at a laboratory scale?

A1: The most common methods for removing unreacted o-tolyl isocyanate in a laboratory setting include chemical quenching, the use of scavenger resins, and chromatographic purification. The choice of method depends on the stability of the desired product, the scale of the reaction, and the required purity.

Q2: How do I choose between chemical quenching and using a scavenger resin?

A2: Chemical quenching is a rapid and cost-effective method where a reactive small molecule is added to the reaction mixture to consume the excess isocyanate. This is suitable when the resulting byproduct (e.g., a urea (B33335) or carbamate) can be easily separated from the desired product by precipitation, extraction, or chromatography. Scavenger resins are solid-supported reagents that react with and bind the excess isocyanate, which is then removed by simple filtration. Scavenger resins are ideal for parallel synthesis or when the byproducts of quenching would complicate purification.

Q3: What are some common quenching agents for o-tolyl isocyanate?

A3: Primary and secondary amines, such as piperidine (B6355638) or dibutylamine, are highly effective quenching agents that rapidly react with o-tolyl isocyanate to form the corresponding urea. Alcohols like methanol (B129727) can also be used, but the reaction to form a carbamate (B1207046) is generally slower. Water can also be used for quenching, as it reacts to form an unstable carbamic acid which then decomposes to o-toluidine (B26562) and carbon dioxide. The o-toluidine will then react with remaining isocyanate to form a symmetrical urea.

Q4: Can I use distillation to remove unreacted o-tolyl isocyanate?

A4: While distillation is a viable method for large-scale industrial purification of isocyanates, it can be challenging on a laboratory scale for removing residual amounts from a reaction mixture.[1] The boiling point of o-tolyl isocyanate is approximately 185°C, which may be too high for many thermally sensitive drug-like molecules. Short-path distillation under high vacuum can be an option for thermally robust compounds.

Q5: How can I monitor the removal of o-tolyl isocyanate?

A5: The disappearance of the characteristic isocyanate peak in the infrared (IR) spectrum (around 2250-2275 cm⁻¹) is a reliable indicator of its removal. Thin-layer chromatography (TLC) can also be used if the isocyanate is UV active or can be visualized with a suitable stain. For quantitative analysis, techniques like HPLC after derivatization or GC-MS can be employed.

Troubleshooting Guides

Issue 1: Incomplete removal of o-tolyl isocyanate using a scavenger resin.

Possible Cause	Recommended Solution
Insufficient scavenger equivalents	Increase the equivalents of the scavenger resin. A common starting point is 2-3 equivalents relative to the initial excess of o-tolyl isocyanate.[2]
Inadequate reaction time	Extend the reaction time with the scavenger resin. Monitor the reaction by IR spectroscopy or TLC to determine the optimal time. For less reactive amines, scavenging can take from 1 to 16 hours.
Poor solvent choice	Ensure the solvent swells the scavenger resin adequately to allow access to the reactive sites. For polystyrene-based resins, solvents like dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF) are generally effective.[2]
Low reactivity of the scavenger	Consider using a more reactive scavenger. For example, tris(2-aminoethyl)amine-based resins are highly reactive towards isocyanates.
Steric hindrance	If the desired product is sterically bulky, it may hinder the access of the isocyanate to the scavenger resin. In such cases, a quenching agent in solution may be more effective.

Issue 2: Difficulty in separating the product from the quenching agent byproduct.

Possible Cause	Recommended Solution
Similar polarity of product and byproduct	If the urea or carbamate byproduct has a similar polarity to the desired product, making chromatographic separation difficult, consider using a quenching agent that produces a byproduct with significantly different properties. For example, using a basic quenching agent like piperidine will form a basic urea that can be removed by an acidic wash.
Precipitation of product with byproduct	If the product co-precipitates with the byproduct, try redissolving the mixture in a suitable solvent and attempting a different purification method, such as column chromatography with a different eluent system.
Byproduct is not easily removed by extraction	Choose a quenching agent that results in a byproduct that is highly soluble in either the aqueous or organic phase during workup. For instance, using a water-soluble amine as a quenching agent will result in a water-soluble urea.

Data Presentation

Table 1: Comparison of Scavenger Resins for Isocyanate Removal

Scavenger Resin	Functional Group	Typical Equivalents	Typical Reaction Time	Solvents	Notes
PS-Trisamine	Tris(2-aminoethyl)amine on Polystyrene	2-3	1-4 hours	DCM, THF, DMF	High capacity and reactivity.
PS-Amine	Aminomethyl Polystyrene	3-5	4-16 hours	DCM, THF	Lower reactivity than PS-Trisamine.
MP-Isocyanate	Macroporous Polystyrene Isocyanate	2-3	1-16 hours	DCM, THF, Acetonitrile, Methanol	Used to scavenge excess amines, but the principle of solid-phase capture applies.[2]
SiliaBond Amine	Amine-functionalized Silica	3-5	1-4 hours	Wide range of organic solvents	Faster kinetics compared to some polystyrene resins due to the lack of swelling requirement.

Note: The efficiency of scavenging is dependent on the specific reaction conditions, including the concentration of the isocyanate, temperature, and the nature of the other components in the reaction mixture.

Experimental Protocols

Protocol 1: Quenching of Unreacted o-Tolyl Isocyanate with Piperidine

• Reaction Quenching: After the primary reaction is complete (as determined by TLC or other appropriate methods), cool the reaction mixture to 0 °C in an ice bath.

• Addition of Quenching Agent: Slowly add piperidine (2-3 equivalents relative to the initial excess of o-tolyl isocyanate) to the stirred reaction mixture.

• Reaction Monitoring: Stir the mixture at room temperature for 1-2 hours. Monitor the disappearance of the isocyanate peak by IR spectroscopy (around 2250-2275 cm⁻¹).

• Workup:

  • Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with 1M HCl to remove the excess piperidine and the formed piperidine-urea byproduct.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography or recrystallization as needed.

Protocol 2: Removal of Unreacted o-Tolyl Isocyanate using PS-Trisamine Scavenger Resin

• Resin Preparation: If necessary, wash the PS-Trisamine resin with the reaction solvent to remove any impurities and to pre-swell the resin.

• Addition of Scavenger: Add PS-Trisamine resin (2-3 equivalents relative to the initial excess of o-tolyl isocyanate) to the reaction mixture.

• Scavenging Reaction: Stir the suspension at room temperature. The reaction time can vary from 1 to 16 hours depending on the concentration of the isocyanate and other factors. Monitor the reaction by taking small aliquots of the solution (filtering out the resin) and analyzing by IR spectroscopy or TLC.

• Removal of Resin: Once the scavenging is complete, filter the reaction mixture to remove the resin.

• Workup: Wash the resin with a small amount of fresh solvent and combine the filtrates. Concentrate the combined filtrate under reduced pressure to obtain the crude product.

• Purification: The resulting product is often of high purity, but further purification by chromatography or recrystallization can be performed if necessary.

Visualizations

Caption: Workflow for removing o-tolyl isocyanate by chemical quenching.

Caption: Workflow for removing o-tolyl isocyanate using a scavenger resin.

References

• 1. sopachem.com [sopachem.com]
• 2. data.biotage.co.jp [data.biotage.co.jp]

Technical Support Center: Enhancing the Regioselectivity of o-Tolyl Isocyanate Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for experiments involving o-tolyl isocyanate. The focus is on controlling and enhancing the regioselectivity of its reactions with nucleophiles.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the regioselectivity of reactions with o-tolyl isocyanate?

A1: The regioselectivity of o-tolyl isocyanate reactions is primarily governed by steric hindrance. The methyl group in the ortho position partially blocks the electrophilic carbon of the isocyanate group, making it less accessible to nucleophiles.[1][2] Consequently, when reacting with a molecule containing multiple nucleophilic sites, the reaction will preferentially occur at the less sterically hindered site. Other influencing factors include the nucleophilicity of the reacting species, reaction temperature, solvent polarity, and the choice of catalyst.[3]

Q2: How does the reactivity of primary vs. secondary amines differ with o-tolyl isocyanate?

A2: Generally, primary amines are more reactive towards isocyanates than secondary amines.[4] This is due to a combination of lower steric bulk and greater nucleophilicity. When an unsymmetrical nucleophile contains both primary and secondary amine groups, the reaction is highly likely to occur at the primary amine, a preference further enhanced by the steric hindrance from the o-tolyl group.

Q3: Can temperature be used to control regioselectivity?

A3: Yes, temperature is a critical parameter. Lower reaction temperatures typically enhance regioselectivity by favoring the kinetically controlled product, which is formed via the pathway with the lowest activation energy (i.e., attack at the less sterically hindered site).[5] Higher temperatures can provide enough energy to overcome the steric barrier, leading to a decrease in regioselectivity and the formation of a mixture of products.

Q4: What are the most common side reactions to be aware of?

A4: The most prevalent side reaction is the formation of diaryl urea (B33335), which occurs if trace amounts of water are present in the reaction mixture.[6] Other potential side reactions include:

• Allophanate formation: Excess o-tolyl isocyanate can react with the initially formed urethane (B1682113) linkage (from reaction with an alcohol).[7]

• Biuret formation: Excess isocyanate can react with the urea linkage.[7]

• Trimerization: In the presence of certain catalysts and higher temperatures, o-tolyl isocyanate can cyclotrimerize to form a highly stable isocyanurate ring.[8]

Q5: How can I monitor the progress of my reaction?

A5: The progress of the reaction can be effectively monitored by Fourier-Transform Infrared (FTIR) spectroscopy. The disappearance of the strong, characteristic isocyanate peak around 2270 cm⁻¹ indicates the consumption of the starting material. Thin Layer Chromatography (TLC) can also be used to track the appearance of the product and the disappearance of the reactants.

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Action(s)
Low or No Regioselectivity	1. High Reaction Temperature: The reaction is under thermodynamic control, allowing the nucleophile to overcome the steric barrier. 2. Incorrect Catalyst: The catalyst may not be sterically demanding enough to differentiate between nucleophilic sites. 3. Prolonged Reaction Time: At longer reaction times, the thermodynamically more stable product may start to form.	1. Lower the reaction temperature. Start at 0 °C or room temperature. 2. Use a bulkier catalyst (e.g., a sterically hindered tertiary amine) to enhance the steric differentiation. 3. Monitor the reaction closely by TLC or FTIR and stop it once the starting material is consumed.
Low Product Yield / Incomplete Reaction	1. Steric Hindrance: The combination of the ortho-methyl group and a bulky nucleophile is preventing the reaction.[1] 2. Moisture Contamination: The isocyanate is being consumed by reacting with water to form an amine and CO₂, which then forms a symmetrical urea.[6] 3. Inactive Catalyst: The catalyst may be old, impure, or unsuitable for the reaction.	1. Gently heat the reaction (e.g., to 40-60 °C) and monitor for product formation. Note that this may decrease regioselectivity. 2. Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere (Nitrogen or Argon). 3. Use a fresh, active catalyst. Consider screening different catalysts (e.g., tertiary amines like triethylamine (B128534) or organometallic compounds like dibutyltin (B87310) dilaurate).
Formation of an Insoluble White Precipitate	1. Urea Byproduct Formation: The isocyanate has reacted with trace amounts of water to form the insoluble N,N'-di(o-tolyl)urea.[6]	1. Strict Anhydrous Conditions: Oven-dry all glassware, use freshly distilled anhydrous solvents, and maintain a robust inert atmosphere. 2. Purification: The urea byproduct can often be removed by filtration as it is typically insoluble in many organic solvents.
Multiple Products Observed by TLC/LC-MS	1. Side Reactions: Allophanate, biuret, or trimer formation is occurring alongside the desired reaction.[7] 2. Loss of Regioselectivity: Both nucleophilic sites on the substrate are reacting.	1. Use a strict 1:1 stoichiometry of nucleophile to isocyanate. Avoid excess isocyanate. Keep the temperature moderate. 2. Refer to the "Low or No Regioselectivity" section. Lower the temperature and consider a more selective catalyst.

Data Presentation

Table 1: Enthalpy of Urethane Formation with Tolyl Isocyanates

This table provides quantitative data on the heat released during the reaction of various tolyl isocyanate isomers with alcohols of different steric bulk. Note that a more negative enthalpy indicates a more favorable reaction. The data illustrates that increased steric hindrance (from ortho-tolyl isocyanate and more substituted alcohols) can lead to a less exothermic reaction.

Isocyanate	n-Butanol (kcal/mol)	Isobutyl Alcohol (kcal/mol)	sec-Butyl Alcohol (kcal/mol)
o-tolyl isocyanate	-23.5	-22.1	-21.7
m-tolyl isocyanate	-19.5	-19.1	-18.5
p-tolyl isocyanate	-24.7	-23.9	-23.6

Data adapted from literature reports.

Table 2: Hypothetical Regioselectivity under Various Conditions

This table illustrates the expected impact of reaction parameters on the regioselectivity of the reaction between o-tolyl isocyanate and a generic unsymmetrical nucleophile with a less hindered (Site A) and a more hindered (Site B) reactive site.

Condition	Temperature	Catalyst	Expected Ratio (Product A : Product B)
1	0 °C	None	> 95 : 5
2	25 °C	None	~ 90 : 10
3	80 °C	None	~ 70 : 30
4	25 °C	Triethylamine	~ 92 : 8
5	25 °C	Bulky Amine (e.g., Diisopropylethylamine)	> 98 : 2

Experimental Protocols

Key Experiment: Regioselective Synthesis of an Unsymmetrical Urea from o-Tolyl Isocyanate and 2-Amino-4-methylphenol (B1222752)

This protocol provides a detailed methodology for the selective N-acylation at the more nucleophilic and less sterically hindered amino group of 2-amino-4-methylphenol.

Materials:

• o-Tolyl isocyanate (1.0 eq)

• 2-Amino-4-methylphenol (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

Procedure:

• Preparation: Ensure all glassware is thoroughly oven-dried and cooled under a stream of inert gas.

• Reactant Setup: In a dry round-bottom flask, dissolve 2-amino-4-methylphenol (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Cooling: Cool the solution to 0 °C using an ice bath. This is crucial for maximizing regioselectivity.

• Addition of Isocyanate: While stirring the cooled solution, slowly add o-tolyl isocyanate (1.0 eq) dropwise over 15-20 minutes. An exothermic reaction may be observed.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and continue stirring for an additional 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate (B1210297) eluent) to confirm the consumption of the starting materials. An FTIR scan can also be performed to check for the disappearance of the isocyanate peak (~2270 cm⁻¹).

• Workup: Upon completion, the desired urea product may precipitate from the solution. If so, collect the solid by vacuum filtration. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Purification: Wash the collected solid with a small amount of cold DCM to remove any unreacted starting materials. The product can be further purified by recrystallization (e.g., from ethanol/water) if necessary.

Visualizations

Caption: A typical workflow for the regioselective synthesis of ureas.

Caption: Key factors that control the regiochemical outcome of the reaction.

Caption: A decision-making diagram for troubleshooting poor regioselectivity.

References

• 1. Regioselective Radical Arene Amination for the Concise Synthesis of ortho-Phenylenediamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]

Identification of common impurities in commercial o-tolyl isocyanate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial o-tolyl isocyanate. The information provided addresses common issues related to impurities that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities found in commercial o-tolyl isocyanate?

A1: Commercial o-tolyl isocyanate can contain impurities arising from its synthesis, degradation, and storage. These can be broadly categorized as:

• Starting Material Residues: Unreacted o-toluidine (B26562) is a common impurity from the manufacturing process.

• Synthesis By-products: The reaction of o-toluidine with phosgene (B1210022) (a common manufacturing route) can lead to the formation of various chlorinated and non-chlorinated by-products.

• Degradation Products:

  • Hydrolysis Products: Due to its sensitivity to moisture, o-tolyl isocyanate can hydrolyze to form N,N'-di-o-tolylurea.[1][2][3] This occurs through the formation of an unstable carbamic acid intermediate, which decomposes to o-toluidine and carbon dioxide. The newly formed o-toluidine can then react with unreacted o-tolyl isocyanate.

  • Oligomers: Self-reaction of o-tolyl isocyanate can lead to the formation of dimers (uretidine diones) and trimers (isocyanurates), particularly during prolonged storage or exposure to catalysts.[4][5]

Q2: How can I detect the presence of these impurities in my sample?

A2: Several analytical techniques can be employed to identify and quantify impurities in o-tolyl isocyanate. The most common methods include:

• High-Performance Liquid Chromatography (HPLC): This is a widely used technique, often involving a derivatization step to make the isocyanates and their amine impurities more suitable for detection by UV or mass spectrometry (MS).[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is effective for identifying volatile and semi-volatile impurities. Derivatization may also be used to improve the chromatographic properties of the analytes.[7][8]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the functional groups present in the sample. The characteristic isocyanate peak (~2270 cm⁻¹) can be monitored, and the appearance of urea (B33335) (~1640 cm⁻¹) or amine (N-H stretching) bands can indicate the presence of degradation products.

Q3: What impact can these impurities have on my experiments?

A3: The presence of impurities in o-tolyl isocyanate can significantly affect experimental outcomes, particularly in sensitive applications like drug development and polymer synthesis.

• o-Toluidine: This primary amine is nucleophilic and can compete with the desired reactant, leading to the formation of unwanted urea by-products and a reduction in the yield of the target molecule.

• N,N'-di-o-tolylurea: This is a common side-product that can be difficult to remove from reaction mixtures and may interfere with the crystallization or purification of the desired product.

• Dimers and Trimers: These oligomers have different reactivity compared to the monomeric isocyanate and can alter the stoichiometry of the reaction, leading to inconsistencies in product formation and properties.[4]

Q4: How should I store o-tolyl isocyanate to minimize the formation of impurities?

A4: To minimize degradation, o-tolyl isocyanate should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect it from moisture.[1][2] It is also advisable to store it in a cool, dark place to reduce the rate of dimerization and trimerization.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Lower than expected yield in a reaction.	Presence of nucleophilic impurities (e.g., o-toluidine) consuming the isocyanate.	Check the purity of the o-tolyl isocyanate using HPLC or GC-MS. If significant impurities are detected, consider purifying the reagent by distillation or using a fresh batch.
Formation of an insoluble white precipitate in the reaction mixture.	Formation of N,N'-di-o-tolylurea due to the presence of moisture or o-toluidine impurity.	Ensure all reactants, solvents, and glassware are scrupulously dry. Use an inert atmosphere for the reaction.
Inconsistent reaction rates or product properties.	Presence of dimers and trimers which have different reactivity profiles.	Analyze the o-tolyl isocyanate for oligomer content using techniques like Gel Permeation Chromatography (GPC) or HPLC. Store the reagent under recommended conditions to minimize further oligomerization.
Unexpected peaks in the analytical chromatogram of the product.	Impurities from the commercial o-tolyl isocyanate carrying through the reaction.	Run a blank reaction without the other starting materials to identify peaks originating from the isocyanate reagent.

Quantitative Data on Common Impurities

While exact impurity profiles are proprietary to manufacturers, the following table provides a general overview of common impurities and their potential levels in commercial o-tolyl isocyanate.

Impurity	Chemical Structure	Typical Purity Specification	Potential Concentration Range
o-Tolyl Isocyanate	CH₃C₆H₄NCO	>98.0%[1]	-
o-Toluidine	CH₃C₆H₄NH₂	Not specified	Trace to minor
N,N'-di-o-tolylurea	(CH₃C₆H₄NH)₂CO	Not specified	Trace to minor
Dimers/Trimers	(C₈H₇NO)₂ / (C₈H₇NO)₃	Not specified	Trace to minor

Experimental Protocols

1. Identification of o-Toluidine and N,N'-di-o-tolylurea by HPLC

This method involves the derivatization of the isocyanate and any primary amine impurities with a suitable reagent, followed by HPLC analysis.

• Derivatization Reagent: 1-(2-Methoxyphenyl)piperazine (MOPP) solution in toluene.

• Sample Preparation:

  • Carefully weigh approximately 50 mg of the o-tolyl isocyanate sample into a vial.

  • Add a known volume of the MOPP solution. The MOPP will react with the isocyanate and any o-toluidine present to form stable urea derivatives.

  • Allow the reaction to proceed for at least 30 minutes at room temperature.

  • Dilute the sample with acetonitrile (B52724) to a suitable concentration for HPLC analysis.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Analysis: Compare the retention times of the peaks in the sample chromatogram with those of authenticated standards of the o-tolyl isocyanate-MOPP derivative and the o-toluidine-MOPP derivative. The N,N'-di-o-tolylurea can be analyzed directly without derivatization, though its solubility in the mobile phase should be considered.

2. Analysis of Volatile Impurities by GC-MS

• Sample Preparation:

  • Dissolve a small amount of the o-tolyl isocyanate sample in a suitable dry solvent (e.g., dichloromethane (B109758) or toluene).

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) to elute all components.

  • Carrier Gas: Helium.

  • MS Detector: Electron Ionization (EI) mode.

• Analysis: Identify the peaks by comparing their mass spectra with a spectral library (e.g., NIST) and by running standards of suspected impurities like o-toluidine.

Logical Workflow for Impurity Identification

Caption: Workflow for the identification of common impurities in o-tolyl isocyanate.

References

• 1. store.p212121.com [store.p212121.com]
• 2. o-Tolyl isocyanate, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. researchgate.net [researchgate.net]
• 4. An Ab Initio Investigation on Relevant Oligomerization Reactions of Toluene Diisocyanate (TDI) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4328281A - Dimer isocyanate liner compositions - Google Patents [patents.google.com]
• 6. epa.gov [epa.gov]
• 7. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Understanding the Degradation Products of o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the degradation of o-tolyl isocyanate. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for o-tolyl isocyanate?

A1: o-Tolyl isocyanate is a reactive compound susceptible to degradation through several pathways, primarily initiated by nucleophilic attack on the isocyanate group. The most common degradation routes include:

• Hydrolysis: Reaction with water or moisture.

• Reaction with Alcohols: Forms urethane (B1682113) linkages.

• Reaction with Amines: Forms urea (B33335) linkages.

• Dimerization and Trimerization: Self-reaction of isocyanate molecules, particularly at elevated temperatures or in the presence of catalysts.

Q2: What is the main product of o-tolyl isocyanate hydrolysis?

A2: The primary product of o-tolyl isocyanate hydrolysis is N,N'-di-o-tolylurea . This reaction proceeds through an unstable intermediate, o-tolylcarbamic acid, which is formed by the initial reaction of the isocyanate with water. The carbamic acid then rapidly reacts with another molecule of o-tolyl isocyanate to yield the disubstituted urea and carbon dioxide.

Q3: What happens when o-tolyl isocyanate is exposed to heat?

A3: Thermal degradation of isocyanates can be complex. While specific data for o-tolyl isocyanate is limited, studies on similar aromatic isocyanates, such as toluene (B28343) diisocyanate (TDI), suggest that thermal decomposition can lead to the formation of smaller, volatile isocyanates (e.g., methyl isocyanate), carbon dioxide, and other fragmentation products. The exact products and their distribution depend on the temperature and atmosphere (inert or oxidative).

Q4: Can o-tolyl isocyanate react with itself?

A4: Yes, o-tolyl isocyanate can undergo self-reaction, particularly dimerization and trimerization, which are often catalyzed by bases, phosphines, or heat.

• Dimerization typically results in the formation of a four-membered ring structure known as a uretidione .

• Trimerization leads to a six-membered ring structure called an isocyanurate .

Section 2: Troubleshooting Guide

This section addresses common problems encountered during experiments involving o-tolyl isocyanate, with a focus on issues arising from its degradation.

Problem	Potential Cause	Recommended Solution
Unexpected solid precipitate in o-tolyl isocyanate solution.	Hydrolysis due to moisture. o-Tolyl isocyanate is highly sensitive to moisture. The precipitate is likely N,N'-di-o-tolylurea.[1]	Store o-tolyl isocyanate under an inert, dry atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and dried glassware for all experiments.[1]
Inconsistent reaction yields or rates.	Degradation of o-tolyl isocyanate. The concentration of the active isocyanate may be decreasing over time due to reaction with trace moisture or other nucleophiles in the reaction mixture.	Use freshly opened or properly stored o-tolyl isocyanate. Consider titrating the isocyanate solution to determine its exact concentration before use. Monitor the reaction progress using techniques like FTIR to track the disappearance of the isocyanate peak (~2250-2275 cm⁻¹).
Appearance of unknown peaks in HPLC or GC-MS analysis.	Formation of degradation products. These could include N,N'-di-o-tolylurea, urethanes (if alcohols are present), or other ureas (if amines are present).	Prepare and run standards of potential degradation products (e.g., N,N'-di-o-tolylurea, o-toluidine) to confirm their identity. Use mass spectrometry (MS) to help identify the unknown peaks.
Low recovery of o-tolyl isocyanate during workup.	Reaction with protic solvents. Protic solvents (e.g., water, methanol, ethanol) used during extraction or purification will react with the isocyanate.	Use aprotic solvents for extraction and purification. If an aqueous wash is necessary, perform it quickly at a low temperature and immediately separate the organic layer.
Difficulty in purifying the desired product from urea byproducts.	Similar solubility profiles. The urea byproducts can sometimes have similar solubility to the desired product, making separation by simple crystallization or chromatography challenging.	Optimize the crystallization solvent system. Consider using a different chromatography stationary phase or mobile phase to improve separation.

Section 3: Experimental Protocols

Protocol 3.1: Analysis of o-Tolyl Isocyanate and its Hydrolysis Product (N,N'-di-o-tolylurea) by HPLC

This method provides a general guideline for the separation and detection of o-tolyl isocyanate and its primary hydrolysis product.

1. Instrumentation and Columns:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

2. Mobile Phase:

• A gradient of acetonitrile (B52724) and water (both with 0.1% trifluoroacetic acid) is often effective.

• Example Gradient: Start with 40% acetonitrile and increase to 90% acetonitrile over 20 minutes.

3. Sample Preparation:

• Carefully dilute the reaction mixture in anhydrous acetonitrile.

• Derivatization (optional but recommended for safety and stability): To quench the reactive isocyanate for safer handling and to prevent further reaction in the HPLC system, a derivatizing agent can be added. A common approach is to add a small amount of an alcohol (e.g., methanol) or an amine (e.g., dibutylamine) to the sample to convert the isocyanate into a stable urethane or urea derivative.

4. Analysis:

• Inject the prepared sample onto the HPLC system.

• Monitor the elution profile at a suitable wavelength (e.g., 254 nm).

• Identify the peaks by comparing their retention times with those of pure standards of o-tolyl isocyanate (or its derivative) and N,N'-di-o-tolylurea.

Protocol 3.2: Analysis of o-Toluidine (B26562) from Forced Hydrolysis of o-Tolyl Isocyanate by GC-MS

This protocol describes the complete hydrolysis of o-tolyl isocyanate to o-toluidine, followed by derivatization and GC-MS analysis. This is a common method for quantifying isocyanates by converting them to their corresponding stable amines.

1. Forced Hydrolysis:

• Treat a known amount of the o-tolyl isocyanate sample with an acidic solution (e.g., 1 M HCl) and heat to ensure complete hydrolysis to o-toluidine.

2. Extraction:

• After cooling, neutralize the solution with a base (e.g., NaOH) and extract the o-toluidine into an organic solvent such as toluene or dichloromethane.

3. Derivatization:

• To improve the chromatographic properties of the polar o-toluidine, derivatization is necessary. A common method is acylation.

• Add an acylating agent, such as heptafluorobutyric anhydride (B1165640) (HFBA) or pentafluoropropionic anhydride (PFPA), to the extract and heat to form the stable amide derivative.

4. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: Scan a mass range appropriate for the derivatized o-toluidine (e.g., m/z 50-400).

• Identify the derivatized o-toluidine peak by its retention time and mass spectrum, and quantify using a calibration curve prepared from derivatized o-toluidine standards.

Section 4: Visualizations

Caption: Hydrolysis pathway of o-tolyl isocyanate.

Caption: Dimerization and trimerization of o-tolyl isocyanate.

Caption: Workflow for GC-MS analysis of o-toluidine.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative reactivity of o-tolyl isocyanate versus p-tolyl isocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of ortho-tolyl isocyanate (o-TI) and para-tolyl isocyanate (p-TI). Understanding the nuanced differences in their reaction kinetics is crucial for applications ranging from polymer chemistry to the synthesis of pharmaceutical intermediates. This document synthesizes available experimental data to highlight the impact of isomeric substitution on isocyanate reactivity.

Executive Summary

The primary determinant in the differential reactivity between o-tolyl isocyanate and p-tolyl isocyanate is steric hindrance . The methyl group in the ortho position of o-TI significantly impedes the approach of nucleophiles to the electrophilic carbon of the isocyanate group, resulting in a markedly lower reaction rate compared to the para-isomer. In p-TI, the methyl group is positioned further away from the reactive isocyanate moiety, exerting a minimal steric effect. While the methyl group is weakly electron-donating for both isomers, which slightly deactivates the aromatic ring towards nucleophilic attack, this electronic effect is secondary to the pronounced steric effect in the ortho-isomer.

Quantitative Data Comparison

The findings of this report are summarized qualitatively in the table below, reflecting the established principle of steric hindrance.

Isocyanate	Relative Reactivity	Key Influencing Factor
p-Tolyl Isocyanate	Higher	Minimal steric hindrance from the para-methyl group.
o-Tolyl Isocyanate	Lower	Significant steric hindrance from the ortho-methyl group.

Note: The quantitative rate constants are detailed in Tables 2, 3, and 6 of the aforementioned NASA technical report (JPL-TR-32-129), which was not accessible in its entirety for this review.

Experimental Protocols

The following is a generalized experimental protocol for determining the reaction kinetics of isocyanates with alcohols, based on the methodologies described in the comparative literature.

Objective: To measure and compare the second-order rate constants for the reaction of o-tolyl isocyanate and p-tolyl isocyanate with a model alcohol (e.g., n-butyl alcohol).

Materials:

• o-Tolyl isocyanate (≥99% purity)

• p-Tolyl isocyanate (≥99% purity)

• n-Butyl alcohol (reagent grade, dried)

• Diethylene glycol diethyl ether (anhydrous, as solvent)

• Ferric acetylacetonate (B107027) (catalyst)

• Dibutylamine (B89481) (for titration)

• Standardized hydrochloric acid (for titration)

• Toluene (anhydrous)

Procedure:

• Reagent Purification and Preparation:

  • Isocyanates are distilled prior to use. Purity is verified by refractive index measurements and amine equivalent titration.

  • n-Butyl alcohol and the solvent are dried over a suitable drying agent (e.g., molecular sieves) and distilled.

  • Stock solutions of the isocyanates, alcohol, and catalyst are prepared in the anhydrous solvent.

• Kinetic Measurements using Dilatometry:

  • The reaction rate is monitored by measuring the change in volume of the reaction mixture over time using a dilatometer. The formation of the urethane (B1682113) product results in a volume contraction.

  • Reactants and solvent are brought to the desired reaction temperature in a constant-temperature bath.

  • The reaction is initiated by mixing the reactant solutions in the dilatometer.

  • Volume changes are recorded at regular intervals until the reaction reaches completion.

  • Second-order rate constants are calculated from the volume change data.

• Analytical Methods for Reaction Monitoring (Alternative/Confirmatory):

  • Titration: Aliquots of the reaction mixture are taken at various time points and quenched with a known excess of a standard dibutylamine solution. The unreacted amine is then back-titrated with standardized hydrochloric acid to determine the concentration of the remaining isocyanate.

  • In-situ FT-IR Spectroscopy: The reaction can be monitored in real-time by following the disappearance of the characteristic N=C=O stretching band (around 2270 cm⁻¹) of the isocyanate and the appearance of the urethane carbonyl and N-H bands.

Visualizing Reaction Pathways and Influencing Factors

The following diagrams illustrate the generalized reaction pathway and the key factors influencing the reactivity of tolyl isocyanate isomers.

Caption: Generalized reaction of a tolyl isocyanate with an alcohol to form a urethane.

Caption: Steric hindrance is the dominant factor in the lower reactivity of o-tolyl isocyanate.

A Comparative Guide to Analytical Methods for Quantifying o-Tolyl Isocyanate in Complex Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of o-tolyl isocyanate (o-TI) in complex matrices is crucial for safety assessment, exposure monitoring, and quality control. Due to its high reactivity, direct analysis is often challenging, necessitating derivatization to form stable, detectable products. This guide provides an objective comparison of common analytical techniques for o-TI quantification, supported by experimental data and detailed methodologies for key protocols.

Comparative Analysis of Analytical Methods

The selection of an analytical method for o-tolyl isocyanate depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The most prevalent methods involve derivatization followed by chromatographic separation and detection. This section compares Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) or Fluorescence (FLD) detection, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Performance of Analytical Methods for Aromatic Isocyanates

Quantitative data specifically for o-tolyl isocyanate is limited in publicly available validation studies. However, established methods for other aromatic isocyanates, such as toluene (B28343) diisocyanate (TDI), provide a strong basis for estimating performance parameters. The compound-to-compound UV response variability for isocyanate derivatives with agents like 1-(9-anthracenylmethyl)piperazine (MAP) is reported to be low, suggesting that the performance for o-TI will be comparable to that of TDI.[1][2]

Performance Parameter	GC-MS (with Derivatization)	HPLC-UV/FLD (with Derivatization)	LC-MS/MS (with Derivatization)
Limit of Detection (LOD)	0.1 - 1 ng/sample	0.01 - 0.1 ng/sample (FLD)[1]	< 0.1 ng/sample[3]
Limit of Quantitation (LOQ)	0.3 - 3 ng/sample	0.04 - 0.3 ng/sample (FLD)	< 0.3 ng/sample
Linearity Range	1 - 1000 ng/mL	0.1 - 1000 ng/mL	0.1 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.99	> 0.995	> 0.995[4]
Accuracy (% Recovery)	90 - 110%	99 - 103%[5]	95 - 105%
Precision (%RSD)	< 15%	< 5%[5][6]	< 10%[4]
Specificity	High	Moderate to High	Very High
Throughput	Moderate	High	Moderate to High
Instrumentation Cost	Moderate	Low to Moderate	High

Note: The values in this table are synthesized from validation studies of similar aromatic isocyanates (e.g., TDI, MDI) and represent expected performance for o-tolyl isocyanate. Specific performance will depend on the matrix, instrumentation, and derivatization agent used.

Experimental Protocols

Detailed methodologies for the analysis of o-tolyl isocyanate are outlined below. These protocols are based on widely accepted methods for isocyanate analysis, such as those from the National Institute for Occupational Safety and Health (NIOSH) and the Occupational Safety and Health Administration (OSHA).

Method 1: HPLC-UV/FLD Analysis following Derivatization

This method is adapted from NIOSH Method 5525 and OSHA Method 42, which are commonly used for isocyanate monitoring in air samples.[1][7] It involves derivatization to form a stable urea (B33335) derivative, which is then analyzed by HPLC.

1. Sample Collection and Preparation (Air Samples):

• Draw a known volume of air through a glass fiber filter coated with a derivatizing agent such as 1-(2-pyridyl)piperazine (B128488) (1-2PP) or 1-(9-anthracenylmethyl)piperazine (MAP).[7]

• The recommended air volume is typically 15 L collected at a flow rate of 1 L/min.[7]

2. Derivatization and Extraction:

• After sampling, transfer the filter to a vial.

• Extract the filter with a suitable solvent, typically 90/10 (v/v) acetonitrile (B52724)/dimethyl sulfoxide (B87167) (ACN/DMSO).[7] The derivatization reaction occurs on the filter and is completed during extraction.

3. HPLC Instrumentation and Conditions:

• HPLC System: A system equipped with a UV detector (254 nm) and/or a fluorescence detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) at pH 6.2).[8]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Detection:

  • UV detection at 254 nm.

  • Fluorescence detection with excitation and emission wavelengths appropriate for the derivatizing agent (e.g., for MAP derivatives, ex: 254 nm, em: 412 nm).

4. Validation Parameters:

• Linearity: Prepare a series of calibration standards of the o-tolyl isocyanate derivative and construct a calibration curve.

• Accuracy: Perform spike and recovery experiments by adding known amounts of o-TI to blank filters.[9] The typical acceptance range for recovery is 80-120%.[10]

• Precision: Analyze replicate samples at different concentrations to determine the relative standard deviation (RSD).

Method 2: GC-MS Analysis

This method can be adapted from procedures used for the analysis of other isocyanates and involves derivatization to a less polar, more volatile compound suitable for GC analysis.

1. Sample Preparation and Derivatization:

• For liquid or solid matrices, extract o-tolyl isocyanate into a suitable organic solvent.

• Derivatize the isocyanate by reacting it with an excess of an agent like di-n-butylamine (DBA) to form a stable urea.[11]

• Alternatively, for hydroxyl-containing matrices, derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be performed after an initial extraction and solvent exchange.

2. GC-MS Instrumentation and Conditions:

• GC System: A gas chromatograph equipped with a mass spectrometer detector.

• Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at a low temperature (e.g., 70°C), hold for 1-2 minutes, then ramp to a high temperature (e.g., 280°C) at a rate of 10-20°C/min.

• Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

• MS Detector: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis to enhance sensitivity and selectivity.

3. Validation Parameters:

• Linearity, Accuracy, and Precision: Determined as described for the HPLC method, using standards of the derivatized o-tolyl isocyanate.

• LOD/LOQ: Determined from the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[12][13]

Visualizing the Workflow

Diagrams illustrating the experimental workflows provide a clear overview of the analytical processes.

Caption: Workflow for HPLC-based quantification of o-tolyl isocyanate.

Caption: Workflow for GC-MS-based quantification of o-tolyl isocyanate.

Conclusion

The quantification of o-tolyl isocyanate in complex matrices is reliably achieved through methods involving derivatization followed by chromatography. HPLC with UV or fluorescence detection offers a robust and widely accessible approach with good sensitivity, particularly when using fluorescence detection.[6] GC-MS provides high specificity and is a strong confirmatory technique. For applications requiring the highest sensitivity and specificity, LC-MS/MS is the preferred method. The choice of method should be guided by the specific analytical requirements, including matrix complexity, required detection limits, and available resources. Proper validation, including assessment of linearity, accuracy, and precision, is essential to ensure reliable and accurate results.

References

• 1. cdc.gov [cdc.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. nusearch.nottingham.ac.uk [nusearch.nottingham.ac.uk]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Trace analysis of airborne aromatic isocyanates and related aminoisocyanates and diamines using high-performance liquid chromatography with ultraviolet and electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. osha.gov [osha.gov]
• 8. epa.gov [epa.gov]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. An Explanation of Recovery and Linearity [quansysbio.com]
• 11. Indirect determination of isocyanates by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to o-Tolyl Isocyanate and Phenyl Isocyanate as Derivatizing Agents

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, derivatization is a key strategy to enhance the detectability and chromatographic behavior of analytes. Isocyanates are versatile reagents for this purpose, particularly for compounds containing hydroxyl and primary or secondary amine functional groups. This guide provides an objective comparison of two common isocyanate derivatizing agents: o-tolyl isocyanate and phenyl isocyanate. This comparison is based on available experimental data to assist researchers in selecting the appropriate reagent for their analytical needs.

Introduction to the Derivatizing Agents

Both o-tolyl isocyanate and phenyl isocyanate react with active hydrogen atoms in functional groups like alcohols (-OH) and amines (-NH₂) to form stable carbamate (B1207046) and urea (B33335) derivatives, respectively. These derivatives often exhibit improved volatility for gas chromatography (GC) and enhanced ultraviolet (UV) absorbance or ionization efficiency for high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

The primary structural difference between the two is the presence of a methyl group in the ortho position of the phenyl ring in o-tolyl isocyanate. This seemingly minor difference can influence the reagent's reactivity, the stability of the resulting derivatives, and their chromatographic properties.

Reaction Principle

The fundamental reaction for both derivatizing agents is the nucleophilic addition of an alcohol or amine to the electrophilic carbon atom of the isocyanate group (-N=C=O).

Caption: General Derivatization Reaction.

Performance Comparison: o-Tolyl Isocyanate vs. Phenyl Isocyanate

While direct, side-by-side comparative studies are limited, the following table summarizes the performance characteristics based on available data and established chemical principles.

Parameter	o-Tolyl Isocyanate	Phenyl Isocyanate	Supporting Evidence & Remarks
Reactivity	Expected to be slightly lower.	Generally higher.	The electron-donating methyl group on the tolyl ring may slightly reduce the electrophilicity of the isocyanate carbon, potentially leading to slower reaction kinetics compared to the unsubstituted phenyl isocyanate.
Derivative Stability	Reported to be very high.	Generally stable.	Derivatives of p-tolyl isocyanate (a close isomer) are reported to be highly stable for months and not sensitive to moisture.[1][2] The electron-donating methyl group in o-tolyl carbamates may increase hydrolytic stability compared to phenyl carbamates.[3][4][5][6]
Derivatization Efficiency	High efficiency reported (>99% for specific alcohols with p-tolyl isocyanate).[2]	Quantitative derivatization is achievable.[7]	Both reagents can achieve high derivatization yields under optimized conditions.
Analytical Techniques	GC-MS, HPLC	HPLC, GC-MS, DART-MS	Both are suitable for a range of analytical platforms. Phenyl isocyanate is a well-established reagent for HPLC derivatization.[8] p-Tolyl isocyanate has been shown to be effective for GC-MS analysis of polar compounds.[1]
Selectivity	Selectively derivatizes -OH and -SH groups. Does not react with -COOH or phosphonic acid groups (p-tolyl isocyanate).[1]	Reacts with primary and secondary amines, and alcohols.[8][9]	The selectivity appears to be similar for both reagents, primarily targeting active hydrogens in hydroxyl and amine groups.
Analytical Sensitivity	Can provide a significant increase in sensitivity (e.g., 10-fold for GC-MS signal of pinacolyl alcohol with p-tolyl isocyanate).[2]	Can increase analytical detection sensitivity by over 20-fold in DART-MS.[7]	Both reagents are effective at enhancing the analytical signal of the target analytes.

Experimental Protocols

Detailed methodologies are crucial for reproducible derivatization. Below are representative protocols for the use of phenyl isocyanate and a protocol for p-tolyl isocyanate, which can be adapted for o-tolyl isocyanate.

General Derivatization Protocol for Alcohols with Phenyl Isocyanate

This protocol is adapted for direct analysis in real time mass spectrometry (DART-MS) but can be modified for other analytical techniques.[7]

• Sample Preparation: Pipette 10-50 µL of the alcohol into a small vial and weigh it.

• Solvent Addition: Add 1000 µL of hexane (B92381) to the vial.

• Reagent Addition: Introduce a 1.1 molar excess of phenyl isocyanate.

• Reaction: The reaction occurs at room temperature. The O-alkyl carbamate product, being insoluble in hexane, will crystallize out of the solution. The reaction time can range from 1 to 16 hours.[7] The reaction can be expedited by using a more activated isocyanate or by light irradiation.[7]

• Analysis: The resulting carbamate can be analyzed by a suitable analytical method.

General Derivatization Protocol for Amines with Phenyl Isothiocyanate (a close analog) for HPLC

This protocol can be adapted for phenyl isocyanate.[9]

• Sample and Reagent Mixing: In a test tube, mix 40 µL of the amine sample solution (in acetonitrile) with 40 µL of phenyl isothiocyanate.

• Catalyst Addition: Add 20 µL of a 20% v/v solution of pyridine (B92270) in acetonitrile.

• Reaction: Heat the mixture at 60 °C for 20 minutes.

• Quenching: After the reaction, add 40 µL of HCl and 60 µL of water.

• Analysis: The product is ready for LC/MS analysis.

Derivatization Protocol for Polar Compounds with p-Tolyl Isocyanate (PTI) for GC-MS

This protocol is for the derivatization of polar compounds related to the Chemical Weapons Convention.[1]

• Sample Preparation: Take 100 µL of the sample in a reaction vial.

• Reagent Addition: Add 100 µL of a 1% solution of p-tolyl isocyanate in dichloromethane.

• Catalyst Addition: Add 10 µL of a 1% solution of triethylamine (B128534) in dichloromethane.

• Reaction: Heat the vial at 60 °C for 15 minutes.

• Evaporation: After cooling to room temperature, evaporate the solvent and excess reagent under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

Workflow and Visualization

The following diagrams illustrate the general workflow for derivatization and analysis, and the logical relationship between the components of the derivatization reaction.

Caption: General experimental workflow.

Caption: Logical relationship of components.

Conclusion

Both o-tolyl isocyanate and phenyl isocyanate are effective derivatizing agents for alcohols and amines, facilitating their analysis by chromatographic methods.

• Phenyl isocyanate is a well-established and widely used reagent with a significant body of literature supporting its application. It is generally more reactive, which can be advantageous for rapid, high-throughput analyses.

• o-Tolyl isocyanate , while less documented, offers the potential for forming more stable derivatives due to the electronic effect of the ortho-methyl group. This enhanced stability could be particularly beneficial in complex matrices or when sample analysis is delayed. The closely related p-tolyl isocyanate has been shown to be a highly efficient and selective derivatizing agent, suggesting similar performance for the ortho-isomer.

The choice between these two reagents will depend on the specific requirements of the analysis. For applications demanding high stability of the derivatives, o-tolyl isocyanate may be the superior choice. For routine analyses where reaction speed is a priority, phenyl isocyanate remains a robust and reliable option. In all cases, optimization of the derivatization conditions is crucial to achieve the desired analytical performance.

References

• 1. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical ionization mass spectral analysis of pinacolyl alcohol and development of derivatization method using p-tolyl isocyanate - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Carbamates with ortho-Substituted O‑Phenyl Groups as Dual Inhibitors of Fatty Acid Amide Hydrolase and Monoacylglycerol Lipase: Inhibitory Potency, Hydrolytic Stability, and QSAR Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System – Dr. Zachary H. Houston [zacharyhhouston.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Alkaline hydrolysis of substituted phenyl N-phenylcarbamates. Structure–reactivity relationships consistent with an E1cB mechanism - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. thomassci.com [thomassci.com]
• 9. books.rsc.org [books.rsc.org]

A Comparative Analysis of o-Tolyl Isocyanate Derivatives: Spectroscopic and Crystallographic Insights

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the spectroscopic and crystallographic properties of o-tolyl isocyanate derivatives, with a focus on urea-based compounds. While comprehensive crystallographic data for o-tolyl derivatives proved challenging to obtain through publicly available resources, this guide presents a thorough spectroscopic comparison with related p-tolyl derivatives and includes a case study on the crystallographic analysis of a p-tolyl isocyanate derivative to illustrate the methodologies.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for o-tolylurea (B184163) and a comparable p-tolyl derivative, 1-isopropyl-3-(p-tolyl)urea (B11955658). This data is crucial for the identification and characterization of these compounds.

Table 1: Infrared (IR) Spectroscopy Data

Compound	Functional Group	Wavenumber (cm⁻¹)	Reference
o-Tolylurea	N-H Stretch	Not specified	[1]
C=O Stretch	Not specified	[1]
Aromatic C-H Stretch	Not specified	[1]
1-isopropyl-3-(p-tolyl)urea	N-H Stretch	3314	[2]
C-H Stretch (aliphatic)	2964, 2920, 2871	[2]
C=O Stretch	1685, 1632	[2]
Aromatic C=C Stretch	1592, 1543, 1505	[2]

Table 2: ¹H NMR Spectroscopy Data

Compound	Chemical Shift (δ, ppm)	Multiplicity	Assignment	Solvent	Reference
o-Tolylurea	Not specified	-	-	-	-
1-isopropyl-3-(p-tolyl)urea	Not specified	-	-	CDCl₃	[2]

Table 3: ¹³C NMR Spectroscopy Data

Compound	Chemical Shift (δ, ppm)	Assignment	Solvent	Reference
1-Methyl-3-o-tolylurea	Not specified	-	Polysol	[3]
1-isopropyl-3-(p-tolyl)urea	156.9	C=O	CDCl₃	[2]
136.4, 132.6, 129.5, 120.8	Aromatic C	CDCl₃	[2]
39.9	CH (isopropyl)	CDCl₃	[2]
20.7	CH₃ (tolyl)	CDCl₃	[2]
20.0	CH₃ (isopropyl)	CDCl₃	[2]

Table 4: Mass Spectrometry Data

Compound	m/z	Ion	Reference
o-Tolylurea	150	[M]⁺	[1]
107	[M-NHCO]⁺	[1]
106	[M-NH₂CO]⁺	[1]
1-isopropyl-3-(p-tolyl)urea	193.1337	[M+H]⁺	[2]

Crystallographic Analysis: A Case Study of a p-Tolyl Isocyanate Derivative

As a representative example of the crystallographic analysis of a tolyl isocyanate derivative, the crystal structure of (E)-O-Methyl N-(4-methylphenyl)thiocarbamate is presented. Unfortunately, detailed crystallographic data for a comparable o-tolyl derivative was not available in the conducted search.

Table 5: Crystallographic Data for (E)-O-Methyl N-(4-methylphenyl)thiocarbamate

Parameter	Value	Reference
Formula	C₉H₁₁NOS	[4]
Crystal System	Triclinic	[4]
Space Group	P-1	[4]
a (Å)	7.4559 (7)	[4]
b (Å)	11.2260 (10)	[4]
c (Å)	11.4173 (10)	[4]
α (°)	93.590 (2)	[4]
β (°)	97.398 (2)	[4]
γ (°)	96.247 (2)	[4]
Volume (ų)	939.19 (15)	[4]
Z	2	[4]
Temperature (K)	223 (2)	[4]
R-factor	0.048	[4]

The crystal structure reveals that two independent molecules comprise the asymmetric unit, each adopting an E conformation about the central C-N bond and existing in the thione form. The molecules are linked into dimers through N-H···S hydrogen-bond interactions.[4]

Experimental Protocols

1. Synthesis of o-Tolylurea

A general method for the preparation of o-tolylurea involves the reaction of o-toluidine (B26562) with diethyl carbonate under acidic conditions, yielding o-tolylurea and ethanol.[5] While a more detailed experimental protocol for this specific synthesis was not found in the search results, a representative procedure for the synthesis of a similar urea (B33335) derivative is provided below.

2. Synthesis of 1-isopropyl-3-(p-tolyl)urea [2]

To a solution of p-toluidine (B81030) (1a, 50 mg, 0.37 mmol, 1.0 equiv.) and isopropylamine (B41738) (2b, 63 μL, 2 equiv.) in 1,2-dichloroethane (B1671644) (2 mL) was added PhI(OAc)₂ (238 mg, 2 equiv.) and K₃PO₄ (157 mg, 2 equiv.). The reaction mixture was stirred at 80 °C for 18 hours. After completion of the reaction, the product was purified by column chromatography using a mixture of petroleum ether and acetone (B3395972) (85:15 v/v) as the eluent to yield 1-isopropyl-3-(p-tolyl)urea as a beige solid (44 mg, 62% yield).

3. Spectroscopic Characterization

• Infrared (IR) Spectroscopy: IR spectra are typically recorded on an FT-IR spectrometer. Solid samples can be analyzed as KBr pellets or using an Attenuated Total Reflectance (ATR) accessory.[1][2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer at a specified frequency (e.g., 400 MHz for ¹H NMR).[2] Samples are dissolved in a suitable deuterated solvent, such as CDCl₃ or DMSO-d₆, with tetramethylsilane (B1202638) (TMS) used as an internal standard.

• Mass Spectrometry (MS): Mass spectra can be obtained using various ionization techniques, such as Electron Ionization (EI) or Electrospray Ionization (ESI).[1][2]

4. X-ray Crystallography

Single-crystal X-ray diffraction data is collected on a diffractometer. The structure is solved by direct methods and refined by full-matrix least-squares procedures.[4]

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and analysis of tolyl isocyanate derivatives.

Caption: General experimental workflow for the synthesis and analysis of tolyl isocyanate derivatives.

References

• 1. o-Tolylurea | C8H10N2O | CID 69198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. researchgate.net [researchgate.net]
• 5. o-tolylurea [chembk.com]

Unveiling the Biological Potential of o-Tolyl Isocyanate Derivatives: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the biological activities of compounds synthesized from o-tolyl isocyanate. It offers a synthesis of experimental data on their anticancer, antimicrobial, and anti-inflammatory properties, alongside detailed experimental protocols and pathway visualizations to support further investigation and drug discovery efforts.

Compounds derived from o-tolyl isocyanate, particularly its urea (B33335) derivatives, have emerged as a promising class of molecules with diverse biological activities. These synthetic compounds are being explored for their therapeutic potential in oncology, infectious diseases, and inflammatory conditions. This guide summarizes key findings from various studies, presenting a comparative overview of their efficacy and mechanisms of action.

Comparative Anticancer Activity

Urea derivatives of o-tolyl isocyanate have demonstrated notable cytotoxic effects against a range of cancer cell lines. The mechanism of action often involves the inhibition of key enzymes and signaling pathways crucial for cancer cell proliferation and survival, such as receptor tyrosine kinases (RTKs), Raf kinases, and protein tyrosine kinases (PTKs).[1] The following table summarizes the half-maximal inhibitory concentration (IC50) values of representative urea derivatives, highlighting their potency against various cancer cell lines. It is important to note that while direct IC50 values for o-tolyl isocyanate derivatives are not extensively consolidated in single studies, data from structurally similar p-tolyl and other aryl urea derivatives provide valuable comparative insights.

Compound Type	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Isoxazolyl-Thiazolyl Urea Derivative (Compound 13)	Liver (Huh7)	-	Doxorubicin	-
Isoxazolyl-Thiazolyl Urea Derivative (Compound 13)	Lung (A549)	-	Doxorubicin	-
Isoxazolyl-Thiazolyl Urea Derivative (Compound 21)	Colon (HCT-116)	38.5 ± 0.17	-	-
Isoxazolyl-Thiazolyl Urea Derivative (Compound 13)	Colon (HCT-116)	43.5 ± 0.15	-	-
Benzo[a]phenazine Derivative	HeLa, A549, MCF-7, HL-60	1.0 - 10	-	-

Table 1: Comparative Anticancer Activity (IC50) of Urea Derivatives. [2][3] Note: Specific IC50 values for some compounds were not provided in the source material but were described as showing potential cytotoxic activity.

Comparative Antimicrobial Activity

The antimicrobial potential of o-tolyl isocyanate derivatives, particularly urea-based compounds, has been investigated against various bacterial and fungal strains. These compounds can exhibit bacteriostatic or bactericidal properties by interfering with essential microbial processes.[4] The minimum inhibitory concentration (MIC) is a key parameter to quantify their antimicrobial efficacy. The table below presents MIC values for representative urea derivatives against selected pathogens.

Compound Type	Bacterial Strain	MIC (µM)	Fungal Strain	MIC (µM)
α/β Hybrid Peptide with Urea Linkage (DY-01)	Pseudomonas aeruginosa	2.5	-	-
α/β Hybrid Peptide with Urea Linkage (DY-01)	MRSA	2.5	-	-
α/β Hybrid Peptide with Urea Linkage (DY-02)	Pseudomonas aeruginosa	5	-	-
α/β Hybrid Peptide with Urea Linkage (DY-03)	MRSA	5	-	-
Adamantyl Urea Adduct (3l)	Acinetobacter baumannii	-	-	-

Table 2: Comparative Antimicrobial Activity (MIC) of Urea Derivatives. [3][5] Note: The MIC for the adamantyl urea adduct was not provided in µM but was noted to cause 94.5% growth inhibition.

Comparative Anti-inflammatory Activity

Several urea and thiourea (B124793) derivatives have been shown to possess anti-inflammatory properties, primarily through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).[6][7] These enzymes are responsible for the production of prostaglandins (B1171923) and leukotrienes, which are potent inflammatory mediators. The following table summarizes the inhibitory activities of representative compounds.

Compound Type	Target Enzyme	IC50 (µM)	Reference Compound	IC50 (µM)
Thymol-Pyrazole Hybrid (8b)	COX-2	0.043	Celecoxib	0.045
Thymol-Pyrazole Hybrid (8g)	COX-2	0.045	Celecoxib	0.045
Thymol-Pyrazole Hybrid (8c)	COX-2	0.063	Celecoxib	0.045
Naproxen-Thiourea Derivative (4)	5-LOX	0.30	Zileuton	-
Proanthocyanidins (B150500)	Oxidative Burst	10.31 ± 1.11 (µg/mL)	Ibuprofen	11.20 ± 1.90 (µg/mL)

Table 3: Comparative Anti-inflammatory Activity (IC50) of Bioactive Compounds. [7][8][9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key biological assays.

Synthesis of Urea Derivatives from o-Tolyl Isocyanate

This protocol describes a general procedure for the synthesis of urea derivatives.

Materials:

• o-Tolyl isocyanate

• Appropriate primary or secondary amine

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

• Stirring apparatus

• Reaction vessel

Procedure:

• Dissolve the amine (1 equivalent) in the anhydrous solvent in the reaction vessel.

• Slowly add o-tolyl isocyanate (1 equivalent) to the solution at room temperature with constant stirring.

• Allow the reaction to proceed for a specified time (typically a few hours to overnight) at room temperature or with gentle heating.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, the solvent is typically removed under reduced pressure.

• The crude product is then purified by recrystallization from a suitable solvent or by column chromatography to yield the desired urea derivative.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is commonly used to assess the cytotoxic effects of compounds on cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with Fetal Bovine Serum (FBS) and antibiotics

• 96-well plates

• Test compound dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO, isopropanol (B130326) with HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and a vehicle control.

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Test compound serially diluted in the broth medium

• Positive control (standard antibiotic/antifungal) and negative control (broth alone)

• Microplate reader or visual inspection

Procedure:

• Prepare serial dilutions of the test compound in the broth medium in a 96-well plate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include positive and negative controls on each plate.

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vitro Anti-inflammatory Assay (COX/LOX Inhibition Assay)

This assay measures the ability of a compound to inhibit the activity of COX and LOX enzymes.

Materials:

• COX-1, COX-2, or 5-LOX enzyme

• Arachidonic acid (substrate)

• Assay buffer

• Test compound

• Detection reagents (specific for the assay format, e.g., colorimetric or fluorometric)

• 96-well plate

• Microplate reader

Procedure:

• Add the enzyme, assay buffer, and various concentrations of the test compound or a known inhibitor (positive control) to the wells of a 96-well plate.

• Pre-incubate the mixture for a short period.

• Initiate the reaction by adding the substrate, arachidonic acid.

• Incubate for a specified time at a controlled temperature.

• Stop the reaction and add the detection reagents.

• Measure the absorbance or fluorescence using a microplate reader.

• Calculate the percentage of enzyme inhibition and determine the IC50 value.[7]

Visualizing the Pathways

To better understand the mechanisms of action, the following diagrams illustrate key signaling pathways potentially modulated by o-tolyl isocyanate derivatives.

Caption: Potential anticancer signaling pathways inhibited by o-tolyl isocyanate derivatives.

Caption: Proposed mechanisms of antimicrobial action for urea derivatives.

Caption: Inhibition of inflammatory pathways by o-tolyl isocyanate derivatives.

References

• 1. Experimental screening for analgesic and anti-inflammatory effect of novel compounds with a pyrrole heterocycle [pharmacia.pensoft.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]
• 5. New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dual synergistic inhibition of COX and LOX by potential chemicals from Indian daily spices investigated through detailed computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Towards safer anti-inflammatory therapy: synthesis of new thymol–pyrazole hybrids as dual COX-2/5-LOX inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro antioxidant, anti-inflammatory and anticancer activities of ethyl acetate soluble proanthocyanidins of the inflorescence of Cocos nucifera L - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Computational Modeling of o-Tolyl Isocyanate's Reaction Mechanisms with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals: An In-depth Analysis of Isocyanate Reactivity

This guide provides a comprehensive comparison of the computational modeling of the reaction mechanism between o-tolyl isocyanate and various nucleophiles. By objectively presenting performance data and detailed experimental protocols, this document serves as a valuable resource for researchers in the fields of organic chemistry, materials science, and pharmacology. The insights provided herein are crucial for understanding and predicting the reactivity of isocyanates, a class of compounds essential in the synthesis of polyurethanes, pharmaceuticals, and other high-value materials.

Comparative Analysis of Reaction Energetics

The reactivity of o-tolyl isocyanate with different nucleophiles can be quantitatively assessed by examining the activation energies (Ea) and Gibbs free energies of activation (ΔG‡) obtained from computational studies. Lower activation barriers are indicative of faster reaction rates. The following tables summarize key computational and experimental findings for tolyl isocyanates and related compounds, offering a comparative perspective on their reactivity.

Table 1: Calculated Activation Energies for the Reaction of Tolyl Isocyanates and Analogues with Nucleophiles

Isocyanate	Nucleophile	Catalyst	Computational Method	Activation Energy (kcal/mol)	Reference
2,4-Toluene Diisocyanate	Methanol	DABCO	B3LYP/6-31+G(d,p)	14.1
Methyl Isocyanate	Methanol	None	B3LYP/6-311G++(df,p)	32.5
Methyl Isocyanate	Methanol	DABCO	B3LYP/6-31+G(d,p)	17.2

Table 2: Experimental Enthalpies of Urethane (B1682113) Formation for Tolyl Isocyanates with Alcohols

Isocyanate	Nucleophile	Enthalpy of Formation (kcal/mol)	Reference
o-Tolyl Isocyanate	n-Butyl alcohol	-23.5	[1]
o-Tolyl Isocyanate	Isobutyl alcohol	-22.1	[1]
o-Tolyl Isocyanate	sec-Butyl alcohol	-21.7	[1]
m-Tolyl Isocyanate	n-Butyl alcohol	-19.5	[1]
m-Tolyl Isocyanate	Isobutyl alcohol	-19.1	[1]
m-Tolyl Isocyanate	sec-Butyl alcohol	-18.5	[1]
p-Tolyl Isocyanate	n-Butyl alcohol	-24.7	[1]
p-Tolyl Isocyanate	Isobutyl alcohol	-23.9	[1]
p-Tolyl Isocyanate	sec-Butyl alcohol	-23.6	[1]

Table 3: Reactivity of p-Tolyl Isocyanate with Hydroxyl Radical

A computational study on the gas-phase reaction of p-tolyl-isocyanate with the hydroxyl radical (•OH) provides insights into the different potential reaction pathways. The study, conducted at the CCSD(T)/cc-pV(T,Q → ∞)Z//M06-2X/def2-TZVP level of theory, revealed that the primary reaction channel is the addition of the •OH radical to the aromatic ring, particularly at the ortho position relative to the NCO group.[2][3]

Reaction Channel	Branching Fraction
OH addition (ortho to NCO)	53.2%
OH addition (meta to NCO)	24.5%
OH addition (para to NCO)	10.5%
H abstraction (from methyl group)	9.6%
OH addition (ipso to NCO)	2.3%

Reaction Mechanisms and Pathways

The reaction between an isocyanate and a nucleophile generally proceeds through a nucleophilic addition mechanism. The nucleophile attacks the electrophilic carbon atom of the isocyanate group (-N=C=O). The reaction can be uncatalyzed or catalyzed by bases (like tertiary amines) or organometallic compounds.

Uncatalyzed Reaction Pathway

In the absence of a catalyst, the reaction is thought to proceed through a concerted mechanism involving a cyclic transition state. The nucleophile's active hydrogen and the nucleophilic atom add across the N=C bond of the isocyanate.

Caption: Uncatalyzed nucleophilic addition to o-tolyl isocyanate.

Catalyzed Reaction Pathway (Base Catalyst)

A base catalyst, such as a tertiary amine, can accelerate the reaction by activating the nucleophile. The base forms a complex with the nucleophile, increasing its nucleophilicity.

Caption: Base-catalyzed reaction mechanism.

Experimental and Computational Protocols

Experimental Kinetic Studies

Kinetic studies of isocyanate reactions are crucial for validating computational models and understanding reaction mechanisms under real-world conditions. A common method involves monitoring the disappearance of the isocyanate concentration over time using techniques like High-Performance Liquid Chromatography (HPLC) or in-situ Fourier-Transform Infrared (FTIR) spectroscopy.

Typical Experimental Workflow for Kinetic Analysis:

Caption: Workflow for experimental kinetic studies.

Computational Modeling Protocol

Computational studies on the reaction mechanisms of isocyanates typically employ Density Functional Theory (DFT) to determine the geometries of reactants, transition states, and products, as well as to calculate their energies.

General Computational Workflow:

• Model System Definition: Define the reactants (o-tolyl isocyanate and the nucleophile) and any catalyst involved.

• Conformational Search: Perform a conformational search for all species to locate the lowest energy structures.

• Geometry Optimization: Optimize the geometries of the reactants, products, and any intermediates using a suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31+G(d,p)).

• Transition State Search: Locate the transition state structure connecting the reactants and products. This can be done using methods like the synchronous transit-guided quasi-Newton (STQN) method.

• Frequency Calculations: Perform frequency calculations at the same level of theory to verify that the optimized structures are minima (all real frequencies) or transition states (one imaginary frequency) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Energy Calculations: To obtain more accurate energies, single-point energy calculations can be performed on the optimized geometries using a higher level of theory or a larger basis set (e.g., CCSD(T), 6-311++G(d,p)).

• Solvation Effects: Implicit solvation models, such as the Polarizable Continuum Model (PCM), can be used to account for the effect of the solvent on the reaction energetics.

• Calculation of Thermodynamic Properties: From the calculated energies and thermal corrections, thermodynamic properties such as enthalpy, entropy, and Gibbs free energy of activation can be determined.

Comparison with Alternative Isocyanates

The reactivity of o-tolyl isocyanate is influenced by the electronic and steric effects of the ortho-methyl group. Aromatic isocyanates are generally more reactive than aliphatic isocyanates due to the electron-withdrawing nature of the aromatic ring, which increases the electrophilicity of the isocyanate carbon. However, the ortho-methyl group in o-tolyl isocyanate can introduce steric hindrance, potentially slowing down the reaction compared to its meta- and para-isomers or to phenyl isocyanate.

• Phenyl Isocyanate: Lacking the steric hindrance of the methyl group, phenyl isocyanate often serves as a baseline for the reactivity of aromatic isocyanates.

• p-Tolyl Isocyanate: The para-methyl group is electron-donating, which might slightly decrease the electrophilicity of the isocyanate carbon compared to phenyl isocyanate. However, it does not introduce significant steric hindrance.

• Aliphatic Isocyanates (e.g., Methyl Isocyanate): These are generally less reactive than aromatic isocyanates due to the electron-donating nature of the alkyl group.

The available data suggests that the position of the methyl group on the aromatic ring has a noticeable effect on the enthalpy of urethane formation, with the para-isomer generally being the most exothermic and the meta-isomer the least.[1]

References

• 1. Reactions of isocyanates with active hydrogen compounds [ebrary.net]
• 2. researchgate.net [researchgate.net]
• 3. Reaction of OH with Aliphatic and Aromatic Isocyanates - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Reaction Kinetics of Aromatic Isocyanates with Polyols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics of aromatic isocyanates with polyols, a fundamental reaction in the synthesis of polyurethanes. Due to a scarcity of specific kinetic data for o-tolyl isocyanate, this document focuses on closely related and widely studied aromatic isocyanates: Toluene Diisocyanate (TDI), Methylene Diphenyl Diisocyanate (MDI), and phenyl isocyanate. The principles and methodologies described herein are directly applicable to the study of o-tolyl isocyanate.

Executive Summary

The reaction between aromatic isocyanates and polyols is a cornerstone of polyurethane chemistry. The kinetics of this reaction are influenced by a multitude of factors including the structure of the isocyanate and polyol, the presence and type of catalyst, the solvent used, and the reaction temperature. Understanding these kinetics is critical for controlling the polymerization process and tailoring the final properties of the polyurethane material for various applications, including those in the biomedical and pharmaceutical fields. This guide summarizes key kinetic data, details common experimental protocols, and provides visual representations of the reaction workflow and influencing factors.

Comparison of Reaction Kinetics

The reactivity of aromatic isocyanates with polyols generally follows the order: MDI > TDI > phenyl isocyanate. This is attributed to the electronic and steric effects of the substituent groups on the aromatic ring.[1] The presence of electron-withdrawing groups can increase the reactivity of the isocyanate group.[1]

For Toluene Diisocyanate (TDI), which exists as a mixture of 2,4- and 2,6-isomers, the isocyanate group at the 4-position (para) is significantly more reactive than the group at the 2-position (ortho) due to reduced steric hindrance.[2] This difference in reactivity is a key factor in the progression of polyurethane formation.

Catalysts are frequently employed to accelerate the reaction rate. Organotin compounds, such as dibutyltin (B87310) dilaurate (DBTDL), and tertiary amines are common catalysts that can significantly influence the reaction kinetics.[1] The solvent also plays a crucial role, with polar solvents often accelerating the reaction rate.[3]

Quantitative Kinetic Data

The following tables summarize representative kinetic data for the reaction of various aromatic isocyanates with different polyols under specific conditions. It is important to note that direct comparison of absolute values should be made with caution due to variations in experimental conditions across different studies.

Table 1: Kinetic Data for the Reaction of Toluene Diisocyanate (TDI) with Polyols

Polyol	Catalyst	Temperature (°C)	Rate Constant (k) (L·mol⁻¹·s⁻¹)	Activation Energy (Ea) (kJ·mol⁻¹)	Reference
Polypropylene Glycol (PPG)	None	50	k₁ (para-NCO): ~1.5 x 10⁻⁴, k₂ (ortho-NCO): ~0.3 x 10⁻⁴	-	[4][5]
Polypropylene Glycol (PPG)	DBTDL	50	k₁ (para-NCO): ~5.0 x 10⁻², k₂ (ortho-NCO): ~1.0 x 10⁻²	-	[6]
Polyethylene Glycol (PEG)	None	60	-	41.12	[7][8]
Castor Oil based Polyol	DBTDL	30	k₁ (para-NCO): 4.5 x 10⁻⁴	-	[9]

Table 2: Kinetic Data for the Reaction of Methylene Diphenyl Diisocyanate (MDI) with Polyols

Polyol	Catalyst	Temperature (°C)	Rate Constant (k) (L·mol⁻¹·s⁻¹)	Activation Energy (Ea) (kJ·mol⁻¹)	Reference
Polyether Polyol	None	81 (optimal curing)	-	Variable (two stages)	[3][10]
1,4-Butanediol (B3395766)	Not specified	Variable	-	-	[6]
Polypropylene Glycol (PPG)	Not specified	-	-	-	[11]

Table 3: Kinetic Data for the Reaction of Phenyl Isocyanate with Polyols

Polyol	Catalyst	Temperature (°C)	Pseudo-first-order Rate Constant (k) (min⁻¹)	Activation Energy (Ea) (kJ·mol⁻¹)	Reference
Glycerol	None	30	k_primary_OH: ~0.08, k_secondary_OH: ~0.02	-	[12][13]
Pentaerythritol	None	30	0.0700	-	[14]
Trimethylolpropane	None	30	0.0819	-	[14]
1,3-Butanediol	None	Variable	-	90.9 (primary OH)	[15]

Experimental Protocols

Monitoring Reaction Kinetics

Two primary methods are widely used to monitor the kinetics of isocyanate-polyol reactions: Fourier Transform Infrared (FTIR) Spectroscopy and chemical titration.

1. In-situ Fourier Transform Infrared (FTIR) Spectroscopy

This is a powerful technique for real-time, in-situ monitoring of the reaction progress.[16][17][18][19]

• Principle: The concentration of the isocyanate group (-NCO) is monitored by measuring the absorbance of its characteristic stretching vibration, which appears as a sharp and isolated peak around 2270 cm⁻¹.[2][16] The decrease in the intensity of this peak over time is directly proportional to the consumption of isocyanate groups.

• Apparatus: An FTIR spectrometer equipped with a fiber-optic probe (e.g., with an Attenuated Total Reflectance - ATR crystal) is used.[16][19]

• Procedure:

  • The polyol and any solvent or catalyst are charged into a reaction vessel equipped with a stirrer and temperature control.

  • The FTIR probe is inserted into the reaction mixture.

  • A background spectrum is collected before the addition of the isocyanate.

  • The isocyanate is added to the reactor, and the data acquisition is started immediately.

  • FTIR spectra are recorded at regular intervals throughout the reaction.

  • The concentration of the -NCO group at each time point is determined by measuring the area or height of the -NCO peak and applying the Beer-Lambert law.

  • This concentration data is then used to determine the reaction order and calculate the rate constants.

2. Chemical Titration Method

This is a classic and reliable method for determining the concentration of unreacted isocyanate groups at different time points.[7][8][20]

• Principle: A sample of the reaction mixture is quenched to stop the reaction, and the remaining isocyanate is reacted with an excess of a standard solution of a secondary amine (e.g., di-n-butylamine). The unreacted amine is then back-titrated with a standard acid solution (e.g., hydrochloric acid).

• Apparatus: Standard laboratory glassware including burettes, pipettes, flasks, and a magnetic stirrer. A potentiometer can be used for more accurate endpoint detection.[7]

• Procedure:

  • The reaction is initiated by mixing the isocyanate and polyol in a thermostated reactor.

  • At specific time intervals, an accurately weighed aliquot of the reaction mixture is withdrawn and immediately added to a flask containing a known excess of a standard di-n-butylamine solution in a suitable solvent (e.g., toluene) to quench the reaction.

  • The mixture is allowed to stand for a short period to ensure complete reaction between the remaining isocyanate and the amine.

  • An indicator (or a pH electrode) is added, and the excess di-n-butylamine is titrated with a standardized solution of hydrochloric acid.

  • A blank titration is performed under the same conditions without the reaction sample.

  • The concentration of the isocyanate group at each time point is calculated from the difference between the blank and the sample titration volumes.

Visualizations

Caption: Experimental workflow for kinetic studies of isocyanate-polyol reactions.

Caption: Key factors influencing the kinetics of isocyanate-polyol reactions.

References

• 1. Propylene Glycol Tech Grade in Isocyanurate Paints & Coatings for Paints & Coatings | Ookto - The AI powered chemical marketplace [ookto.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. researchgate.net [researchgate.net]
• 6. Real-time analysis of the polymerization kinetics of 1,4-butanediol and 4,4'-diphenylmethanediisocyanate by fiber-coupled Fourier transform infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Curing Reaction Kinetics of Polyethylene Glycol with Isophorone Diisocyanate and Tolulene Diisocyanates [energetic-materials.org.cn]
• 8. researchgate.net [researchgate.net]
• 9. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 10. researchgate.net [researchgate.net]
• 11. Kinetically Equivalent Functionality and Reactivity of Commonly Used Biocompatible Polyurethane Crosslinking Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. In Situ FT-IR Studies on the Urethane Reaction Kinetics of 1,3-Butanediol in Nitrogen-Contained Solvent | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. scilit.com [scilit.com]
• 16. researchgate.net [researchgate.net]
• 17. p-トリルイソシアナート 99% | Sigma-Aldrich [sigmaaldrich.com]
• 18. Reactions of isocyanates with active hydrogen compounds [ebrary.net]
• 19. researchgate.net [researchgate.net]
• 20. wernerblank.com [wernerblank.com]

A Comparative Guide to the Cross-Reactivity of Antibodies Raised Against o-Tolyl Isocyanate-Protein Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity of antibodies developed against o-tolyl isocyanate-protein conjugates. Understanding the specificity of these antibodies is critical for the development of accurate immunoassays for exposure monitoring and for advancing research into isocyanate-induced hypersensitivity. This document details the experimental methodologies to assess cross-reactivity and presents a framework for interpreting the resulting data.

Data Presentation: Comparative Cross-Reactivity Assessment

The following table summarizes the expected cross-reactivity profile of polyclonal antibodies raised against o-tolyl isocyanate conjugated to Human Serum Albumin (HSA). This data is based on the principle that antibody recognition is critically dependent on the structure of the hapten and its presentation on the carrier protein. Researchers can use this table to record and compare their own experimental data.

Inhibiting Antigen	Chemical Structure	Concentration for 50% Inhibition (IC50)	% Cross-Reactivity *
o-Tolyl Isocyanate-HSA	o-CH₃C₆H₄NCO-HSA	User-defined	100%
p-Tolyl Isocyanate-HSA	p-CH₃C₆H₄NCO-HSA	User-defined	Expected to be high
m-Tolyl Isocyanate-HSA	m-CH₃C₆H₄NCO-HSA	User-defined	Expected to be high
Phenyl Isocyanate-HSA	C₆H₅NCO-HSA	User-defined	Expected to be moderate to high
Toluene Diisocyanate (TDI)-HSA	CH₃C₆H₃(NCO)₂-HSA	User-defined	Expected to be moderate to high[1][2]
Methylene (B1212753) Diphenyl Diisocyanate (MDI)-HSA	CH₂(C₆H₄NCO)₂-HSA	User-defined	Expected to be low to moderate[3][4]
Hexamethylene Diisocyanate (HDI)-HSA	OCN(CH₂)₆NCO-HSA	User-defined	Expected to be low
Unmodified HSA	HSA	User-defined	Expected to be negligible

*% Cross-Reactivity is calculated as: (IC50 of o-Tolyl Isocyanate-HSA / IC50 of Inhibiting Antigen) x 100

Experimental Protocols

Accurate assessment of antibody cross-reactivity relies on robust and well-defined experimental protocols. The following sections detail the methodologies for the synthesis of isocyanate-protein conjugates and the subsequent analysis of antibody specificity using an inhibition ELISA.

Synthesis of o-Tolyl Isocyanate-Human Serum Albumin (HSA) Conjugate

Objective: To covalently link the hapten, o-tolyl isocyanate, to a carrier protein, HSA, to create an immunogen for antibody production and a coating antigen for immunoassays.

Materials:

• o-Tolyl isocyanate

• Human Serum Albumin (HSA)

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (B87167) (DMSO)

• Dialysis tubing (10 kDa MWCO)

• Magnetic stirrer and stir bar

• Reaction vessel

Procedure:

• Dissolve HSA in PBS at a concentration of 10 mg/mL in a reaction vessel.

• Gently stir the HSA solution at room temperature.

• Prepare a stock solution of o-tolyl isocyanate in DMSO. The concentration will depend on the desired hapten-to-carrier molar ratio.

• Slowly add the o-tolyl isocyanate solution dropwise to the stirring HSA solution. The isocyanate group reacts with nucleophilic residues on the protein, primarily the ε-amino group of lysine, to form a stable urea (B33335) linkage.[5]

• Allow the reaction to proceed for 2-4 hours at room temperature with continuous stirring.

• To remove unreacted hapten and DMSO, dialyze the conjugate solution extensively against PBS at 4°C for 48 hours, with at least three changes of buffer.

• Determine the protein concentration and the hapten-to-carrier ratio of the conjugate using spectrophotometry or other appropriate methods.

• Store the conjugate at -20°C or -80°C for long-term use.

Synthesis workflow for o-tolyl isocyanate-HSA conjugate.

Inhibition Enzyme-Linked Immunosorbent Assay (ELISA)

Objective: To quantitatively assess the cross-reactivity of anti-o-tolyl isocyanate antibodies with various isocyanate-protein conjugates.

Materials:

• o-Tolyl isocyanate-HSA conjugate (coating antigen)

• Anti-o-tolyl isocyanate antiserum or purified antibodies

• Inhibiting antigens (a panel of different isocyanate-HSA conjugates)

• 96-well ELISA plates

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2 M H₂SO₄)

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with o-tolyl isocyanate-HSA (1-10 µg/mL in coating buffer) and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites by adding blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Inhibition: a. In a separate plate or tubes, prepare serial dilutions of the inhibiting antigens (e.g., other isocyanate-HSA conjugates). b. Add a fixed, predetermined dilution of the anti-o-tolyl isocyanate antibody to each dilution of the inhibiting antigen. c. Incubate this mixture for 1-2 hours at room temperature to allow the antibodies to bind to the inhibitors.

• Antibody Binding: Transfer the antibody-inhibitor mixtures to the coated and blocked ELISA plate. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Secondary Antibody: Add the enzyme-conjugated secondary antibody, diluted in blocking buffer, to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add the substrate solution to each well and incubate in the dark until sufficient color develops.

• Stopping the Reaction: Add the stop solution to each well.

• Reading: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Plot the absorbance against the logarithm of the inhibitor concentration. The IC50 value is the concentration of the inhibitor that causes a 50% reduction in the maximal signal.

Inhibition ELISA workflow for cross-reactivity assessment.

Logical Relationships in Antibody Cross-Reactivity

The cross-reactivity of antibodies raised against o-tolyl isocyanate-protein conjugates is governed by the structural similarity between the immunizing hapten and other related haptens. The tolyl group itself is a key antigenic determinant.

Expected cross-reactivity of anti-o-tolyl isocyanate antibodies.

Studies have indicated that for monoclonal antibodies, the presence of a substituent at the ortho position on the tolyl group is critical for recognition in an ELISA format.[1] This suggests that antibodies raised against o-tolyl isocyanate will likely exhibit the highest affinity for the immunizing hapten and show decreasing reactivity as the structure of the competing hapten diverges. For instance, positional isomers of tolyl isocyanate are expected to show high cross-reactivity, while aliphatic isocyanates like HDI are expected to show low cross-reactivity. The cross-reactivity with diisocyanates such as TDI and MDI will depend on the presentation of the tolyl and phenyl groups on the carrier protein.

References

• 1. Monoclonal Antibodies Against Toluene Diisocyanate Haptenated Proteins from Vapor-Exposed Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cross-reaction between aromatic isocyanates (TDI and MDI): a specific bronchial provocation test study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sensitization and cross‐reactivity patterns of contact allergy to diisocyanates and corresponding amines: investigation of diphenylmethane‐4,4′‐diisocyanate, diphenylmethane‐4,4′‐diamine, dicyclohexylmethane‐4,4′‐diisocyanate, and dicylohexylmethane‐4,4′‐diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toluene diisocyanate and methylene diphenyl diisocyanate: asthmatic response and cross-reactivity in a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Performance comparison of polyurethanes derived from o-tolyl isocyanate and MDI

In the vast landscape of polyurethane chemistry, the choice of isocyanate is a critical determinant of the final polymer's properties and performance. This guide provides a detailed comparison of polyurethanes synthesized from o-tolyl isocyanate and methylene (B1212753) diphenyl diisocyanate (MDI), offering researchers, scientists, and drug development professionals a comprehensive overview supported by experimental data. While MDI is a widely used aromatic isocyanate known for producing rigid and robust polyurethanes, o-tolyl isocyanate, a specific isomer of tolyl isocyanate, offers an alternative route to crafting these versatile polymers.

At a Glance: Key Performance Differences

Polyurethanes derived from MDI generally exhibit superior mechanical strength and rigidity, making them a preferred choice for applications demanding high structural integrity. In contrast, polyurethanes based on tolyl isocyanates, including o-tolyl isocyanate, are often associated with greater flexibility and elastomeric properties. The structural differences between the symmetric and rigid MDI molecule and the asymmetric o-tolyl isocyanate molecule fundamentally influence the packing of polymer chains and the resulting macroscopic properties.

Quantitative Performance Data

The following tables summarize key performance metrics for polyurethanes derived from o-tolyl isocyanate and MDI. It is important to note that direct, side-by-side comparative studies for o-tolyl isocyanate are limited in publicly available literature; therefore, data for Toluene Diisocyanate (TDI), a closely related isomeric mixture, is often used as a proxy to infer performance characteristics.

Table 1: Mechanical Properties of o-Tolyl Isocyanate vs. MDI-based Polyurethanes

Property	Polyurethane from o-Tolyl Isocyanate (TDI as proxy)	Polyurethane from MDI	Test Standard
Tensile Strength	Lower	Higher[1]	ASTM D412[2]
Elongation at Break	Higher[1]	Lower	ASTM D412[2]
Hardness (Shore)	Softer	Harder	ASTM D2240[2]
Tear Strength	Good	Excellent	ASTM D624[2]
Compression Set	Excellent	Good	ASTM D395[2]

Table 2: Thermal Properties of o-Tolyl Isocyanate vs. MDI-based Polyurethanes

Property	Polyurethane from o-Tolyl Isocyanate (TDI as proxy)	Polyurethane from MDI	Test Standard
Glass Transition Temperature (Tg)	Generally higher than MDI-based PUs of similar composition	Lower	ASTM D3418[3][4][5]
Thermal Stability (Decomposition Temp.)	Good	Generally higher	ASTM E1131 (TGA)

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and characterization of polyurethanes. Below are representative experimental protocols for the synthesis and testing of these materials.

Synthesis of MDI-based Polyurethane Elastomer

This protocol describes a typical two-step synthesis process for a polyurethane elastomer using MDI.

• Prepolymer Formation:

  • A polyol (e.g., polytetramethylene ether glycol - PTMG) is dried under vacuum at 80-100°C for 1-2 hours to remove moisture.

  • The dried polyol is cooled to 60°C.

  • A stoichiometric excess of MDI is added to the reactor with vigorous stirring under a nitrogen atmosphere.

  • The reaction mixture is heated to 80-90°C and maintained for 2-3 hours to form the isocyanate-terminated prepolymer. The progress of the reaction can be monitored by titrating for the NCO content.

• Chain Extension:

  • The prepolymer is cooled to a suitable temperature (e.g., 60-70°C).

  • A chain extender (e.g., 1,4-butanediol (B3395766) - BDO) is added to the prepolymer with continuous stirring.

  • After thorough mixing, the mixture is degassed under vacuum to remove any entrapped air bubbles.

• Curing:

  • The mixture is then cast into a preheated mold and cured in an oven at a specific temperature (e.g., 100-120°C) for a predetermined time (e.g., 12-24 hours).

  • After curing, the polyurethane elastomer is demolded and allowed to post-cure at ambient temperature for several days to ensure the completion of the reaction and stabilization of properties.

Mechanical Testing

Mechanical properties of the synthesized polyurethanes are determined according to established ASTM standards.

• Tensile Strength and Elongation at Break (ASTM D412): Dog-bone shaped specimens are tested using a universal testing machine at a constant crosshead speed. The stress at which the specimen breaks is recorded as the tensile strength, and the percentage increase in length at the point of fracture is the elongation at break.[2]

• Hardness (ASTM D2240): The Shore hardness of the material is measured using a durometer. The indenter is pressed into the material, and the hardness is read from the scale.[2]

• Tear Strength (ASTM D624): The force required to tear a standard specimen is measured.[2]

• Compression Set (ASTM D395): This test measures the ability of the material to return to its original thickness after being subjected to a compressive load for a specified time and temperature.[2]

Thermal Analysis

Thermal properties are evaluated to understand the material's behavior at different temperatures.

• Differential Scanning Calorimetry (DSC) (ASTM D3418): DSC is used to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc) of the polyurethane. A small sample is heated or cooled at a controlled rate, and the heat flow is measured.[3][4][5]

• Thermogravimetric Analysis (TGA) (ASTM E1131): TGA is employed to assess the thermal stability of the polyurethane. The mass of a sample is monitored as it is heated in a controlled atmosphere. The temperature at which significant weight loss occurs indicates the onset of thermal decomposition.

Visualizing the Process and Logic

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Workflow for the synthesis and characterization of polyurethanes.

Caption: Relationship between isocyanate structure and polyurethane properties.

References

• 1. mdpi.com [mdpi.com]
• 2. Directory of ASTM Test Methods for Cast Urethane Parts - Plan Tech [plantech.com]
• 3. matestlabs.com [matestlabs.com]
• 4. store.astm.org [store.astm.org]
• 5. en.usb-lab.com [en.usb-lab.com]

Safety & Regulatory Compliance

Proper Disposal of o-Tolyl Isocyanate: A Comprehensive Guide for Laboratory Professionals

Essential safety protocols and step-by-step disposal procedures for o-Tolyl Isocyanate are critical for ensuring a safe laboratory environment. This guide provides detailed information for researchers, scientists, and drug development professionals on handling, spill management, and final disposal of this chemical.

o-Tolyl isocyanate is a chemical compound that requires careful handling due to its hazardous properties. It is harmful if swallowed, inhaled, or in contact with skin, and can cause skin and eye irritation, as well as allergic reactions and respiratory irritation.[1] Adherence to proper personal protective equipment (PPE) protocols, including the use of protective gloves, clothing, eye and face protection, and respiratory protection, is mandatory when working with this substance.

Immediate Safety and Handling Protocols

Proper handling and storage are paramount to preventing accidental exposure and ensuring laboratory safety. o-Tolyl isocyanate should be used in a well-ventilated area, preferably under a chemical fume hood. Direct contact with skin, eyes, and clothing must be avoided. This compound is sensitive to moisture and should be stored in a tightly sealed container in a cool, dry, and well-ventilated location, away from water and incompatible materials such as alcohols, amines, strong bases, and strong oxidizing agents.[2][3] The storage area should be secure and accessible only to authorized personnel.[2]

Quantitative Data for o-Tolyl Isocyanate

For quick reference, the following tables summarize the key quantitative data for o-Tolyl Isocyanate.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₈H₇NO[4]
Molecular Weight	133.15 g/mol [5]
Appearance	Colorless to pale yellow liquid[6]
Density	1.074 g/mL at 25 °C[4][5]
Boiling Point	185 °C[4]
Flash Point	198 °F (92 °C)[4][5]
Refractive Index	n20/D 1.535[4]
Solubility	Hydrolyzes in water[4][5]

Toxicological Data

Endpoint	Value	Species
LD50 Oral	975 mg/kg	Rat

Occupational Exposure Limits

Organization	Limit Type	Value
UK EH40/2005	TWA (8hr)	0.02 mg/m³[1][7]
UK EH40/2005	STEL (15 min)	0.07 mg/m³[1][8]
OSHA	PEL (Ceiling)	0.02 ppm[8]

Experimental Protocols for Spill Decontamination and Neutralization

In the event of a spill, immediate and appropriate action is necessary to contain and neutralize the o-Tolyl Isocyanate. The following protocols detail the preparation and use of decontamination solutions.

Decontamination Solution Preparation

Two primary formulations are recommended for the neutralization of isocyanate spills.[9][10]

Formulation 1: Sodium Carbonate Solution

• Components:

  • Sodium Carbonate: 5-10%

  • Liquid Detergent: 0.2-2%

  • Water: to make 100%

• Procedure:

  • In a suitable container, dissolve the required amount of sodium carbonate in water.

  • Add the liquid detergent and mix until a homogenous solution is formed.

Formulation 2: Ammonia (B1221849) Solution

• Components:

  • Concentrated Ammonia Solution: 3-8%

  • Liquid Detergent: 0.2-2%

  • Water: to make 100%

• Procedure:

  • In a well-ventilated area, add the concentrated ammonia solution to the water.

  • Add the liquid detergent and mix gently to avoid excessive foaming.

Spill Neutralization and Cleanup Protocol

• Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate ventilation.[10]

• Personal Protective Equipment (PPE): Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and safety goggles.[10]

• Containment: For minor spills, absorb the material with a dry, inert absorbent such as sawdust, floor-dry, or sand.[10] For major spills, dike the area to prevent spreading.[10]

• Application of Decontamination Solution:

  • Carefully apply one of the prepared decontamination solutions to the absorbed material or the contained spill.

  • Allow the solution to react for at least 10-15 minutes.[9] The reaction with isocyanates produces carbon dioxide, so it is crucial to avoid sealing the waste containers to prevent pressure buildup.[10]

• Collection of Waste:

  • Using a heavy-duty broom or shovel, collect the neutralized absorbent material.[9]

  • Place the waste into open-top containers. Do not seal these containers tightly.[10]

• Final Decontamination:

  • Mop the spill area with the decontamination solution and allow it to stand for at least 10 minutes before rinsing with water.[9]

  • Decontaminate all tools and equipment used in the cleanup process by soaking them in the decontamination solution for at least 5 minutes, followed by a water rinse.[11]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of o-Tolyl Isocyanate waste.

Caption: Workflow for the safe disposal of o-Tolyl Isocyanate.

Final Disposal Procedures

The final disposal of o-Tolyl Isocyanate and any contaminated materials must be handled as hazardous waste.

• Containerization: Place all waste, including neutralized material and contaminated PPE, into clearly labeled, open-top containers to prevent the buildup of carbon dioxide gas.[10][12]

• Storage: Store these containers in a well-ventilated, designated hazardous waste storage area, away from incompatible materials.

• Professional Disposal: Contact a licensed hazardous waste disposal contractor to arrange for the pickup and proper disposal of the waste.[10] Ensure that the disposal is carried out in accordance with all federal, state, and local regulations.[10]

• Documentation: Obtain and retain all documentation from the disposal contractor, including certificates of destruction, for regulatory compliance.

By following these detailed procedures, laboratory professionals can ensure the safe handling and disposal of o-Tolyl Isocyanate, minimizing risks to themselves, their colleagues, and the environment.

References

• 1. fishersci.dk [fishersci.dk]
• 2. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. chembk.com [chembk.com]
• 5. store.p212121.com [store.p212121.com]
• 6. CAS 614-68-6: o-Tolyl isocyanate | CymitQuimica [cymitquimica.com]
• 7. Isocyanates in the workplace [satra.com]
• 8. Are there any health and safety limits for isocyanates exposure? [sysco-env.co.uk]
• 9. safetyinnumbers.ca [safetyinnumbers.ca]
• 10. fsi.co [fsi.co]
• 11. skcltd.com [skcltd.com]
• 12. Isocyanates – A family of chemicals [tc.canada.ca]

Personal protective equipment for handling o-Tolyl-Isocyanated7

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of o-tolyl isocyanate. Adherence to these procedures is essential for ensuring a safe laboratory environment.

o-Tolyl isocyanate is a hazardous chemical that poses significant health risks. It is known to cause skin and severe eye irritation, and it may trigger allergic reactions, asthma-like symptoms, or breathing difficulties if inhaled.[1] This substance is harmful if swallowed, comes into contact with the skin, or is inhaled.[1] It also acts as a lachrymator, a substance that stimulates tear production.[1][2] Furthermore, repeated exposure can lead to sensitization, where subsequent contact can provoke a severe allergic reaction.[2] Chronic exposure may result in damage to the liver, kidneys, and lungs.[2]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling o-tolyl isocyanate. It is crucial that all PPE is properly fitted, regularly inspected, and replaced if damaged.[3]

PPE Category	Specification	Rationale
Respiratory Protection	Full-face or half-face respirator with organic vapor and particulate filters (e.g., A2P3 rating).[3] Powered air-purifying respirators (PAPRs) or air-fed hoods may be required for high-exposure tasks.[3] A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[4]	To prevent inhalation of harmful vapors and aerosols, which can cause respiratory irritation, sensitization, and asthma.[1]
Hand Protection	Chemical-resistant gloves such as nitrile or butyl rubber.[3] Standard disposable gloves are not sufficient.[3]	To prevent skin contact, which can cause irritation and sensitization.[1][5]
Body Protection	Chemical-resistant coveralls or a disposable suit to prevent skin contact.[3][6] For spraying applications, the material should be resistant to permeation.[3]	To protect the skin from accidental splashes and contamination.[5]
Eye and Face Protection	Chemical safety goggles or a face shield must be worn if not using a full-face respirator.[3][4]	To protect the eyes from splashes and vapors that can cause serious irritation and injury.[1]

Safe Handling and Storage Protocol

Engineering Controls:

• Always handle o-tolyl isocyanate in a well-ventilated area, preferably within a certified chemical fume hood.[4][7]

• Ensure safety showers and eyewash stations are readily accessible.[8]

Procedural Steps:

• Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare your work area by covering surfaces with absorbent, disposable bench paper.

• Handling:

  • Avoid all contact with skin, eyes, and clothing.[2]

  • Use the smallest quantity of the chemical necessary for the procedure.[7]

  • Keep the container tightly sealed when not in use to prevent the release of vapors and contact with moisture.[2][8]

• Post-Handling:

  • Wash hands and any potentially exposed skin thoroughly with soap and water after handling.[4][9]

  • Decontaminate all work surfaces after use.

  • Remove and properly dispose of contaminated PPE.

  • Wash any contaminated clothing separately before reuse and discard contaminated shoes.[2]

Storage:

• Store o-tolyl isocyanate in a cool, dry, and well-ventilated area, away from incompatible materials.[2]

• The container must be kept tightly closed to protect it from moisture.[8]

Spill and Disposal Plan

Spill Response:

• Evacuate: Immediately evacuate the area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• PPE: Don the appropriate PPE, including respiratory protection, before re-entering the area.

• Containment: For small spills, use an absorbent, non-combustible material such as sand, earth, or vermiculite (B1170534) to contain the spill.[8] Do not use combustible materials like sawdust.[8]

• Cleanup: Carefully collect the absorbed material using spark-proof tools and place it into a suitable, labeled container for hazardous waste.[8][10]

• Decontaminate: Clean the spill area thoroughly.

Waste Disposal:

• All waste containing o-tolyl isocyanate, including contaminated absorbents and PPE, must be treated as hazardous waste.[7][10]

• Dispose of waste in accordance with all local, state, and federal regulations.[1] Do not pour waste down the drain or into the sewer system.[1]

• Waste containers must be clearly labeled and stored in a designated hazardous waste accumulation area.[7]

Experimental Workflow and Safety Procedures

The following diagrams illustrate the standard operating procedure for handling o-tolyl isocyanate and the workflow for responding to a chemical spill.

Caption: Workflow for handling o-tolyl isocyanate.

References

• 1. fishersci.dk [fishersci.dk]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. What PPE is required when working with isocyanates? [sysco-env.co.uk]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. actsafe.ca [actsafe.ca]
• 6. tsmfg.com [tsmfg.com]
• 7. benchchem.com [benchchem.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. lakeland.com [lakeland.com]
• 10. chemicalbook.com [chemicalbook.com]